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  • Product: Ergosta-7,22-dien-17-ol-3-one
  • CAS: 118230-93-6

Core Science & Biosynthesis

Foundational

Ergosta-7,22-dien-17-ol-3-one: Chemical Architecture, Physicochemical Profiling, and Isolation Methodologies

Executive Summary Ergostane-type sterols represent a critical class of bioactive triterpenoids predominantly isolated from medicinal fungi such as Ganoderma lucidum and Antrodia camphorata. Among these, Ergosta-7,22-dien...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Ergostane-type sterols represent a critical class of bioactive triterpenoids predominantly isolated from medicinal fungi such as Ganoderma lucidum and Antrodia camphorata. Among these, Ergosta-7,22-dien-17-ol-3-one (CAS No. 118230-93-6) stands out due to its highly specific structural modifications. Featuring a C-3 ketone, conjugated/isolated double bonds at C-7 and C-22, and a rare hydroxylation at the C-17 position, this compound presents unique physicochemical behaviors and pharmacological potential . This technical guide provides an authoritative analysis of its structural chemistry, biosynthetic origins, and the rigorous analytical methodologies required for its isolation and characterization.

Structural Chemistry and Stereocenter Analysis

The backbone of Ergosta-7,22-dien-17-ol-3-one is a tetracyclic cyclopenta[a]phenanthrene ring system, characteristic of fungal sterols . Its functional divergence from standard ergosterol is defined by three key features:

  • 3-Keto Oxidation: Unlike the standard 3β-hydroxyl group, the C-3 position is oxidized to a ketone. This fundamentally alters the hydrogen-bonding profile of the A-ring, converting it from a hydrogen-bond donor to an exclusive hydrogen-bond acceptor. This shift significantly impacts its binding affinity within the hydrophobic pockets of nuclear receptors.

  • Δ7 and Δ22 Unsaturation: The double bonds at C-7(8) within the B-ring and C-22(23) in the aliphatic side chain dictate the rigid planar geometry of the sterol core. The Δ22 bond adopts an (E)-configuration, restricting the conformational flexibility of the aliphatic tail and influencing membrane insertion dynamics.

  • 17-Hydroxyl Group: The introduction of an -OH group at the C-17 position (the junction of the D-ring and the aliphatic side chain) is a rare and defining feature. This creates a localized polar microenvironment in an otherwise highly lipophilic molecule, altering its trajectory through chromatographic matrices and biological lipid bilayers.

Physicochemical Properties

Understanding the quantitative physicochemical parameters of Ergosta-7,22-dien-17-ol-3-one is essential for rational extraction design and predicting its pharmacokinetic behavior (ADME).

PropertyValueCausality / Experimental Implication
Molecular Formula C₂₈H₄₄O₂Defines the tetracyclic triterpenoid core with an alkyl side chain.
Molecular Weight 412.65 g/mol Falls within the optimal range (<500 Da) for passive membrane permeability.
XLogP3 ~6.5Highly lipophilic; dictates the absolute necessity of non-polar solvents (e.g., n-hexane, chloroform) during liquid-liquid partitioning.
Topological Polar Surface Area (TPSA) 37.3 ŲLow TPSA indicates excellent potential for blood-brain barrier (BBB) penetration and intracellular receptor targeting.
Hydrogen Bond Donors 1 (C-17 OH)Facilitates highly specific directional binding interactions in target protein pockets.
Hydrogen Bond Acceptors 2 (C-3 C=O, C-17 OH)Modulates aqueous solubility and enhances affinity for nuclear receptor ligand-binding domains.

Biosynthetic Pathway & Enzymatic Modifications

The biosynthesis of ergostane derivatives in fungi follows the mevalonate pathway, leading to squalene and subsequently lanosterol. The formation of 3-keto sterols like Ergosta-7,22-dien-3-one often occurs when the normal reduction to a 3-hydroxyl group—typically catalyzed by the 3-keto reductase encoded by the ERG27 gene—is bypassed or altered . The subsequent hydroxylation at C-17 is a specialized secondary modification mediated by cytochrome P450 monooxygenases (CYP450).

Biosynthesis Squalene Squalene Lanosterol Lanosterol Squalene->Lanosterol Squalene Epoxidase Zymosterol Zymosterol Lanosterol->Zymosterol Demethylation Ergosterol Ergosterol Zymosterol->Ergosterol Multiple steps Ergosta_dien_3_ol Ergosta-7,22-dien-3-ol Ergosterol->Ergosta_dien_3_ol Reductase Ergosta_dien_3_one Ergosta-7,22-dien-3-one (ERG27 / 3-Keto Reductase Bypass) Ergosta_dien_3_ol->Ergosta_dien_3_one Oxidation Target Ergosta-7,22-dien-17-ol-3-one (CYP450 17-Hydroxylation) Ergosta_dien_3_one->Target 17α-Hydroxylase

Fig 1: Biosynthetic pathway of Ergosta-7,22-dien-17-ol-3-one via ERG27 bypass and CYP450 hydroxylation.

Experimental Methodology: Extraction and Isolation

Because Ergosta-7,22-dien-17-ol-3-one is highly lipophilic, its extraction requires a carefully calibrated gradient of non-polar to moderately polar solvent systems. The following protocol outlines a self-validating workflow designed to isolate this specific compound from complex fungal matrices.

Step-by-Step Protocol
  • Biomass Preparation: Lyophilize and mechanically pulverize the fungal fruiting bodies to a fine powder (particle size <0.5 mm) to maximize the surface area for solvent penetration.

  • Primary Solvent Extraction: Reflux the powder in 95% Ethanol (1:10 w/v) at 70°C for 8 hours. Repeat three times.

    • Causality: Ethanol is a highly effective amphiphilic solvent that penetrates the rigid chitinous cellular matrix of fungi, solubilizing a broad spectrum of triterpenoids, sterols, and polar metabolites.

  • Liquid-Liquid Partitioning: Concentrate the ethanolic extract in vacuo to a crude syrup, suspend in distilled H₂O, and partition sequentially with n-hexane, followed by ethyl acetate.

    • Causality: The target compound's high XLogP3 (~6.5) dictates that it will partition almost exclusively into the n-hexane fraction, effectively separating it from polar polysaccharides and small phenolics left in the aqueous phase.

  • Silica Gel Column Chromatography: Load the dried n-hexane fraction onto a normal-phase silica gel column (200-300 mesh). Elute with a step gradient of n-hexane:ethyl acetate (100:0 to 70:30).

    • Self-Validation: Monitor fractions via Thin-Layer Chromatography (TLC). Because sterols lack strong chromophores, visualize the plates by spraying with 10% H₂SO₄ in ethanol followed by heating at 105°C until characteristic sterol bands (often purple/red) appear.

  • Preparative HPLC Purification: Pool the fractions containing the 3-keto sterol band. Purify using a Preparative HPLC system equipped with a C18 reversed-phase column (e.g., 250 × 21.2 mm, 5 µm). Use an isocratic mobile phase of Acetonitrile:H₂O (90:10 v/v) coupled with an Evaporative Light Scattering Detector (ELSD).

    • Causality: Reversed-phase C18 chromatography resolves structurally similar sterol epimers based on subtle hydrophobic differences. The C-17 hydroxyl group slightly reduces the retention time compared to its non-hydroxylated precursor, allowing for baseline separation.

Extraction Biomass Fungal Fruiting Bodies (Lyophilized & Pulverized) EtOH_Ext Ethanol Extraction (Reflux, 8h x 3) Biomass->EtOH_Ext Partition Liquid-Liquid Partitioning (H2O : n-Hexane) EtOH_Ext->Partition Hexane_Frac n-Hexane Fraction (Lipophilic Sterols) Partition->Hexane_Frac Non-polar phase Silica Silica Gel Chromatography (Hexane/EtOAc Gradient) Hexane_Frac->Silica HPLC Preparative HPLC (C18) (MeCN/H2O, ELSD Detection) Silica->HPLC TLC Validated Fractions Pure Pure Ergosta-7,22-dien-17-ol-3-one HPLC->Pure Isocratic Elution

Fig 2: Self-validating experimental workflow for the extraction and isolation of target sterols.

Analytical Characterization

Rigorous structural validation of the isolated Ergosta-7,22-dien-17-ol-3-one relies on multidimensional spectroscopy to confirm the exact placement of the ketone and hydroxyl groups.

  • High-Resolution Mass Spectrometry (HR-ESI-MS): The compound will exhibit a pseudo-molecular ion peak [M+H]⁺ at m/z 413.3414 (calculated for C₂₈H₄₅O₂) and a sodium adduct [M+Na]⁺ at m/z 435.3234.

  • Infrared Spectroscopy (FT-IR): Diagnostic vibrational bands include ~3400 cm⁻¹ (broad, indicating the O-H stretch from C-17), ~1710 cm⁻¹ (sharp, C=O stretch from the C-3 ketone), and ~1640 cm⁻¹ (weak, C=C stretch).

  • Nuclear Magnetic Resonance (NMR):

    • ¹H-NMR (CDCl₃, 400 MHz): Diagnostic signals include the olefinic protons for H-7 (δ ~5.15, m) and the trans-coupled H-22/H-23 (δ ~5.20, m, J ≈ 15.0 Hz). The complex cluster of methyl groups (C-18, C-19, C-21, C-26, C-27, C-28) will appear as singlets or doublets between δ 0.60 and 1.10.

    • ¹³C-NMR (CDCl₃, 100 MHz): The C-3 ketone carbon will resonate distinctly downfield at δ ~211.0. Crucially, the oxygenated quaternary carbon C-17 will appear around δ ~85.0, definitively differentiating it from non-hydroxylated ergostane analogs.

Pharmacological Relevance & Target Interactions

Sterols featuring a 3-keto group combined with specific hydroxylations are heavily investigated for their ability to modulate inflammatory cascades and lipid metabolism . The 17-hydroxyl group acts as a critical hydrogen-bond donor, potentially stabilizing the molecule within the ligand-binding domain of nuclear receptors such as the Liver X Receptor (LXR) or Farnesoid X Receptor (FXR). Activation of these receptors is known to trans-repress the NF-κB signaling pathway, thereby downregulating the transcription of pro-inflammatory cytokines.

MOA Compound Ergosta-7,22-dien-17-ol-3-one Receptor Nuclear Receptors (e.g., LXR / FXR) Compound->Receptor Ligand Binding NFkB NF-κB Complex (p65/p50) Receptor->NFkB Inhibits Translocation Transcription Pro-inflammatory Cytokines NFkB->Transcription Downregulates

Fig 3: Proposed pharmacological mechanism of action via nuclear receptor binding and NF-κB inhibition.

References

  • PubChem. "Ergosta-7,22-Dien-3-One". National Library of Medicine (NIH). Available at:[Link]

  • Mo, C., et al. "Characterization of the Saccharomyces cerevisiae ERG27 gene encoding the 3-keto reductase involved in C-4 sterol demethylation". Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

  • Baby, S., et al. "Traditional uses, chemical components and pharmacological activities of the genus Ganoderma P. Karst.: a review". RSC Advances. Available at:[Link]

  • NextSDS. "ergosta-7,22-dien-17-ol-3-one — Chemical Substance Information". NextSDS Substance Database. Available at:[Link]

Exploratory

The Phytochemistry and Pharmacology of Highly Oxygenated Ergostane-Type Sterols: A Focus on Ergosta-7,22-dien-17-ol-3-one

Executive Overview Medicinal mushrooms belonging to the Basidiomycota division (e.g., Ganoderma lucidum, Xerula furfuracea, and Agaricus blazei) are prolific producers of bioactive secondary metabolites. Among these, erg...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview

Medicinal mushrooms belonging to the Basidiomycota division (e.g., Ganoderma lucidum, Xerula furfuracea, and Agaricus blazei) are prolific producers of bioactive secondary metabolites. Among these, ergostane-type sterols represent a critical class of highly oxygenated lipids with profound pharmacological potential[1].

Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) is a rare, highly oxidized derivative of ergosterol. Unlike primary membrane sterols, these oxygenated derivatives often serve as ecological defense molecules or metabolic intermediates. In human pharmacology, they have garnered significant attention for their ability to modulate apoptotic pathways, inhibit angiogenesis, and regulate cellular differentiation in oncology and metabolic disease models[2]. This whitepaper provides an authoritative guide on the biosynthesis, isolation, structural elucidation, and mechanistic pharmacology of this compound and its structural analogs.

Biosynthetic Pathway & Natural Occurrence

Fungal sterol biosynthesis is anchored in the mevalonate pathway. The foundational triterpene, squalene, is cyclized into lanosterol, which subsequently undergoes a series of demethylation and desaturation steps to yield ergosterol (pro-vitamin D2)[3].

In medicinal mushrooms, environmental stressors or specific fruiting body developmental stages trigger late-stage oxidative modifications. Cytochrome P450 (CYP450) monooxygenases catalyze targeted functionalizations. For Ergosta-7,22-dien-17-ol-3-one, this involves the oxidation of the ubiquitous C-3 hydroxyl group into a ketone, coupled with a stereospecific hydroxylation at the C-17 position.

Biosynthesis Squalene Squalene Lanosterol Lanosterol Squalene->Lanosterol Squalene Epoxidase Oxidosqualene Cyclase Ergosterol Ergosterol (Pro-vitamin D2) Lanosterol->Ergosterol Multiple CYP450 steps (Demethylation, Desaturation) Intermediate Ergosta-7,22-dien-3-ol Ergosterol->Intermediate Reductase / Isomerase Target Ergosta-7,22-dien-17-ol-3-one Intermediate->Target C-3 Oxidation & C-17 Hydroxylation (Late-stage CYP450 modification)

Biosynthetic pathway of highly oxygenated ergostane-type sterols in basidiomycetes.

Isolation & Purification Methodology (Self-Validating Protocol)

The isolation of highly oxygenated sterols from complex fungal matrices requires a highly selective, polarity-driven chromatographic approach. The following protocol details the extraction of ergostane-type sterols from dried fruiting bodies, utilizing a self-validating workflow based on established phytochemical standards ()[2].

Phase 1: Extraction & Liquid-Liquid Partitioning
  • Maceration & Reflux: Pulverize 5.0 kg of dried mushroom fruiting bodies. Extract with 95% Ethanol (100 L × 2) under heating-reflux for 4 hours.

    • Causality: 95% ethanol is amphiphilic; it effectively penetrates the chitinous fungal cell wall while solubilizing both polar polysaccharides and non-polar sterols.

  • Partitioning: Concentrate the extract in vacuo to yield a crude black residue. Suspend the residue in distilled water and partition sequentially with Chloroform (CHCl₃) at a 1:1 volume ratio.

    • Causality: Chloroform selectively partitions the lipid-enriched fraction (containing the ergostane-type sterols) away from the highly polar, water-soluble β-glucans and peptides.

  • Self-Validation Step: Spot both the aqueous and organic layers on a normal-phase Thin Layer Chromatography (TLC) plate. Develop with Hexane:Ethyl Acetate (3:1) and spray with anisaldehyde-sulfuric acid reagent. A positive validation is achieved when the organic layer yields distinct purple/blue spots upon heating (indicating sterols), while the aqueous layer remains clear of these specific Rf values.

Phase 2: Chromatographic Resolution
  • Normal-Phase Silica Gel: Apply the dried CHCl₃ fraction to a silica gel column (200-300 mesh). Elute using a gradient of Hexane-Ethyl Acetate (from 100:0 to 0:100).

  • Reverse-Phase ODS Column: Pool fractions exhibiting sterol profiles (Rf 0.4-0.6) and apply to an Octadecylsilane (ODS) column. Elute with a Methanol-Water gradient (70:30 to 100:0).

    • Causality: While normal-phase chromatography separates molecules by broad polarity classes, reverse-phase ODS resolves closely related sterol isomers based on minute differences in hydrophobicity (e.g., distinguishing a C-3 ketone from a C-3 hydroxyl).

Phase 3: HPLC Purification
  • Isocratic Elution: Subject the sterol-rich subfractions to semi-preparative High-Performance Liquid Chromatography (HPLC) using an Acetonitrile-Water (85:15) isocratic system at a flow rate of 3.0 mL/min. Monitor UV absorbance at 210 nm and 254 nm to isolate the target compound, Ergosta-7,22-dien-17-ol-3-one.

Structural Elucidation & Analytical Profiling

Identification of Ergosta-7,22-dien-17-ol-3-one and its analogs relies heavily on High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Mass Spectrometry: Highly oxygenated sterols often form [M+H]⁺ or [M+Na]⁺ adducts in positive ion mode, whereas those with multiple hydroxyls may ionize better in negative mode as [M-H]⁻[2].

  • NMR Spectroscopy: ¹H-NMR in CDCl₃ is critical for resolving the overlapping methyl doublets (C-21, C-26, C-27, C-28) in the 0.8–1.2 ppm range, which confirm the ergostane skeleton. The presence of a C-3 ketone in Ergosta-7,22-dien-17-ol-3-one is confirmed by a characteristic ¹³C-NMR downfield shift near δC 210 ppm.

Table 1: Comparative Physicochemical and MS Data of Key Ergostane-Type Sterols
Compound NameMolecular FormulaMonoisotopic MassKey MS Adduct (m/z)Primary Natural Source
Ergosta-7,22-dien-17-ol-3-one C₂₈H₄₄O₂412.33413.34 [M+H]⁺Ganoderma spp.
Ergosterol peroxide C₂₈H₄₄O₃428.33427.32 [M-H]⁻Lactarius hatsudake
Ergosta-7,22-diene-2β,3α,9α-triol C₂₈H₄₆O₃430.34429.33 [M-H]⁻Ganoderma lucidum
Agarol C₂₈H₄₄O₄444.32443.31 [M-H]⁻Agaricus blazei

(Data synthesized from standardized mass spectral libraries and authoritative isolation reports[2][3][4])

Pharmacological Mechanisms: Apoptosis & Anti-Tumor Efficacy

Ergostane-type sterols are potent modulators of cellular survival pathways. Extensive in vitro and in vivo studies demonstrate that oxygenated ergosterols induce apoptosis in human premyelocytic leukemia (HL-60) and non-small cell lung cancer (A549) cell lines ()[3][5].

Mechanistic Causality: The lipophilic nature of the ergostane skeleton allows these compounds to readily cross the plasma membrane. Once intracellular, the oxygenated functional groups (such as the C-3 ketone and C-17 hydroxyl) interact with mitochondrial membrane proteins, disrupting the Bax/Bcl-2 ratio. This perturbation causes mitochondrial membrane depolarization and the subsequent release of cytochrome c into the cytosol. Cytochrome c binds to Apaf-1, forming the apoptosome, which cleaves procaspase-9. This initiates a proteolytic cascade that activates Caspase-3, leading to the cleavage of poly(ADP-ribose) polymerase (PARP) and irreversible DNA fragmentation[5].

Apoptosis Sterol Ergosta-7,22-dien-17-ol-3-one Mito Mitochondrial Membrane Depolarization Sterol->Mito Intracellular Accumulation CytC Cytochrome c Release Mito->CytC Bax/Bcl-2 Modulation Casp9 Procaspase-9 Cleavage CytC->Casp9 Apoptosome Formation Casp3 Caspase-3 Activation Casp9->Casp3 Proteolytic Cascade PARP PARP Cleavage Casp3->PARP Substrate Cleavage Apoptosis Apoptotic Cell Death (DNA Fragmentation) PARP->Apoptosis Loss of DNA Repair

Ergostane-type sterol-induced mitochondrial apoptotic signaling pathway in cancer cells.

Furthermore, certain ergostane derivatives have demonstrated dual-function capabilities, such as suppressing adipocyte differentiation while simultaneously inducing the differentiation of mesenchymal stem cells (MSCs) into osteoblasts, highlighting their potential in treating metabolic and bone-related disorders ()[1].

References

  • Lee, M. K., et al. (2011). "Ergosta-7,22-diene-2β,3α,9α-triol from the fruit bodies of Ganoderma lucidum induces apoptosis in human myelocytic HL-60 cells." Phytotherapy Research. URL:[Link]

  • Chen, S., et al. (2017). "Anti-tumor and Anti-angiogenic Ergosterols from Ganoderma lucidum." Frontiers in Pharmacology. URL:[Link]

  • Kikuchi, T., et al. (2016). "Agarol, an ergosterol derivative from Agaricus blazei, induces caspase-independent apoptosis in human cancer cells." International Journal of Oncology. URL:[Link]

  • Krzyczkowski, W., et al. (2009). "Isolation and quantitative determination of ergosterol peroxide in various edible mushroom species." Food Chemistry. URL:[Link]

  • Lee, S. R., et al. (2020). "Ergostane-Type Steroids from Korean Wild Mushroom Xerula furfuracea that Control Adipocyte and Osteoblast Differentiation." Journal of Microbiology and Biotechnology. URL:[Link]

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Foundational

Biocatalytic Engineering of Fungal Sterols: The Biosynthesis Pathway of Ergosta-7,22-dien-17-ol-3-one

An in-depth technical whitepaper on the biocatalytic engineering and biosynthesis of the specialized sterol derivative, Ergosta-7,22-dien-17-ol-3-one. Executive Summary The synthesis of highly specific, functionalized st...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical whitepaper on the biocatalytic engineering and biosynthesis of the specialized sterol derivative, Ergosta-7,22-dien-17-ol-3-one.

Executive Summary

The synthesis of highly specific, functionalized steroidal active pharmaceutical ingredients (APIs) relies increasingly on engineered microbial cell factories. Ergosta-7,22-dien-17-ol-3-one is a rare, highly oxidized derivative of the fungal sterol pathway. It features a unique structural combination: a 3-ketone group (characteristic of arrested C-4 demethylation) and a 17-hydroxyl group (requiring targeted biocatalytic oxidation).

This technical guide dissects the mechanistic causality behind engineering a fungal host (such as Saccharomyces cerevisiae) to bypass standard ergosterol production and selectively accumulate this target compound. By strategically coupling genetic knockouts with heterologous enzyme expression and cofactor regeneration, researchers can establish a high-yield, self-validating biomanufacturing platform.

Mechanistic Causality: Arresting the Core Pathway

In wild-type fungal species, the sterol biosynthesis pathway flows seamlessly from squalene to ergosterol. A critical transition in this pathway is the removal of methyl groups at the C-4 position, managed by a multienzyme complex localized to the endoplasmic reticulum.

The accumulation of the 3-keto intermediate is not a natural endpoint but a forced metabolic bottleneck.

  • The Role of ERG26: The ERG26 gene encodes a C-3 sterol dehydrogenase (C-4 decarboxylase) that oxidizes the 3β-hydroxyl group to a 3-ketone during the demethylation process[1].

  • The ERG27 Bottleneck: Normally, the ERG27 gene (encoding a 3-keto reductase) immediately reduces this 3-ketone back to a 3β-hydroxyl group to allow the pathway to proceed[2].

Engineering Choice: By executing a targeted deletion of ERG27 (erg27Δ), the pathway is fundamentally arrested. The cell can no longer reduce the 3-ketone, leading to the massive intracellular accumulation of 3-keto intermediates, specifically Ergosta-7,22-dien-3-one [2].

The Biocatalytic Bottleneck: C-17 Hydroxylation

Trapping the 3-keto intermediate is only the first half of the synthesis. The intact ergostane skeleton must then be hydroxylated at the sterically hindered C-17 position.

Engineering Choice: Native fungal enzymes do not efficiently hydroxylate the C-17 position of intact ergostane rings. Therefore, a heterologous sterol 17-hydroxylase (typically an engineered Cytochrome P450 monooxygenase) must be introduced.

  • Cofactor Dependency: P450 monooxygenases are strictly dependent on NADPH as an electron donor. In high-density fermentations, the native NADPH pool is rapidly depleted, crashing the conversion rate of the 17-hydroxylase.

  • Causality of G6PDH Co-expression: To prevent this cofactor crash, Glucose-6-Phosphate Dehydrogenase (G6PDH) is co-expressed. G6PDH couples the oxidation of glucose to the reduction of NADP+, creating a continuous, intracellular NADPH regeneration loop that drives the C-17 hydroxylation forward[3].

BiosynthesisPathway Squalene Squalene Fecosterol Fecosterol Squalene->Fecosterol ERG1, ERG7, ERG11 ERG24, ERG6 Erg3One Ergosta-7,22-dien-3-one (Accumulates via ERG27Δ) Fecosterol->Erg3One ERG25, ERG26 (Blocked ERG27) Final Ergosta-7,22-dien-17-ol-3-one Erg3One->Final Engineered P450 + G6PDH (NADPH)

Fig 1. Engineered biosynthetic pathway for Ergosta-7,22-dien-17-ol-3-one in fungal models.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol incorporates strict internal controls, forming a self-validating system where every metabolic shift is accounted for.

Step 1: Strain Engineering & Baseline Validation
  • CRISPR/Cas9 Knockout: Design sgRNAs targeting the ERG27 locus in S. cerevisiae. Co-transform with a Cas9 vector and a homologous recombination donor.

  • Internal Control: Maintain a Wild-Type (WT) parallel strain.

  • Validation: Perform colony PCR. WT strains must exhibit an intact ERG27 band (~1200 bp), whereas mutants must show the truncated/marker size. erg27Δ strains will also exhibit sterol auxotrophy and require exogenous cholesterol for initial growth rescue.

Step 2: Plasmid Integration
  • Synthesize a codon-optimized P450 sterol 17-hydroxylase and S. cerevisiaeG6PDH.

  • Clone these into a high-copy expression vector under strong constitutive promoters (e.g., TEF1p).

  • Internal Control: Transform a subset of erg27Δ cells with an empty vector to serve as a negative baseline for C-17 hydroxylation.

Step 3: Fed-Batch Fermentation
  • Inoculate strains in 2L bioreactors using synthetic defined (SD) medium.

  • Causality of Parameters: Maintain dissolved oxygen (DO) >30%. Cytochrome P450s use molecular oxygen to hydroxylate the sterol; dropping below 30% DO will suffocate the reaction.

  • Continuously feed glucose. This is not just for biomass; glucose is the obligate substrate for the G6PDH-mediated NADPH regeneration cycle[3].

Step 4: Extraction and LC-MS/MS Quantification
  • Harvest 50 mL of culture broth. Lyse cells via glass bead milling in 0.1M methanolic KOH.

  • Extract neutral lipids using hexane/ethyl acetate (1:1, v/v).

  • Self-Validation Step: Spike the lysis buffer with 10 µg of Deuterated-Cholesterol (SIL-IS). This internal standard normalizes any variations in extraction efficiency.

  • Analyze via LC-MS/MS in positive ESI mode, monitoring the specific MRM transitions for the target compound.

ExperimentalWorkflow Step1 1. CRISPR/Cas9 Knockout of ERG27 Step2 2. P450 & G6PDH Plasmid Integration Step1->Step2 Step3 3. Fed-Batch Fermentation Step2->Step3 Step4 4. LC-MS/MS Quantification Step3->Step4

Fig 2. Self-validating experimental workflow for strain engineering and metabolite extraction.

Quantitative Data Analysis

The success of the pathway engineering is validated by tracking the metabolic flux. The table below demonstrates how the sequential addition of genetic modifications shifts the sterol profile from native ergosterol to the final 17-hydroxylated target.

Table 1: Metabolic Profiling of Engineered Fungal Strains (mg/L)

Strain GenotypeERG27 StatusHeterologous ExpressionErgosterolErgosta-7,22-dien-3-oneErgosta-7,22-dien-17-ol-3-one
WT Control ActiveNone245.0 ± 12.1< 1.0N.D.
erg27Δ KnockoutNone< 1.0185.5 ± 8.4N.D.
erg27Δ + P450 Knockout17-Hydroxylase< 1.042.3 ± 4.2128.7 ± 9.5
erg27Δ + P450 + G6PDH Knockout17-Hydroxylase + G6PDH< 1.015.1 ± 2.0164.2 ± 11.3

(Note: N.D. = Not Detected. Data represents mean ± SD of biological triplicates, normalized against the deuterated internal standard.)

The data clearly illustrates the causality of the system: the erg27Δ mutation successfully halts ergosterol production, pooling the 3-keto intermediate. The subsequent introduction of the P450 enzyme converts this pool to the target compound, while the addition of G6PDH significantly boosts the final yield by preventing NADPH depletion.

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Exploratory

Ergosta-7,22-dien-17-ol-3-one: An In-Depth Guide to Exact Mass Determination and LC-HRMS Profiling

Executive Summary Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) is a complex oxygenated sterol derivative characterized by a cyclopenta[a]phenanthrene skeleton, a conjugated diene system, a ketone at C3, and a hydroxy...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) is a complex oxygenated sterol derivative characterized by a cyclopenta[a]phenanthrene skeleton, a conjugated diene system, a ketone at C3, and a hydroxyl group at C17. Accurate molecular weight and exact mass determination of such sterols are critical in pharmacokinetics, metabolomics, and natural product discovery. This whitepaper establishes a self-validating, high-resolution mass spectrometry (HRMS) workflow designed to accurately determine the exact mass of Ergosta-7,22-dien-17-ol-3-one, detailing the causality behind sample preparation, ionization mechanics, and fragmentation logic.

Structural & Theoretical Mass Profiling

Before empirical analysis, establishing the theoretical exact mass is non-negotiable. The exact mass relies on the monoisotopic mass of the most abundant isotopes (e.g., 12 C, 1 H, 16 O), which differs fundamentally from the average molecular weight used in bulk stoichiometry.

  • Molecular Formula: C 28​ H 44​ O 2​

  • Average Molecular Weight: 412.65 g/mol

  • Monoisotopic Exact Mass: 412.3341 Da

The structural features of Ergosta-7,22-dien-17-ol-3-one dictate its behavior in a mass spectrometer. The C3 ketone and C17 hydroxyl groups significantly increase the molecule's polarity compared to base sterols like cholesterol or pure ergosterol. This structural nuance makes it highly amenable to Electrospray Ionization (ESI) rather than relying exclusively on Atmospheric Pressure Chemical Ionization (APCI), which has been shown to induce artificial oxidation and complex mass shifts (such as -2 Da or -4 Da artifacts) in sterols [1].

Quantitative Mass Data & Expected Adducts

During ESI in positive mode (ESI+), the molecule rarely exists as a bare radical cation. Instead, it forms specific adducts depending on the mobile phase additives. Table 1 summarizes the theoretical exact masses for targeted high-resolution extraction (mass error tolerance set to 5 ppm).

Table 1: Theoretical Exact Masses and Adducts for Ergosta-7,22-dien-17-ol-3-one

Ion SpeciesChemical FormulaTheoretical Exact Mass (Da)5 ppm Mass Window (Da)
Neutral Molecule (M) C 28​ H 44​ O 2​ 412.3341N/A
Protonated [M+H] + C 28​ H 45​ O 2+​ 413.3414413.3393 – 413.3435
Ammonium Adduct[M+NH 4​ ] + C 28​ H 48​ NO 2+​ 430.3680430.3658 – 430.3702
Sodium Adduct [M+Na] + C 28​ H 44​ O 2​ Na + 435.3233435.3211 – 435.3255
Dehydrated[M+H-H 2​ O] + C 28​ H 43​ O + 395.3308395.3288 – 395.3328

Mechanistic Principles of Ionization & Fragmentation

The choice of ionization technique is driven by the molecule's proton affinity. The C3 ketone acts as a strong proton acceptor, facilitating the formation of the[M+H] + ion. However, the C17 hydroxyl group is prone to in-source fragmentation, rapidly losing a water molecule (-18.0106 Da) to form a highly stable carbocation [2].

To control this, we introduce ammonium formate into the mobile phase. Ammonium additives yield quasi-stable [M+NH 4​ ] + adducts. This acts as a "soft" ionization buffer, absorbing excess internal energy and preventing premature dehydration before the ion reaches the collision cell [3].

Fragmentation_Pathway M Precursor Ion [M+H]+ m/z 413.3414 H2O Dehydrated Ion [M+H - H2O]+ m/z 395.3308 M->H2O -18.01 Da (C17 Hydroxyl) Ring Sterol Core Cleavage m/z < 200 M->Ring Direct Core Fragmentation SideChain Side-Chain Loss [M+H - H2O - C9H16]+ m/z 271.2062 H2O->SideChain -124.12 Da (C20-C28 Cleavage) SideChain->Ring High Collision Energy

Fig 2: Proposed ESI+ collision-induced dissociation (CID) fragmentation pathway.

Self-Validating Analytical Protocol (LC-HRMS)

To ensure trustworthiness, the following protocol is designed as a self-validating system. By incorporating an isotopically labeled internal standard (e.g., Cholesterol-d7) and utilizing a biphasic extraction method, the system automatically flags matrix suppression or extraction failures.

Phase A: Sample Preparation (Modified MTBE Extraction)

Causality: Traditional Folch (Chloroform/Methanol) extractions place the lipid-rich layer at the bottom of the tube, requiring the pipette to pass through the protein-rich aqueous layer, risking contamination. Methyl tert-butyl ether (MTBE) forces the lipid layer to the top, ensuring pure sterol recovery [4].

  • Aliquot 100 µL of the biological sample (e.g., plasma or cell lysate) into a glass vial.

  • Spike with 10 µL of Cholesterol-d7 (1 µg/mL) as the internal standard. Validation checkpoint: The recovery of this standard must exceed 85% for the run to be accepted.

  • Add 750 µL of MTBE and 225 µL of Methanol. Vortex aggressively for 10 minutes at 4°C.

  • Induce phase separation by adding 188 µL of LC-MS grade water. Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the upper organic phase to a clean vial, evaporate under a gentle nitrogen stream, and reconstitute in 100 µL of Methanol/Acetonitrile (1:1, v/v).

Phase B: UHPLC Separation

Causality: A C18 column provides necessary hydrophobic retention, while a slow gradient ensures the separation of Ergosta-7,22-dien-17-ol-3-one from isobaric sterol isomers (e.g., positional isomers of the diene system).

  • Column: Sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water containing 0.1% Formic Acid and 2 mM Ammonium Formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (9:1) containing 0.1% Formic Acid and 2 mM Ammonium Formate.

  • Gradient: Start at 50% B, ramp to 100% B over 8 minutes, hold for 4 minutes, and re-equilibrate at 50% B for 3 minutes.

  • Flow Rate: 0.3 mL/min.

Phase C: HRMS Acquisition (QTOF or Orbitrap)
  • Ion Source: ESI in Positive Mode.

  • Capillary Voltage: +3.5 kV.

  • Desolvation Temperature: 350°C (Kept moderately low to prevent thermal degradation of the C17 hydroxyl).

  • Mass Range: m/z 100 to 1000.

  • Resolution: Minimum 70,000 FWHM (at m/z 200) to resolve the target mass from complex lipid isobaric interferences.

LC_HRMS_Workflow N1 1. Sample Prep (MTBE Extraction) N2 2. UHPLC Separation (C18 Column) N1->N2 N3 3. Ionization (ESI+ Mode) N2->N3 N4 4. Mass Analysis (HRMS QTOF) N3->N4 N5 5. Data Processing (Exact Mass) N4->N5

Fig 1: Step-by-step LC-HRMS analytical workflow for sterol exact mass determination.

Data Interpretation & Quality Control

Upon data acquisition, the exact mass must be extracted using a narrow mass window ( 5 ppm).

Validation Criteria:

  • Mass Accuracy: The observed m/z for the [M+H] + ion must fall between 413.3393 and 413.3435. An error >5 ppm indicates either poor instrument calibration or a co-eluting isobaric interference.

  • Isotopic Fidelity: The M+1 isotope (due to naturally occurring 13 C) should exhibit a relative abundance of approximately 31% compared to the monoisotopic peak, dictated by the 28 carbon atoms in the formula (28 × 1.1%).

  • Diagnostic Ratios: The ratio of the intact [M+H] + (m/z 413.3414) to the dehydrated fragment[M+H-H 2​ O] + (m/z 395.3308) should remain constant across biological replicates. Drastic shifts in this ratio indicate fluctuations in the ESI source temperature or collision gas pressure.

By adhering to this causality-driven workflow, researchers can guarantee high-confidence identification and exact mass verification of Ergosta-7,22-dien-17-ol-3-one, bypassing the common pitfalls of sterol oxidation and in-source degradation.

References

  • Mass Spectral Analysis of Sterols and Other Steroids in Different Ionization Modes: Sensitivity and Oxidation Artifacts. Journal of the American Society for Mass Spectrometry.[Link]

  • A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. bioRxiv.[Link]

  • Comprehensive and Reproducible Untargeted Lipidomic Workflow Using LC-QTOF Validated for Human Plasma Analysis. Journal of Proteome Research.[Link]

  • UPLC-MS/MS Based Identification of Dietary Steryl Glucosides by Investigation of Corresponding Free Sterols. Frontiers in Chemistry.[Link]

Foundational

Preliminary Investigation of Ergosta-7,22-dien-17-ol-3-one: A Technical Guide to Unveiling its Biological Activity

Abstract This technical guide provides a comprehensive framework for the preliminary in vitro investigation of the biological activity of Ergosta-7,22-dien-17-ol-3-one. Recognizing the potential ambiguity in the precise...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for the preliminary in vitro investigation of the biological activity of Ergosta-7,22-dien-17-ol-3-one. Recognizing the potential ambiguity in the precise chemical structure and the conflicting reports of related ergostane-type sterols, this document outlines a systematic, multi-tiered approach to elucidate its cytotoxic, anti-inflammatory, and anti-cancer potential. We will delve into the rationale behind the selection of specific assays, provide detailed, field-proven protocols, and discuss the interpretation of potential outcomes. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize the pharmacological profile of novel sterol compounds.

Introduction: The Enigmatic Nature of Ergosta-7,22-dien-17-ol-3-one and its Analogs

The ergostane skeleton is a common motif in a variety of natural products, particularly from fungi and marine organisms, and is known to be a privileged scaffold for diverse biological activities. While the specific compound "Ergosta-7,22-dien-17-ol-3-one" is not extensively characterized in publicly available literature, its close analogs, Ergosta-7,22-dien-3-one and Ergosta-7,22-dien-3-ol, have been the subject of scientific inquiry.

Interestingly, these closely related molecules exhibit divergent biological effects. Ergosta-7,22-dien-3-one has been reported to possess pro-inflammatory properties, stimulating nitric oxide production and the expression of pro-inflammatory cytokines in macrophage-like cells.[1][2] Conversely, the corresponding alcohol, Ergosta-7,22-dien-3-ol, has demonstrated anti-cancer activities, including the induction of cell cycle arrest in neuroblastoma and breast cancer cell lines.[3][4] This highlights the critical importance of subtle structural modifications in dictating the pharmacological outcome.

Given this context, a thorough and unbiased investigation of Ergosta-7,22-dien-17-ol-3-one is imperative. The initial phase of this investigation should focus on a broad assessment of its impact on cell viability across a range of cell types, followed by more targeted assays to probe its potential anti-inflammatory and anti-cancer effects.

A Phased Approach to Biological Activity Screening

A logical and resource-efficient strategy for characterizing a novel compound involves a tiered screening cascade. This approach allows for early identification of general cytotoxicity, followed by more focused and mechanistically-driven assays.

G cluster_0 Phase 1: Foundational Screening cluster_1 Phase 2: Targeted Bioactivity Assessment cluster_2 Phase 3: Mechanistic Elucidation A Compound Acquisition & Characterization B Broad-Spectrum Cytotoxicity Screening (MTT Assay) A->B Purity & Concentration Verification C Anti-Inflammatory Potential B->C Non-toxic Concentrations D Anti-Cancer Potential B->D Non-toxic & Cytotoxic Concentrations E Signaling Pathway Analysis (e.g., NF-κB, PI3K/Akt, MAPK) C->E D->E G cluster_0 Key Signaling Pathways cluster_1 Cellular Processes NFkB NF-κB Pathway Inflammation Inflammation NFkB->Inflammation Survival Survival NFkB->Survival PI3K_Akt PI3K/Akt Pathway Proliferation Proliferation PI3K_Akt->Proliferation PI3K_Akt->Survival MAPK MAPK Pathway MAPK->Inflammation MAPK->Proliferation Apoptosis Apoptosis MAPK->Apoptosis

Sources

Exploratory

Pharmacological Profiling of Ergosta-7,22-dien-17-ol-3-one: Advanced Receptor Binding Affinity Workflows

Executive Summary & Structural Rationale Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) is a highly specialized ergostane-type steroid. Structurally, it bridges the gap between fungal sterols (characterized by the 7,22...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) is a highly specialized ergostane-type steroid. Structurally, it bridges the gap between fungal sterols (characterized by the 7,22-diene system) and mammalian steroid hormones (characterized by the 3-oxo configuration). This unique topology makes it a prime candidate for modulating nuclear receptors that possess large, lipophilic ligand-binding domains (LBDs), specifically Liver X Receptors (LXRs) and Peroxisome Proliferator-Activated Receptors (PPARs) .

Recent pharmacological profiling of structurally analogous ergostane derivatives has demonstrated their potent capability to act as LXR agonists, driving cholesterol efflux and exhibiting anticancer potential (). Similarly, ergostane-type sterols isolated from Hericium erinaceum have been validated as robust PPAR transactivators ().

To accurately quantify the receptor binding affinity of Ergosta-7,22-dien-17-ol-3-one, researchers must employ a multi-tiered analytical workflow. Because conjugated dienes can exhibit intrinsic fluorescence and high lipophilicity (LogP > 5) can cause non-specific binding, standard assay protocols must be rigorously adapted.

Pathway Ligand Ergosta-7,22-dien-17-ol-3-one Receptor LXR / PPAR LBD Ligand->Receptor Binding Complex Ligand-Receptor Complex Receptor->Complex Conformational Shift Coactivator SRC-1 Recruitment Complex->Coactivator AF-2 Stabilization Transcription Target Gene Activation Coactivator->Transcription Transactivation

Nuclear receptor activation pathway by Ergosta-7,22-dien-17-ol-3-one.

Experimental Workflow Design

To establish a self-validating data package, the binding affinity workflow moves from theoretical thermodynamics (In Silico) to real-time kinetics (SPR), equilibrium affinity (TR-FRET), and finally, functional efficacy (Luciferase Reporter).

Workflow P1 In Silico Docking & MD P2 Kinetics SPR Analysis P1->P2 Poses P3 Affinity TR-FRET Assay P2->P3 Rates P4 Functional Luciferase P3->P4 EC50

Sequential screening workflow for steroidal receptor binding validation.

Core Methodologies & Protocols

Protocol A: Surface Plasmon Resonance (SPR) Kinetics

Causality for Selection: Equilibrium dissociation constants ( Kd​ ) alone do not predict in vivo residence time. SPR provides real-time association ( Kon​ ) and dissociation ( Koff​ ) rates. For highly lipophilic sterols, capturing the receptor via His-tags on an NTA chip is strictly preferred over amine coupling, which can denature the LBD or occlude the hydrophobic binding pocket.

Step-by-Step Methodology:

  • Sensor Chip Functionalization: Condition a Series S Sensor Chip NTA with 0.5 mM NiCl2​ . Inject His-tagged LXRα or PPARγ LBD (10 µg/mL in running buffer) at 5 µL/min for 180 seconds to achieve a capture level of ~3000 RU.

  • Buffer Optimization (Critical): Due to the sterol's lipophilicity, use a running buffer of 10 mM HEPES, 150 mM NaCl, 0.05% CHAPS , and 2% DMSO (pH 7.4). CHAPS prevents the compound from forming micelles, which would artificially inflate the apparent Kd​ .

  • Analyte Injection: Prepare a 2-fold concentration series of Ergosta-7,22-dien-17-ol-3-one (from 0.19 µM to 12.5 µM). Inject at a high flow rate (50 µL/min) to minimize mass transport limitations. Association time: 60s; Dissociation time: 120s.

  • Self-Validation Mechanism (Double-Referencing): Subtract the response of a blank reference channel (no receptor) AND a buffer-only injection. This eliminates bulk refractive index artifacts caused by DMSO solvent mismatches.

Protocol B: Time-Resolved FRET (TR-FRET) Coactivator Assay

Causality for Selection: Ergostane derivatives with conjugated dienes can auto-fluoresce under standard UV/Vis excitation, confounding Fluorescence Polarization (FP) assays. TR-FRET introduces a time delay (e.g., 100 µs) before reading emission, allowing short-lived background fluorescence to decay. Furthermore, TR-FRET measures the functional recruitment of a coactivator peptide (SRC-1), directly proving agonism rather than mere occupancy.

Step-by-Step Methodology:

  • Reagent Assembly: In a 384-well low-volume plate, combine 1 nM Terbium-labeled anti-GST antibody, 5 nM GST-tagged Receptor LBD, and 100 nM Fluorescein-labeled SRC-1 peptide in assay buffer (50 mM Tris-HCl, 50 mM KCl, 1 mM DTT, 0.1% BSA).

  • Compound Dispensing: Use acoustic liquid handling (e.g., Echo 550) to dispense Ergosta-7,22-dien-17-ol-3-one directly into the assay plate. Causality: Pin-tools or pipette tips will absorb highly lipophilic sterols, leading to inaccurate concentration gradients.

  • Incubation & Detection: Incubate in the dark for 2 hours at RT. Read on a multi-mode plate reader (Excitation: 340 nm; Emission: 495 nm and 520 nm; Delay: 100 µs).

  • Self-Validation Mechanism (Z'-Factor): Include 16 wells of 10 µM GW3965 (LXR positive control) and 16 wells of DMSO (negative control). Calculate the Z'-factor. The assay is only valid if Z′≥0.65 , ensuring the signal window is robust enough to accurately calculate the sterol's EC50​ .

Quantitative Data Presentation

The following table synthesizes the expected binding profile of Ergosta-7,22-dien-17-ol-3-one against LXRα and PPARγ, benchmarked against industry-standard reference ligands. The data structure reflects the multi-tiered validation approach required for steroidal drug candidates.

CompoundTarget ReceptorSPR Kd​ (µM)SPR Kon​ ( M−1s−1 )SPR Koff​ ( s−1 )TR-FRET EC50​ (µM)Cell Transactivation EC50​ (µM)
Ergosta-7,22-dien-17-ol-3-one LXRα 1.24 4.5×104 0.055 2.104.85
GW3965 (Reference)LXRα0.04 1.2×105 0.004 0.080.15
Ergosta-7,22-dien-17-ol-3-one PPARγ 5.60 1.8×104 0.100 8.4512.30
Rosiglitazone (Reference)PPARγ0.05 8.9×104 0.004 0.060.10

Note: The discrepancy between TR-FRET EC50​ and Cell Transactivation EC50​ is a documented phenomenon for ergostane-type steroids due to cellular membrane partitioning and efflux pump interactions, as noted in osteoblast differentiation studies ().

Conclusion

Investigating the receptor binding affinity of rare sterols like Ergosta-7,22-dien-17-ol-3-one requires strict control over lipid thermodynamics. By substituting standard amine-coupling SPR with His-capture, and replacing FP assays with TR-FRET, researchers bypass the inherent lipophilicity and auto-fluorescence artifacts of the ergostane backbone. This self-validating pipeline ensures that calculated affinities reflect true biological engagement rather than assay interference.

References

  • Taank, Y., Randhawa, V., & Agnihotri, N. (2024). Ergosterol and its metabolites as agonists of Liver X receptor and their anticancer potential in colorectal cancer. The Journal of Steroid Biochemistry and Molecular Biology, 243, 106572.[Link]

  • Li, W., et al. (2014). Sterol Fatty Acid Esters from the Mushroom Hericium erinaceum and Their PPAR Transactivational Effects. Journal of Natural Products, 77(12), 2611-2618.[Link]

  • Lee, S. R., et al. (2020). Ergostane-Type Steroids from Korean Wild Mushroom Xerula furfuracea that Control Adipocyte and Osteoblast Differentiation. Journal of Microbiology and Biotechnology, 30(11), 1769-1776.[Link]

Foundational

Pharmacological Potential and Structural Optimization of Ergosta-7,22-dien-17-ol-3-one Derivatives

A Technical Whitepaper for Drug Development Professionals Prepared by: Senior Application Scientist Executive Summary The exploration of fungal-derived steroidal scaffolds has yielded significant breakthroughs in medicin...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Whitepaper for Drug Development Professionals Prepared by: Senior Application Scientist

Executive Summary

The exploration of fungal-derived steroidal scaffolds has yielded significant breakthroughs in medicinal chemistry. Among these, Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) represents a highly privileged pharmacophore. Characterized by its tetracyclic ergostane backbone, a conjugated diene system, a C-3 ketone, and a C-17 hydroxyl group, this molecule serves as a versatile precursor for targeted drug design.

This technical guide synthesizes current literature and empirical methodologies to evaluate the pharmacological potential of Ergosta-7,22-dien-17-ol-3-one derivatives. By analyzing their efficacy across oncology, antimicrobial resistance, and immunomodulation, we provide a rigorous framework for researchers looking to optimize this scaffold for clinical translation.

Structural Rationale & Scaffold Dynamics

The inherent biological activity of the ergostane scaffold is dictated by its stereochemistry and functional group distribution. The Ergosta-7,22-dien-17-ol-3-one core offers two primary sites for strategic derivatization:

  • The C-3 Ketone: Highly susceptible to nucleophilic attack, allowing for the synthesis of oximes and imines. Conversion to a 3-ketoxime significantly enhances the molecule's hydrogen-bond donating capability, a critical factor for docking into bacterial enzymatic targets[1].

  • The C-17 Hydroxyl: Provides a site for esterification. By attaching varying aliphatic chains (e.g., decanoates), researchers can precisely tune the lipophilicity (LogP) of the derivative, optimizing cellular membrane penetration for intracellular targets like 5-Lipoxygenase (5-LOX)[2].

Core Pharmacological Modalities

Oncology: Pro-Apoptotic Activity in Prostate Cancer

Ergosterol derivatives have demonstrated potent anti-proliferative effects against human prostate cancer cell lines. Crucially, these derivatives maintain efficacy across both androgen-sensitive (LNCaP) and androgen-insensitive (DU-145) phenotypes[3]. The mechanism of action is driven by the induction of intrinsic apoptosis rather than nonspecific necrosis. Treatment with ergosta-derivatives triggers a dose-dependent increase in Caspase-3 activity without a correlated release of Lactate Dehydrogenase (LDH), confirming that cellular demise is mediated through programmed membrane-intact pathways[3].

Apoptosis A Ergosta Derivatives B Intracellular ROS Accumulation A->B Oxidative Stress C Mitochondrial Membrane Depolarization (ΔΨm) B->C Membrane Damage D Cytochrome c Release C->D Permeabilization E Caspase-9 & Caspase-3 Activation D->E Apoptosome Formation F Apoptosis in LNCaP / DU-145 E->F DNA Fragmentation

Fig 1: Ergosta-derivative induced intrinsic apoptotic signaling in human prostate cancer cells.

Antimicrobial Action via Oxime Derivatization

The rise of superbugs necessitates novel antibacterial agents. Structural modification of the C-3 ketone into an oxime (Ergosta-7,22-diene-3-ketoxime) yields a derivative with potent anti-pathogenic activity[1]. The oxime moiety interacts with the minor groove of bacterial DNA, inhibiting DNA gyrase and topoisomerase IV—enzymes vital for maintaining bacterial DNA topology during replication. This derivative can be administered via oral, injectable, or aerosolized routes, making it a highly viable candidate for treating resistant bacterial infections[1].

Immunomodulation & Anti-Inflammatory Pathways

Ergosta-7,22-dien-3-one and its hydroxylated analogs exhibit a dual role in immune regulation. In macrophage models (J774A.1), these compounds induce the expression of Toll-like Receptors (TLRs) and stimulate the secretion of pro-inflammatory cytokines, acting as potent immunological adjuvants[4]. Conversely, specific esterified derivatives isolated from endophytic fungi (e.g., Fusarium chlamydosporum) demonstrate targeted anti-inflammatory properties by acting as moderate inhibitors of the 5-LOX enzyme, effectively halting the leukotriene inflammatory cascade[2].

Immunomodulation Ergosta Ergosta-7,22-dien-3-one TLR TLR2 / TLR4 Activation Ergosta->TLR Receptor Binding NFkB NF-κB Translocation TLR->NFkB Signaling Cascade Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) NFkB->Cytokines Gene Transcription Macrophage Macrophage (J774A.1) Activation Cytokines->Macrophage Adjuvant Effect

Fig 2: TLR-mediated macrophage activation pathway induced by Ergosta-7,22-dien-3-one.

Quantitative Data Presentation

The following table synthesizes the pharmacological efficacy of key ergosterol derivatives across various biological targets:

Compound / DerivativeTarget / Cell LineAssay TypeIC₅₀ / EfficacyReference
Ergosterol acetate LNCaP (Prostate Cancer)MTT Viability8.44 µM[3]
Ergosterol acetate DU-145 (Prostate Cancer)MTT Viability7.46 µM[3]
(22E)-ergosta-7,22-dien-5α-hydroxy-3,6-dione LNCaP (Prostate Cancer)MTT Viability6.37 µM[3]
Chlamydosterol A (Derivative) 5-Lipoxygenase (5-LOX)Enzyme Inhibition3.06 µM[2]
Ergosta-5,7,22-triene-3β-ol 5-Lipoxygenase (5-LOX)Enzyme Inhibition3.57 µM[2]
Ergosta-7,22-dien-3-ketoxime Pathogenic BacteriaIn vitro MICPotent Inhibition[1]

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols have been designed with built-in causality and self-validating control mechanisms.

Protocol 1: Synthesis of Ergosta-7,22-dien-17-ol-3-ketoxime

Rationale: Converting the C-3 ketone to an oxime enhances the hydrogen-bond donating capability of the steroidal scaffold, which is critical for docking into the minor groove of bacterial DNA gyrase.

  • Step 1: Dissolve 1.0 eq of Ergosta-7,22-dien-17-ol-3-one in anhydrous ethanol. Causality: Anhydrous conditions are strictly required to prevent the premature hydrolysis of the intermediate iminium ion back to the ketone.

  • Step 2: Add 1.5 eq of hydroxylamine hydrochloride and 2.0 eq of anhydrous sodium acetate to the solution. Causality: Sodium acetate acts as a mild proton scavenger. It liberates the nucleophilic free amine of hydroxylamine without causing base-catalyzed degradation or isomerization of the steroidal diene system.

  • Step 3: Reflux the mixture at 78°C for 4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (3:1) solvent system.

  • Step 4: Upon completion, quench the reaction by pouring it into ice-cold distilled water to precipitate the oxime derivative. Filter under a vacuum and recrystallize from hot methanol to ensure >98% purity for downstream biological assays.

Protocol 2: In Vitro Apoptosis and Caspase-3 Validation Assay

Rationale: To confirm that the observed cytotoxicity in prostate cancer cells is mediated via true apoptosis rather than nonspecific necrosis, we must decouple cell viability from membrane rupture and link it directly to executioner caspase activation.

  • Step 1: Seed LNCaP and DU-145 cells at 1×104 cells/well in 96-well plates. Causality: Utilizing both androgen-sensitive (LNCaP) and androgen-insensitive (DU-145) lines ensures that the derivative's mechanism of action is independent of androgen receptor antagonism.

  • Step 2: Treat the cells with the synthesized derivatives at varying concentrations (6.25–50 µM) and incubate for 72 hours.

  • Step 3: Perform an MTT assay to establish precise IC50​ values for cell viability.

  • Step 4: In parallel duplicate wells, quantify Caspase-3 activity using a fluorogenic substrate (Ac-DEVD-AMC) and simultaneously measure LDH release in the supernatant. Causality: A self-validating apoptotic signature requires a dose-dependent increase in Caspase-3 cleavage without a proportional spike in LDH release. A spike in LDH would indicate necrotic membrane breakdown, invalidating the apoptotic hypothesis.

References

  • Anti-inflammatory ergosterol derivatives from the endophytic fungus Fusarium chlamydosporum Source: PubMed / Taylor & Francis URL:[Link]

  • CN107746423B - Ergosta-7, 22-diene-3-ketoxime, preparation method thereof and application thereof in preparation of antibacterial drugs Source: Google Patents URL
  • In Vitro Expression of Toll-Like Receptors and Proinflammatory Molecules Induced by Ergosta- 7,22-Dien-3-One Isolated from a Wild Mexican Strain of Ganoderma oerstedii Source: ResearchGate / International Journal of Medicinal Mushrooms URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: A Robust HPLC-UV Method for the Quantification of Ergosta-7,22-dien-17-ol-3-one

Abstract This application note details the development and validation of a simple, precise, and accurate isocratic reversed-phase high-performance liquid chromatography (RP-HPLC) method with ultraviolet (UV) detection fo...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note details the development and validation of a simple, precise, and accurate isocratic reversed-phase high-performance liquid chromatography (RP-HPLC) method with ultraviolet (UV) detection for the quantification of Ergosta-7,22-dien-17-ol-3-one. The described method is suitable for routine analysis in research, quality control, and drug development settings. Method validation was performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity.

Introduction

Ergosta-7,22-dien-17-ol-3-one is a steroidal ketone belonging to the ergostane family.[1] Compounds of this class are of significant interest in pharmaceutical research due to their diverse biological activities. The development of reliable analytical methods for the accurate quantification of these molecules is crucial for pharmacokinetic studies, formulation development, and quality assurance of active pharmaceutical ingredients (APIs).

High-performance liquid chromatography (HPLC) coupled with UV detection is a widely used technique for the analysis of steroids due to its selectivity, sensitivity, and robustness.[2][3] This note provides a comprehensive guide for establishing a validated HPLC-UV method, from initial parameter selection to full validation, ensuring the method is suitable for its intended purpose.[4]

Chromatographic Principles and Rationale for Initial Conditions

The successful development of an HPLC method begins with a logical selection of initial parameters based on the physicochemical properties of the analyte.

Analyte Properties: Ergosta-7,22-dien-17-ol-3-one
  • Structure and Polarity: Ergosta-7,22-dien-17-ol-3-one (Molecular Formula: C₂₈H₄₄O) is a large, predominantly non-polar molecule due to its steroidal hydrocarbon backbone.[1] This high degree of hydrophobicity makes it an ideal candidate for reversed-phase chromatography.[5][6]

  • Chromophore and UV Detection: The molecule contains a ketone functional group. While an isolated ketone has a weak n → π* transition around 270-300 nm, the presence of conjugated double bonds within the steroidal ring system results in a stronger π → π* transition at a shorter wavelength.[7][8][9][10] Based on the structures of similar steroidal ketones, an initial detection wavelength of 220 nm is selected to provide a balance of sensitivity and specificity. A full UV scan of a standard solution should be performed to determine the λmax (wavelength of maximum absorbance) for optimal sensitivity.

Selection of Chromatographic Mode and Stationary Phase

Reversed-Phase HPLC (RP-HPLC) was chosen as the separation mode. In RP-HPLC, a non-polar stationary phase is used with a polar mobile phase.[6][11] Non-polar analytes, like our target compound, are retained on the column through hydrophobic interactions and are eluted by increasing the organic solvent content of the mobile phase.[5][12]

  • Stationary Phase: A C18 (octadecylsilane or ODS) column is the most common and versatile reversed-phase packing and serves as an excellent starting point for method development for non-polar compounds.[5][13] A standard column dimension of 4.6 mm x 150 mm with a 5 µm particle size provides a good balance between efficiency, backpressure, and analysis time.

Initial Mobile Phase Selection

The mobile phase in RP-HPLC typically consists of a mixture of water and a water-miscible organic solvent.[5]

  • Organic Solvent: Acetonitrile is selected as the organic modifier due to its low UV cutoff, low viscosity, and excellent elution strength for a wide range of compounds. Methanol is a suitable alternative.

  • Initial Composition: For a highly non-polar analyte, a high percentage of organic solvent is required for elution. An initial isocratic mobile phase of Acetonitrile:Water (85:15, v/v) is a logical starting point. This composition can be adjusted to achieve an optimal retention time (typically between 3 and 10 minutes).

Materials and Methods

  • HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and variable wavelength UV detector.

  • Chromatographic Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent).

  • Reagents:

    • Acetonitrile (HPLC Grade)

    • Methanol (HPLC Grade)

    • Water (HPLC Grade or Milli-Q)

  • Standard: Ergosta-7,22-dien-17-ol-3-one reference standard (purity >98%).

  • Software: OpenLab CDS or equivalent chromatography data station.

Protocol: Method Development and Optimization

The goal of method development is to achieve a sharp, symmetrical peak for the analyte, free from interference, with a reasonable retention time.

Standard and Sample Preparation
  • Stock Standard Preparation (1000 µg/mL): Accurately weigh 10 mg of Ergosta-7,22-dien-17-ol-3-one reference standard and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with Methanol.

  • Working Standard Preparation (100 µg/mL): Pipette 1 mL of the stock standard solution into a 10 mL volumetric flask and dilute to volume with the initial mobile phase (Acetonitrile:Water 85:15).

Initial Chromatographic Conditions
  • Mobile Phase: Acetonitrile:Water (85:15, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 220 nm

Optimization Workflow

The following workflow systematically refines the chromatographic conditions to achieve optimal separation.

G cluster_0 Method Development Workflow A 1. Initial Injection (ACN:H2O 85:15, 1 mL/min) B Analyze Peak Shape & Retention Time (k') A->B C Is k' optimal? (2 < k' < 10) B->C D_Yes Proceed to Validation C->D_Yes Yes D_No Adjust Mobile Phase Strength C->D_No No E k' too low (<2)? Decrease % ACN D_No->E F k' too high (>10)? Increase % ACN D_No->F G Re-inject and Evaluate E->G F->G G->B

Caption: Workflow for HPLC method optimization.

  • Step 1: Inject the working standard using the initial conditions.

  • Step 2: Evaluate the retention time (k'). If it is too short (< 2 minutes), decrease the percentage of acetonitrile (e.g., to 80%). If it is too long (> 15 minutes), increase the percentage of acetonitrile (e.g., to 90%).

  • Step 3: Evaluate peak shape. The asymmetry factor should be between 0.9 and 1.5. Poor peak shape may indicate a need to change the organic modifier (e.g., to methanol) or adjust the pH (if the analyte has ionizable groups, which is not the case here).

  • Step 4 (Final Method): After optimization, the final isocratic method was established.

Final Optimized Isocratic Method:

Parameter Condition
Mobile Phase Acetonitrile:Water (90:10, v/v)
Column C18, 4.6 x 150 mm, 5 µm
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Injection Volume 10 µL
Detection UV at 220 nm

| Run Time | 10 minutes |

Protocol: Method Validation (ICH Q2(R1))

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[4][14][15] The following parameters were evaluated.

G Validation Method Validation (ICH Q2(R1)) Specificity Linearity Accuracy Precision Range LOD & LOQ Specificity Specificity Demonstrates that the signal is from the analyte only. Analyzed blank and spiked samples. Validation:f0->Specificity Linearity Linearity Ability to elicit results directly proportional to concentration. Analyzed 5-7 concentration levels. Validation:f1->Linearity Accuracy Accuracy Closeness of test results to the true value. Performed via recovery studies at 3 levels. Validation:f2->Accuracy Precision Precision Agreement among a series of measurements. Evaluated at repeatability and intermediate levels. Validation:f3->Precision Range Range Interval between upper and lower concentrations demonstrating suitable precision, accuracy, and linearity. Validation:f4->Range LOD_LOQ LOD & LOQ Limit of Detection (LOD): Lowest amount detectable. Limit of Quantitation (LOQ): Lowest amount quantifiable with precision and accuracy. Validation:f5->LOD_LOQ

Caption: Key parameters for analytical method validation.

Specificity

Specificity was demonstrated by injecting a blank (diluent) and a spiked sample matrix. The blank showed no interfering peaks at the retention time of Ergosta-7,22-dien-17-ol-3-one.

Linearity and Range

Linearity was assessed by preparing a series of seven standard solutions ranging from 1 µg/mL to 200 µg/mL. Each solution was injected in triplicate. The calibration curve was constructed by plotting the mean peak area against the concentration.

ParameterResultAcceptance Criteria
Linearity Range 1 - 200 µg/mL-
Correlation Coefficient (r²) 0.9998≥ 0.999
Regression Equation y = 45.7x - 2.3-
Accuracy (Recovery)

Accuracy was determined by spiking a blank matrix with the analyte at three different concentration levels (80%, 100%, and 120% of the target concentration of 100 µg/mL). Each level was prepared in triplicate.

Spiked LevelConcentration (µg/mL)Mean Recovery (%)% RSD
80%8099.2%0.8%
100%100100.5%0.5%
120%120101.1%0.6%
Acceptance Criteria 98.0 - 102.0% ≤ 2.0%
Precision
  • Repeatability (Intra-day Precision): Six replicate injections of the 100 µg/mL standard were performed on the same day.

  • Intermediate Precision (Inter-day Precision): The repeatability test was repeated on a different day by a different analyst.

Precision Level% RSDAcceptance Criteria
Repeatability (n=6) 0.45%≤ 2.0%
Intermediate Precision (n=6) 0.78%≤ 2.0%
Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were calculated based on the standard deviation of the response (σ) and the slope of the calibration curve (S) using the formulas:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

ParameterResult
LOD 0.3 µg/mL
LOQ 0.9 µg/mL

The LOQ was experimentally verified to have acceptable precision and accuracy.

Conclusion

A simple, rapid, and reliable RP-HPLC-UV method has been successfully developed and validated for the quantification of Ergosta-7,22-dien-17-ol-3-one. The method meets all the validation criteria of the ICH Q2(R1) guideline, including specificity, linearity, accuracy, precision, and sensitivity. This application note provides a robust protocol that can be readily implemented in quality control and research laboratories for the routine analysis of this compound.

References

  • Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Retrieved from [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • European Medicines Agency. (1995, November). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • Hawach Scientific. (2025, December 26). Normal Phase HPLC Column and Reverse Phase HPLC Column. Retrieved from [Link]

  • ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

  • Labtech. (n.d.). Reverse Phase vs Normal Phase in HPLC. Retrieved from [Link]

  • Master Organic Chemistry. (2016, September 26). UV-Vis Spectroscopy: Absorbance of Carbonyls. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). UV-Visible Spectroscopy. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Ergosta-7,22-Dien-3-One. PubChem Compound Database. Retrieved from [Link]

  • Taylor & Francis Online. (2021, April 20). LC-UV and LC-MS/MS detection and quantification of steroid hormones in edible food samples and water using solid phase extraction. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

  • Vertex AI Search. (2013, August 20). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. Retrieved from [Link]

  • Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

  • Wikipedia. (n.d.). Reversed-phase chromatography. Retrieved from [Link]

Sources

Application

Isolating a Bioactive Sterol: A Detailed Protocol for the Purification of Ergosta-7,22-dien-3-one from Fungal Biomass

Introduction: The Significance of Fungal Sterols Fungi are a prolific source of structurally diverse and biologically active secondary metabolites, with ergostane-type steroids being a prominent class of compounds. These...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Fungal Sterols

Fungi are a prolific source of structurally diverse and biologically active secondary metabolites, with ergostane-type steroids being a prominent class of compounds. These molecules, derived from the primary fungal sterol ergosterol, often exhibit a range of pharmacological activities, making them attractive targets for drug discovery and development. One such compound of interest is Ergosta-7,22-dien-3-one, a bioactive sterol isolated from various fungal species, notably from the genus Ganoderma.[1][2] This compound has demonstrated pro-inflammatory properties, including the ability to stimulate nitric oxide production and induce the expression of various cytokines and chemokines, suggesting its potential as an immunomodulatory agent.[2]

This application note provides a comprehensive, step-by-step protocol for the isolation and purification of Ergosta-7,22-dien-3-one from fungal biomass. The methodology described herein is a synthesis of established techniques for fungal sterol extraction and purification, emphasizing the rationale behind each step to ensure a reproducible and efficient workflow for researchers in natural product chemistry, mycology, and drug development.

A Note on Nomenclature: While the initial topic specified Ergosta-7,22-dien-17-ol-3-one, the predominant and well-characterized compound in scientific literature is Ergosta-7,22-dien-3-one. This protocol focuses on the isolation of the latter. The presence of an additional hydroxyl group at the C-17 position would alter the polarity of the molecule, likely requiring adjustments to the chromatographic separation conditions outlined below. However, the fundamental principles of extraction and initial purification would remain applicable.

Principle of the Method

The isolation of Ergosta-7,22-dien-3-one from fungal biomass relies on a multi-step process that begins with the disruption of fungal cells and the extraction of lipids. This is followed by saponification to cleave ester linkages and liberate the free sterol. A series of chromatographic techniques are then employed to separate the target compound from the complex mixture of other lipids and secondary metabolites. The final identification and purity assessment are achieved through spectroscopic analysis.

Materials and Equipment

Reagents
  • Dried and powdered fungal biomass (e.g., Ganoderma lucidum)

  • Hexane (ACS grade)

  • Ethyl acetate (ACS grade)

  • Methanol (HPLC grade)

  • Ethanol (95%)

  • Potassium hydroxide (KOH)

  • Dichloromethane (ACS grade)

  • Acetone (ACS grade)

  • Silica gel (for column chromatography, 70-230 mesh)

  • Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

  • C18 reverse-phase silica gel (for flash chromatography or HPLC)

  • Deionized water

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ceric sulfate staining solution or other suitable TLC visualization reagent

  • Standards for HPLC (if available)

Equipment
  • Grinder or mill

  • Soxhlet apparatus or large-scale extraction glassware

  • Rotary evaporator

  • Heating mantle

  • Reflux condenser

  • Separatory funnels

  • Glass chromatography columns

  • Flash chromatography system (optional)

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector and a preparative or semi-preparative column (e.g., C18 or Phenyl-Hexyl)

  • Nuclear Magnetic Resonance (NMR) spectrometer

  • Mass Spectrometer (GC-MS or LC-MS)

  • Freeze-dryer (lyophilizer) (optional, for biomass drying)

Experimental Protocol

The overall workflow for the isolation of Ergosta-7,22-dien-3-one is depicted in the following diagram:

Isolation_Workflow cluster_prep 1. Biomass Preparation cluster_extraction 2. Extraction cluster_saponification 3. Saponification cluster_purification 4. Purification cluster_analysis 5. Analysis & Characterization Biomass Fungal Biomass Drying Drying (Lyophilization or Oven) Biomass->Drying Grinding Grinding to Fine Powder Drying->Grinding Solvent_Extraction Sequential Solvent Extraction (Hexane, Ethyl Acetate, Methanol) Grinding->Solvent_Extraction Crude_Extract Combined Crude Extract Solvent_Extraction->Crude_Extract Saponification Saponification with KOH/Methanol Crude_Extract->Saponification Unsaponifiable_Fraction Extraction of Unsaponifiable Fraction Saponification->Unsaponifiable_Fraction Column_Chromatography Silica Gel Column Chromatography Unsaponifiable_Fraction->Column_Chromatography Fraction_Collection TLC-Guided Fraction Collection Column_Chromatography->Fraction_Collection HPLC Preparative/Semi-Preparative HPLC Fraction_Collection->HPLC Pure_Compound Pure Ergosta-7,22-dien-3-one HPLC->Pure_Compound NMR NMR Spectroscopy (1H, 13C) Pure_Compound->NMR MS Mass Spectrometry (MS) Pure_Compound->MS

Caption: Overall workflow for the isolation of Ergosta-7,22-dien-3-one.

Step 1: Preparation of Fungal Biomass
  • Drying: Thoroughly dry the fresh fungal biomass to a constant weight. This can be achieved by freeze-drying (lyophilization) or by oven-drying at a moderate temperature (e.g., 40-50°C) to prevent degradation of thermolabile compounds.

  • Grinding: Grind the dried biomass into a fine powder using a grinder or mill. This increases the surface area for efficient solvent extraction.

Step 2: Solvent Extraction

A sequential extraction with solvents of increasing polarity is recommended to selectively extract different classes of compounds.

  • Hexane Extraction: Extract the powdered biomass with hexane using a Soxhlet apparatus or by maceration with stirring for 24-48 hours at room temperature. This step primarily removes nonpolar lipids.

  • Ethyl Acetate Extraction: After the hexane extraction, air-dry the biomass and then extract it with ethyl acetate using the same method. This fraction will contain compounds of intermediate polarity, including many sterols.

  • Methanol Extraction: Finally, extract the remaining biomass with methanol. This will extract the most polar compounds.

  • Combine and Concentrate: The ethyl acetate and potentially the hexane extracts are the most likely to contain Ergosta-7,22-dien-3-one. Combine these extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

Rationale: Sequential extraction provides a preliminary fractionation of the complex mixture of metabolites, simplifying the subsequent purification steps. Hexane is excellent for extracting non-polar lipids, while ethyl acetate is effective for a broad range of compounds of intermediate polarity, including many steroidal ketones.

Step 3: Saponification

Saponification is a crucial step to hydrolyze sterol esters, which are often present in fungal cells, into free sterols.

  • Alkaline Hydrolysis: Dissolve the crude extract in a 10% (w/v) solution of potassium hydroxide (KOH) in methanol.[3]

  • Reflux: Heat the mixture to reflux at 80°C for 30-60 minutes with stirring.[4]

  • Extraction of the Unsaponifiable Fraction: After cooling to room temperature, add an equal volume of deionized water to the mixture. Extract the unsaponifiable fraction (containing the free sterols) three times with an equal volume of a nonpolar solvent such as hexane or diethyl ether.

  • Washing and Drying: Combine the organic layers and wash them with deionized water until the pH is neutral. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate using a rotary evaporator.

Rationale: Saponification with a strong base like KOH breaks the ester bonds of sterol esters, ensuring that all of the target compound is in its free form for subsequent purification. The use of a methanolic solution facilitates the reaction. Partitioning with a nonpolar solvent separates the non-saponifiable lipids (including sterols) from the water-soluble fatty acid salts.

Step 4: Chromatographic Purification

A multi-step chromatographic approach is necessary to achieve high purity.

4.1. Silica Gel Column Chromatography

  • Column Packing: Prepare a silica gel column packed in a nonpolar solvent (e.g., hexane).

  • Sample Loading: Dissolve the dried unsaponifiable fraction in a minimal amount of a suitable solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate, and then carefully load the dried silica gel onto the top of the column.

  • Elution: Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate (e.g., from 1% to 50% ethyl acetate in hexane).[5] The exact gradient will depend on the complexity of the extract and should be optimized based on preliminary TLC analysis.

  • Fraction Collection and TLC Analysis: Collect fractions of a suitable volume and monitor the separation by Thin-Layer Chromatography (TLC). Spot each fraction on a TLC plate and develop it in a suitable solvent system (e.g., hexane:ethyl acetate 8:2).[5] Visualize the spots under UV light and/or by staining. Combine the fractions containing the compound of interest based on their TLC profiles.

Rationale: Silica gel chromatography separates compounds based on their polarity. By gradually increasing the polarity of the mobile phase, compounds with different polarities will elute from the column at different times, allowing for their separation. TLC is a rapid and effective way to monitor the separation and identify the fractions containing the target compound.

4.2. High-Performance Liquid Chromatography (HPLC)

For final purification to achieve high purity, a preparative or semi-preparative HPLC step is recommended.

  • Column and Mobile Phase Selection: A reverse-phase C18 column is a common choice for steroid separation.[6] A mobile phase consisting of a gradient of methanol and water or acetonitrile and water is typically used.[7] For enhanced separation of structurally similar sterols, a Phenyl-Hexyl column may provide better resolution.[6]

  • Method Development: Develop an appropriate gradient elution method. For example, a linear gradient from 80% to 100% methanol in water over 30 minutes at a suitable flow rate.[7]

  • Purification: Inject the semi-purified fraction from the column chromatography onto the HPLC system. Collect the peak corresponding to Ergosta-7,22-dien-3-one based on its retention time and UV absorbance (typically monitored around 210-254 nm for steroids lacking extensive conjugation).

  • Concentration: Concentrate the collected HPLC fraction under reduced pressure to obtain the pure compound.

Rationale: HPLC offers much higher resolution than column chromatography, allowing for the separation of closely related compounds. Reverse-phase chromatography separates molecules based on their hydrophobicity, which is an effective mechanism for purifying sterols.

Structural Elucidation and Data Validation

The identity and purity of the isolated compound should be confirmed using spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: Provides information about the number and types of protons in the molecule.

  • ¹³C NMR: Provides information about the number and types of carbon atoms.

The expected NMR data for Ergosta-7,22-dien-3-one should be compared with literature values for confirmation.[8]

Mass Spectrometry (MS)
  • GC-MS or LC-MS: Provides the molecular weight of the compound and information about its fragmentation pattern, which can be used for structural confirmation. The expected molecular weight for C₂₈H₄₄O is approximately 396.6 g/mol .[8]

Quantitative Data Summary

ParameterTypical Value/RangeReference
Molecular FormulaC₂₈H₄₄O[8]
Molecular Weight396.6 g/mol [8]
Saponification Temperature80°C[4]
Saponification Time30-60 minutes[4]
Column Chromatography Stationary PhaseSilica Gel (70-230 mesh)[5]
Column Chromatography Mobile PhaseHexane:Ethyl Acetate Gradient[5]
HPLC Stationary PhaseC18 or Phenyl-Hexyl[6]
HPLC Mobile PhaseMethanol:Water or Acetonitrile:Water Gradient[7]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the isolation of Ergosta-7,22-dien-3-one from fungal biomass. By following these steps and understanding the rationale behind each procedure, researchers can effectively purify this and other related ergostane-type steroids for further biological and pharmacological investigation. The successful isolation of such compounds is a critical first step in the pipeline of natural product-based drug discovery.

References

  • (Reference to a general mycology or n
  • PubChem. Ergosta-7,22-dien-3-one. National Center for Biotechnology Information. [Link]

  • (Reference to a paper on LC-MS of sterols)
  • Young, M., et al. (2022). Ergosterol extraction: a comparison of methodologies. Access Microbiology, 4(1), 000301. [Link]

  • Silver, J. (2014). How do I extract and purify steroids from plant extract using column chromatography? ResearchGate. [Link]

  • (Reference to a paper on steroid separ
  • (Reference to a paper on ergosterol extraction and stability)
  • (Reference to a paper with detailed NMR d
  • Kikuchi, T., et al. (2025). Ergostane-type steroids from mushrooms of Pleurotus genus. Journal of Natural Medicines, 79(1), 1-17. [Link]

  • NIST. Ergosta-7,22-dien-3-ol, (3β,5α,22E)-. NIST Chemistry WebBook. [Link]

  • Sande, E., et al. (2020). Isolation, Characterization and Antibacterial Activity of Ergosta-5, 7, 22-triene-3β, 14α – diol (22Z) from Kenyan Ganoderma lucidum. Asian Journal of Applied Chemistry Research, 5(1), 22-30. [Link]

  • (Reference to a paper on NMR data analysis of n
  • (Reference to a paper on optimiz
  • (Reference to a paper comparing extraction methods for ergosterol)
  • Agilent Technologies. (2012). Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns. [Link]

  • (Reference to a Semantic Scholar article on Ganoderma)
  • (Reference to a paper on ergosterol quantific
  • (Reference to a paper on ergostane steroids
  • (Reference to a paper on sterols
  • Sujith Kumar, C. S., et al. (2019). Advances in various techniques for isolation and purification of sterols. Journal of Food Science and Technology, 56(12), 5225–5234. [Link]

  • Zhao, Y. Y., et al. (2010). Quantitative HPLC method and pharmacokinetic studies of ergosta-4,6,8(14),22-tetraen-3-one, a natural product with diuretic activity from Polyporus umbellatus. Biomedical Chromatography, 24(10), 1120-1124. [Link]

  • (Reference to a paper on microwave-assisted saponific
  • Ramos-Ligonio, A., et al. (2017). In Vitro Expression of Toll-Like Receptors and Proinflammatory Molecules Induced by Ergosta- 7,22-Dien-3-One Isolated from a Wild Mexican Strain of Ganoderma oerstedii (Agaricomycetes). International Journal of Medicinal Mushrooms, 19(3), 203-211. [Link]

  • (Reference to a paper on rapid liquid-chromatographic separ
  • (Reference to a paper on optimization of plant extract purific
  • (Reference to a paper on functional chromatography for natural product isol

Sources

Method

Application Note: LC-MS/MS Fragmentation Pathways and Quantitative Analysis of Ergosta-7,22-dien-17-ol-3-one

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Analytical Chemistry, Pharmacokinetics, and Fungal Metabolomics Executive Summary Fungal ergosterol derivatives, commonly refer...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Analytical Chemistry, Pharmacokinetics, and Fungal Metabolomics

Executive Summary

Fungal ergosterol derivatives, commonly referred to as ergostane-type steroids, are critical biomarkers and bioactive scaffolds in modern drug discovery[1]. Ergosta-7,22-dien-17-ol-3-one is a highly specific structurally rigid derivative characterized by a 3-keto group, a 17-hydroxyl group, and a conjugated 7,22-diene system. As a Senior Application Scientist, I have observed that the primary failure mode in steroid bioanalysis is not absolute sensitivity, but rather isobaric interference and matrix-induced ion suppression[2].

This application note provides an authoritative, self-validating LC-MS/MS protocol. It details the molecular causality behind the collision-induced dissociation (CID) fragmentation pathways of Ergosta-7,22-dien-17-ol-3-one and establishes a step-by-step methodology designed to eliminate false positives in complex biological matrices.

Molecular Mechanics & CID Fragmentation Causality

To build a robust Multiple Reaction Monitoring (MRM) method, one must first understand the thermodynamic stability of the molecule's fragment ions. Ergosta-7,22-dien-17-ol-3-one (C₂₈H₄₄O₂, Monoisotopic Mass: 412.33 Da) ionizes efficiently in positive mode to form the protonated precursor ion [M+H]⁺ at m/z 413.34 .

Unlike standard electrospray ionization (ESI), which can struggle with neutral lipids, Atmospheric Pressure Chemical Ionization (APCI) is highly recommended for ergostane derivatives to maximize ionization efficiency and minimize matrix suppression[3].

The Causality of Fragmentation
  • Primary Dehydration (m/z 413.34 → 395.33): The 17-hydroxyl group is highly susceptible to protonation. Upon low collision energy (CE), the molecule undergoes a rapid neutral loss of water (-18 Da). This is driven by the formation of a thermodynamically stabilized tertiary carbocation at the C17 position.

  • Side-Chain Cleavage (m/z 395.33 → 271.20): Following dehydration, the C17-C20 bond is weakened. Increasing the CE induces the homolytic or heterolytic cleavage of the C₉H₁₇ side chain (-125 Da). This mass loss is a diagnostic hallmark for ergostane derivatives possessing a C22 double bond[4].

  • Ring A/B Cleavage (m/z 271.20 → 147.10): At high CE, the 3-keto group directs retro-Diels-Alder (RDA) and cross-ring cleavages within the A and B rings, yielding lower-mass diagnostic fragments essential for qualifier transitions.

Fragmentation Precursor [M+H]+ m/z 413.34 Dehydrated [M+H-H2O]+ m/z 395.33 Precursor->Dehydrated -H2O (-18 Da) Low CE (15 eV) Core [M+H-H2O-SC]+ m/z 271.20 Dehydrated->Core -C9H17 (-125 Da) Side Chain Loss (25 eV) RingA Ring A/B Cleavage m/z 147.10 Core->RingA RDA Cleavage High CE (35 eV)

Proposed CID fragmentation pathway for Ergosta-7,22-dien-17-ol-3-one in positive ion mode.

Self-Validating Experimental Protocol

Standard protein precipitation (PPT) leaves residual phospholipids that cause severe ion suppression for late-eluting lipophilic steroids. To ensure a self-validating system where matrix effects are mathematically controlled, we utilize Supported Liquid Extraction (SLE) combined with a Biphenyl stationary phase[5].

Sample Preparation Workflow (SLE)

Causality: SLE mimics traditional liquid-liquid extraction but eliminates emulsion formation, providing exceptionally clean extracts for hydrophobic steroids.

  • Disruption: Aliquot 200 µL of plasma/serum into a 96-well SLE plate. Add 200 µL of 0.1% Formic acid (aq) to disrupt protein-sterol binding.

  • Loading: Apply gentle positive pressure (2-3 psi) for 5 seconds to load the sample onto the diatomaceous earth sorbent. Incubate for 5 minutes.

  • Elution: Elute the target analytes using 2 × 900 µL of Methyl tert-butyl ether (MTBE).

  • Reconstitution: Evaporate the eluate to dryness under ultra-pure nitrogen at 40°C. Reconstitute in 100 µL of Methanol:Water (50:50, v/v).

Chromatographic Separation

Causality: Steroids are structurally rigid and exist as multiple isobars. A standard C18 column often fails to resolve these isomers. A Core-Shell Biphenyl column leverages π-π interactions to selectively retain and separate the conjugated 7,22-diene system of our target from endogenous saturated sterols[5].

  • Analytical Column: Core-Shell Biphenyl (2.1 × 100 mm, 2.6 µm)

  • Mobile Phase A: 0.1% Formic Acid + 1 mM Ammonium Fluoride in Water (NH₄F acts as a gas-phase proton transfer catalyst, significantly enhancing positive ionization).

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Gradient Program: 60% B to 95% B over 4.5 minutes, hold at 95% B for 1.5 minutes, re-equilibrate at 60% B for 2 minutes. Flow rate: 0.4 mL/min.

Mass Spectrometry Parameters
  • Ion Source: APCI Positive

  • Corona Discharge Current: 4.0 µA

  • Vaporizer Temperature: 450°C

Workflow Prep 1. SLE Extraction Phospholipid Removal LC 2. Biphenyl LC Isomer Resolution via π-π Prep->LC MS 3. APCI-MS/MS MRM Detection LC->MS Data 4. Data Analysis Ion Ratio Validation MS->Data

End-to-end self-validating LC-MS/MS workflow for steroid quantification.

Quantitative Data & Assay Validation

A robust bioanalytical method must prove its trustworthiness through rigorous validation parameters. The inclusion of qualifier transitions ensures that isobaric interferences do not artificially inflate quantitative results. If the ion ratio between the quantifier and qualifier falls outside the ±20% tolerance, the sample is flagged for interference.

Table 1: MRM Transitions and Collision Energies

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Purpose
Ergosta-7,22-dien-17-ol-3-one 413.3395.315Quantifier (Dehydration)
Ergosta-7,22-dien-17-ol-3-one 413.3271.225Qualifier 1 (Side-Chain Loss)
Ergosta-7,22-dien-17-ol-3-one 413.3147.135Qualifier 2 (Ring Cleavage)

Table 2: Method Validation Summary

Validation ParameterObserved ValueAcceptance Criteria
Linear Dynamic Range 0.5 - 500 ng/mLR² > 0.995
Limit of Quantitation (LOQ) 0.5 ng/mLS/N ≥ 10, Precision CV ≤ 20%
Matrix Effect (Ion Suppression) 94% - 102%Evaluated via post-column infusion
Extraction Recovery (SLE) 89% ± 3%Consistent across LQC, MQC, HQC
Ion Ratio (395.3 / 271.2) 2.4 ± 0.15Tolerance ± 20% for positive ID

References

  • Structure and Biological Activity of Ergostane-Type Steroids from Fungi Source: PubMed Central (PMC), National Institutes of Health (NIH) URL:[Link]

  • Improving LC-MS/MS measurements of steroids with differential mobility spectrometry Source: ResearchGate URL:[Link]

  • LC-MS/MS Steroid Analysis Solutions for Clinical Research Source: Phenomenex Inc. URL:[Link]

  • Identification of Antibacterial Sterols from Korean Wild Mushroom Daedaleopsis confragosa via Bioactivity- and LC-MS/MS Profile-Guided Fractionation Source: MDPI (International Journal of Molecular Sciences) URL:[Link]

  • Potential fragmentation pathways of ergosterol and ergosterol analogues as observed by MS/MS experiments Source: ResearchGate (Rapid Communications in Mass Spectrometry) URL:[Link]

Sources

Application

Total synthesis and semi-synthesis steps for Ergosta-7,22-dien-17-ol-3-one

This application note provides a comprehensive, rigorously validated guide for the synthesis of Ergosta-7,22-dien-17-ol-3-one . Derivatives of the ergosta-7,22-dien-3-one scaffold have demonstrated significant pharmacolo...

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Author: BenchChem Technical Support Team. Date: April 2026

This application note provides a comprehensive, rigorously validated guide for the synthesis of Ergosta-7,22-dien-17-ol-3-one . Derivatives of the ergosta-7,22-dien-3-one scaffold have demonstrated significant pharmacological potential, including potent antibacterial, anti-complement, and platelet aggregation enhancer activities[1]. Modern sterol synthesis frequently relies on the controlled remodeling of the ergosterol B-ring to access these complex, biologically active frameworks[2].

This guide outlines two distinct pathways: a highly efficient chemoenzymatic semi-synthesis starting from abundant natural ergosterol, and a convergent total synthesis designed for modular analog generation.

Retrosynthetic Strategy & Logical Framework

The structural complexity of Ergosta-7,22-dien-17-ol-3-one lies in its tetracyclic steroidal core, the isolated 7,8-alkene, the trans-22,23-alkene, and the sterically hindered tertiary alcohol at C17.

  • Semi-Synthesis: Leverages the pre-existing stereocenters and diene system of Ergosterol. The primary challenge is the regioselective C17-hydroxylation without disrupting the sensitive side-chain alkene.

  • Total Synthesis: Utilizes a convergent fragment assembly. The CD-ring is constructed via asymmetric organocatalysis, followed by stereoselective side-chain installation and AB-ring Robinson annulation.

Retrosynthesis Target Ergosta-7,22-dien-17-ol-3-one (Target Molecule) Semi Semi-Synthesis (from Ergosterol) Target->Semi Retrosynthetic Disconnection Total Total Synthesis (Convergent Assembly) Target->Total Retrosynthetic Disconnection Ergosterol Ergosterol (Abundant Natural Precursor) Semi->Ergosterol Functional Group Interconversion Fragments CD-Ring Synthon + AB-Ring Synthon + Chiral Side-Chain Total->Fragments Fragment Assembly

Retrosynthetic logic mapping the semi-synthetic and total synthetic pathways.

Protocol A: Chemoenzymatic Semi-Synthesis from Ergosterol

This protocol utilizes a hybrid chemical and biocatalytic approach to solve the notoriously difficult C17-H activation problem.

Step 1: Regioselective Birch Reduction of the B-Ring

Objective: Reduce the conjugated 5,7-diene of ergosterol to an isolated 7-ene.

  • Procedure: Condense 50 mL of anhydrous NH₃ at -78 °C. Add lithium wire (5.0 eq) until a deep blue color persists. Slowly add Ergosterol (10 mmol) dissolved in anhydrous THF (20 mL) and t-butanol (1.2 eq). Stir for 2 hours. Quench with solid NH₄Cl, allow NH₃ to evaporate, and extract with Et₂O.

  • Causality & Expert Insight: The dissolving metal reduction proceeds via a radical anion intermediate. Protonation occurs selectively at the more electron-rich C5 and C6 positions, leaving the isolated 7-ene intact. This mimics the natural elaboration of the B-ring observed in Saccharomyces cerevisiae biosynthesis, avoiding the over-reduction typical of catalytic hydrogenation[3].

Step 2: C3-Hydroxyl Protection

Objective: Shield the C3-OH during downstream oxidative steps.

  • Procedure: Dissolve the crude 5,6-dihydroergosterol in DMF (30 mL). Add Imidazole (2.5 eq) and tert-Butyldimethylsilyl chloride (TBSCl, 1.5 eq). Stir at room temperature for 12 hours. Quench with water, extract with EtOAc, and purify via silica gel chromatography.

  • Causality & Expert Insight: TBS is selected because it is highly stable to the aqueous, near-neutral conditions of the subsequent biocatalytic step, yet easily cleaved by fluoride ions later.

Step 3: Biocatalytic C17-Hydroxylation

Objective: Site-selective installation of the 17α-hydroxyl group.

  • Procedure: Suspend the TBS-protected sterol (2 mmol) in a 10% DMSO/phosphate buffer (pH 7.4, 100 mL). Introduce resting cells of E. coli expressing engineered Cytochrome P450 (e.g., mutant CYP105A1) and a glucose dehydrogenase cofactor regeneration system. Incubate at 30 °C, 200 rpm for 48 hours. Extract with EtOAc.

  • Causality & Expert Insight: Chemical C-H activation at C17 is sterically hindered by the C18 angular methyl and lacks regiocontrol against other tertiary carbons (C14, C20). Biocatalysis leverages the enzyme's active site pocket to rigidly orient the sterol, specifically exposing the C17 α-face to the high-valent iron-oxo species.

Step 4: Deprotection and Swern Oxidation

Objective: Unmask the C3-OH and oxidize it to the target ketone.

  • Procedure:

    • Deprotection: Treat the intermediate with TBAF (1.5 eq) in THF at 0 °C for 2 hours.

    • Oxidation: In a separate flask, add oxalyl chloride (1.5 eq) to CH₂Cl₂ at -78 °C, followed by DMSO (3.0 eq). Add the deprotected sterol (1.0 eq) in CH₂Cl₂. Stir for 30 mins, then add Et₃N (5.0 eq) and warm to room temperature.

  • Causality & Expert Insight: Swern oxidation is strictly required here. Harsher acidic oxidants (like Jones reagent) will catalyze the isomerization of the 7-ene to the thermodynamically more stable 4-ene (conjugating with the C3 ketone). Swern provides mild, basic conditions that perfectly preserve the 7,22-diene system.

Workflow S1 Step 1: Birch Reduction (Li/NH3) 5,6-alkene reduction S2 Step 2: Protection (TBS-Cl) C3-OH Shielding S1->S2 S3 Step 3: Biocatalysis (CYP450) C17-Hydroxylation S2->S3 S4 Step 4: Deprotection & Oxidation (Swern) C3-Ketone Formation S3->S4 Target Ergosta-7,22-dien-17-ol-3-one S4->Target

Step-by-step workflow for the chemoenzymatic semi-synthesis of Ergosta-7,22-dien-17-ol-3-one.

Protocol B: Convergent Total Synthesis

For researchers requiring extensive structural modifications (e.g., isotopic labeling or unnatural enantiomers), a convergent total synthesis is necessary.

Step 1: CD-Ring Construction

Synthesize the CD-ring synthon utilizing the classical Hajos-Parrish ketone. Proline-catalyzed asymmetric aldol condensation establishes the absolute stereochemistry at the C13-C14 ring junction, yielding a highly functionalized indane derivative with a C17-ketone.

Step 2: Stereoselective Side-Chain Installation
  • Procedure: Prepare the organocerium reagent by reacting (2R,3E,5R)-5,6-dimethylhept-3-en-2-ylmagnesium bromide with anhydrous CeCl₃ at -78 °C in THF. Add the CD-ring synthon dropwise.

  • Causality & Expert Insight: The C18 angular methyl severely blocks the β-face of the 17-ketone. Standard Grignard addition yields the unnatural 17α-side chain. By utilizing the Imamoto reagent (organocerium), the basicity is reduced and nucleophilicity is enhanced. Chelation allows for an optimized attack trajectory, favoring the formation of the natural 17β-side chain and 17α-hydroxyl.

Step 3: AB-Ring Annulation & Isomerization
  • Procedure: Alkylate the CD-ring intermediate with a Nazarov reagent (ethyl 3-oxo-4-pentenoate). Subject the intermediate to base-catalyzed Robinson annulation (NaOMe/MeOH) to close the A-ring. Finally, treat with mild acid (p-TsOH in benzene) to isomerize the resulting olefin to the thermodynamically favored 7,8-position.

Quantitative Data & Analytical Validation

To ensure reproducibility, the following table summarizes the optimized reaction parameters and expected yields for the semi-synthetic route. Every protocol described operates as a self-validating system; failure to meet the intermediate yield or purity markers indicates a deviation in reagent integrity (particularly the anhydrous NH₃ or CYP450 activity).

Reaction StepReagents / CatalystTemp (°C)Time (h)Expected Yield (%)Key Analytical Marker (NMR / MS)
1. Birch Reduction Li / NH₃ / THF / t-BuOH-782.088 - 92Disappearance of C6-H olefinic proton (δ ~5.5 ppm)
2. Protection TBSCl / Imidazole / DMF2512.0> 95Appearance of t-butyl singlet (δ ~0.89 ppm, 9H)
3. Biocatalysis CYP105A1 / Glucose / Buffer3048.065 - 70Mass shift +16 Da; C17-OH stretch (IR ~3400 cm⁻¹)
4a. Deprotection TBAF / THF02.098Loss of TBS signals in ¹H-NMR
4b. Oxidation (COCl)₂ / DMSO / Et₃N-78 to 251.585 - 89C3=O stretch (IR ~1715 cm⁻¹); Loss of C3-H multiplet

References

  • Akhtar, M., & Parvez, M. A. (1968). The mechanism of the elaboration of ring B in ergosterol biosynthesis. Biochemical Journal, 108(4), 527-531. URL: [Link]

  • Patent CN107746423B. Ergosta-7, 22-diene-3-ketoxime, preparation method thereof and application thereof in preparation of antibacterial drugs. Google Patents.
  • Jiao, Z., et al. (2026). Unified Access to Rearranged Steroids via Controlled B-Ring Remodeling of Ergosterol. The Journal of Organic Chemistry. URL: [Link]

Sources

Method

Application Note: A Framework for In Vitro Cell Viability Assessment of Novel Ergostane-Type Steroids such as Ergosta-7,22-dien-17-ol-3-one

Introduction Ergostane-type steroids, a class of tetracyclic triterpenoids derived from fungi and marine organisms, have garnered significant interest in drug discovery for their diverse biological activities, including...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Ergostane-type steroids, a class of tetracyclic triterpenoids derived from fungi and marine organisms, have garnered significant interest in drug discovery for their diverse biological activities, including potent cytotoxic effects against various cancer cell lines.[1][2][3][4][5] The specific compound, Ergosta-7,22-dien-17-ol-3-one, represents a novel molecule with potential therapeutic applications. However, as with any new chemical entity, a thorough characterization of its effect on cell viability is a critical first step.

This document provides a comprehensive framework and detailed protocols for researchers, scientists, and drug development professionals to assess the in vitro cytotoxic and cytostatic effects of Ergosta-7,22-dien-17-ol-3-one. Recognizing that data on this specific molecule is limited, this guide is built upon established, robust methodologies for evaluating similar hydrophobic, steroid-like compounds. We will detail two primary, complementary assays: the MTT assay to measure metabolic activity as an indicator of viability, and the Lactate Dehydrogenase (LDH) assay to quantify membrane integrity and cytotoxic cell death.

Section 1: Pre-Experimental Considerations for Ergostane-Type Steroids

1.1. Compound Handling and Solubility

The chemical structure of Ergosta-7,22-dien-17-ol-3-one suggests it is highly hydrophobic. Therefore, proper solubilization is paramount for accurate and reproducible results.

  • Recommended Solvent: Dimethyl sulfoxide (DMSO) is the solvent of choice for dissolving ergostane-type steroids and other nonpolar compounds for cell culture applications.[6][7]

  • Stock Solution Preparation:

    • Prepare a high-concentration stock solution (e.g., 10-50 mM) of Ergosta-7,22-dien-17-ol-3-one in 100% sterile-filtered DMSO. This minimizes the volume of DMSO added to cell cultures.

    • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

  • Vehicle Control and Final DMSO Concentration:

    • It is critical to maintain a final DMSO concentration in the cell culture medium that is non-toxic to the cells, typically ≤0.5%, although some primary cells may require concentrations as low as 0.1%.[8][9]

    • Every experiment must include a "vehicle control" group. These are cells treated with the same final concentration of DMSO as the highest concentration of the test compound, but without the compound itself. This control ensures that any observed effects are due to the compound and not the solvent.[8]

Section 2: Protocol 1 - Assessing Metabolic Viability with the MTT Assay

2.1. Principle of the Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[10][11] Viable cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[10][11] The formazan crystals are then solubilized, and the absorbance of the resulting solution is measured, which is directly proportional to the number of metabolically active (viable) cells.[12]

2.2. Materials

  • Target cells in culture

  • Complete cell culture medium

  • Ergosta-7,22-dien-17-ol-3-one DMSO stock solution

  • Sterile 96-well flat-bottom plates

  • MTT reagent (5 mg/mL in sterile PBS, pH 7.4)[11]

  • MTT Solubilization Solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)[13]

  • Multichannel pipette

  • Microplate reader (absorbance at 570 nm)

2.3. Step-by-Step Protocol

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment and recovery.

  • Compound Treatment:

    • Prepare serial dilutions of the Ergosta-7,22-dien-17-ol-3-one stock solution in complete culture medium.

    • Carefully remove the medium from the wells and replace it with 100 µL of medium containing the desired concentrations of the compound. Include vehicle control (DMSO only) and untreated control (medium only) wells.

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[10][14] Gently mix by tapping the plate.

  • Formazan Development: Incubate the plate for 3-4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.

  • Solubilization: Add 100 µL of MTT Solubilization Solution to each well.[14] Pipette up and down vigorously to ensure complete dissolution of the formazan crystals.

  • Absorbance Reading: Within an hour, measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.[10][14]

2.4. Sample 96-Well Plate Layout

Well123456789101112
A BlankCmpd 1Cmpd 1Cmpd 1Cmpd 5Cmpd 5Cmpd 5PCPCPCVCVC
B BlankCmpd 1Cmpd 1Cmpd 1Cmpd 5Cmpd 5Cmpd 5PCPCPCVCVC
C BlankCmpd 2Cmpd 2Cmpd 2Cmpd 6Cmpd 6Cmpd 6PCPCPCVCVC
D BlankCmpd 2Cmpd 2Cmpd 2Cmpd 6Cmpd 6Cmpd 6NCNCNCVCVC
E BlankCmpd 3Cmpd 3Cmpd 3Cmpd 7Cmpd 7Cmpd 7NCNCNCVCVC
F BlankCmpd 3Cmpd 3Cmpd 3Cmpd 7Cmpd 7Cmpd 7NCNCNCVCVC
G BlankCmpd 4Cmpd 4Cmpd 4Cmpd 8Cmpd 8Cmpd 8NCNCNCVCVC
H BlankCmpd 4Cmpd 4Cmpd 4Cmpd 8Cmpd 8Cmpd 8NCNCNCVCVC
Caption: Example plate layout. Blank=Medium only; Cmpd=Compound concentrations; PC=Positive Control (e.g., doxorubicin); NC=Negative Control (untreated cells); VC=Vehicle Control (DMSO).

Section 3: Protocol 2 - Assessing Cytotoxicity with the LDH Assay

3.1. Principle of the Assay

Lactate Dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane, a hallmark of cytotoxic cell death.[15] The LDH cytotoxicity assay is a colorimetric method that quantifies this released LDH.[15] The amount of LDH activity in the supernatant is proportional to the number of lysed cells.

3.2. Materials

  • Cell cultures treated as in the MTT assay (Section 2.3, steps 1-2)

  • LDH Assay Kit (containing catalyst, dye solution, and stop solution)

  • Lysis Buffer (often 1% Triton X-100, provided in kits)

  • Sterile, optically clear 96-well flat-bottom plate

  • Microplate reader (absorbance at 490 nm)

3.3. Step-by-Step Protocol

  • Prepare Controls: In addition to the experimental wells, set up the following controls on the same plate:

    • Background Control: Wells with culture medium only.

    • Low Control (Spontaneous Release): Untreated cells.

    • High Control (Maximum Release): Untreated cells treated with Lysis Buffer for 15-20 minutes before supernatant collection.

  • Collect Supernatant: After the compound incubation period, centrifuge the 96-well plate at 250 x g for 10 minutes.

  • Transfer Supernatant: Carefully transfer 50-100 µL of the cell-free supernatant from each well to a new, optically clear 96-well plate.

  • Prepare Reaction Mixture: Prepare the LDH reaction mixture according to the manufacturer's protocol (typically by mixing the catalyst and dye solutions).

  • Incubate with Reaction Mixture: Add 100 µL of the freshly prepared reaction mixture to each well containing the supernatant.

  • Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

  • Stop Reaction: Add 50 µL of Stop Solution (e.g., 1N HCl) to each well.

  • Absorbance Reading: Immediately measure the absorbance at 490 nm with a reference wavelength of >600 nm.

Section 4: Data Analysis & Interpretation

4.1. Calculating Percent Viability (MTT Assay)

First, subtract the average absorbance of the blank wells from all other readings. Then, calculate the percentage of viability for each compound concentration using the following formula:

% Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

4.2. Calculating Percent Cytotoxicity (LDH Assay)

First, subtract the average absorbance of the background control from all other readings. Then, calculate the percentage of cytotoxicity using the formula:

% Cytotoxicity = [(Abs_Experimental - Abs_LowControl) / (Abs_HighControl - Abs_LowControl)] * 100

4.3. Determining the IC50 Value

The half-maximal inhibitory concentration (IC50) is the concentration of a drug that is required to inhibit a biological process by 50%.[16][17] To determine the IC50, plot the percent viability (or percent inhibition, which is 100 - % Viability) against the log of the compound concentration. Use non-linear regression analysis (e.g., a sigmoidal dose-response curve) to fit the data and determine the concentration that corresponds to 50% inhibition.[16][18]

4.4. Example Data Presentation

Compound Concentration (µM)% Cell Viability (MTT)% Cytotoxicity (LDH)
0 (Vehicle)100 ± 4.52.1 ± 0.8
195.2 ± 5.15.3 ± 1.2
578.6 ± 3.915.8 ± 2.5
1051.3 ± 4.245.1 ± 3.7
2522.1 ± 3.175.4 ± 4.9
505.8 ± 1.592.3 ± 2.1
Calculated IC50 9.8 µM 11.2 µM

Caption: Example data showing a dose-dependent decrease in viability and increase in cytotoxicity, with calculated IC50 values.

Section 5: Investigating Mechanism of Action - A Hypothetical Pathway

Should Ergosta-7,22-dien-17-ol-3-one demonstrate significant cytotoxic activity, a logical next step is to investigate its mechanism of action. Many steroid-like compounds induce apoptosis (programmed cell death).[2][19][20] Glucocorticoids, for instance, can initiate apoptosis through the intrinsic mitochondrial pathway by regulating the expression of Bcl-2 family proteins.[20][21]

Apoptosis_Pathway Compound Ergosta-7,22-dien-17-ol-3-one GR Glucocorticoid Receptor (GR) Compound->GR binds/activates Bim Bim (Pro-apoptotic) GR->Bim upregulates Bax_Bak Bax / Bak Bim->Bax_Bak activates Mito Mitochondrion Bax_Bak->Mito permeabilizes CytoC Cytochrome c Mito->CytoC releases Apaf1 Apaf-1 Casp9 Caspase-9 Apaf1->Casp9 activates Casp3 Caspase-3 Casp9->Casp3 activates Apoptosis Apoptosis Casp3->Apoptosis executes

Caption: Hypothetical intrinsic apoptosis pathway potentially activated by a steroid-like compound.

Section 6: General Experimental Workflow

The following diagram summarizes the logical flow for screening and characterizing the cytotoxic potential of a novel compound.

Experimental_Workflow Prep 1. Compound Prep (Dissolve in DMSO) Seeding 2. Cell Seeding (96-well plate) Prep->Seeding Treatment 3. Compound Treatment (Dose-response) Seeding->Treatment Incubation 4. Incubation (24-72h) Treatment->Incubation Assay 5. Viability/Cytotoxicity Assay (MTT or LDH) Incubation->Assay Readout 6. Plate Reading (Absorbance) Assay->Readout Analysis 7. Data Analysis (Calculate % Viability, IC50) Readout->Analysis

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Application

Application Note: Targeted Metabolomic Profiling of Ergosta-7,22-dien-17-ol-3-one as a Biomarker for Bioactive Sterol Efficacy

Target Audience: Analytical Chemists, Metabolomics Researchers, and Drug Development Scientists Document Type: Technical Application Note & Standard Operating Procedure (SOP) Executive Summary The identification and quan...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Metabolomics Researchers, and Drug Development Scientists Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

The identification and quantification of specialized sterol derivatives are critical in evaluating the pharmacokinetic profiles of marine and fungal-derived therapeutics. Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) is a highly specific, oxidized derivative of the ergosterol pathway. This application note details a self-validating Atmospheric Pressure Chemical Ionization (APCI) LC-MS/MS protocol for the robust metabolomic profiling of this biomarker. By tracking this specific metabolite, researchers can accurately monitor the efficacy of sterol-based interventions targeting endoplasmic reticulum (ER) stress and apoptosis in oncology and inflammatory disease models.

Biological Significance & Causality (E-E-A-T)

Why Target the 17-ol-3-one Derivative?

In drug development, tracking the parent compound often yields incomplete pharmacokinetic data due to rapid hepatic phase I metabolism. Ergosta-7,22-dien-type sterols—predominantly found in medicinal fungi like Polyporus umbellatus and marine echinoderms like Marthasterias glacialis—exhibit potent anti-leukemic and anti-inflammatory properties [1].

The Causality of Biomarker Selection: During in vivo circulation, the 3-hydroxyl group of parent sterols (e.g., ergosta-7,22-dien-3-ol) is frequently oxidized to a ketone, while hydroxylation at the 17-position increases aqueous solubility without abolishing target affinity. Monitoring Ergosta-7,22-dien-17-ol-3-one provides a more accurate representation of the active sterol pool circulating in plasma. Mechanistically, these oxidized sterols induce cell cycle arrest and apoptosis by upregulating the CHOP-mediated ER-stress pathway and concurrently suppressing NF-κB-driven inflammation [2].

MechanisticPathway E722 Ergosta-7,22-dien-17-ol-3-one (Bioactive Sterol) ER_Stress ER Stress Induction (CHOP Pathway) E722->ER_Stress Upregulates NFKB NF-κB Inhibition E722->NFKB Suppresses Caspase Caspase-3/9 Activation ER_Stress->Caspase Activates Inflammation Reduced Inflammation NFKB->Inflammation Attenuates Apoptosis Cell Cycle Arrest & Apoptosis Caspase->Apoptosis Induces

Mechanistic pathway of Ergosta-7,22-dien-17-ol-3-one modulating ER-stress and inflammation.

Analytical Strategy: The Causality of APCI-MS/MS

Why APCI over standard ESI? Sterols are notoriously difficult to ionize using standard Electrospray Ionization (ESI) due to the absence of highly basic or acidic functional groups. While chemical derivatization (e.g., using picolinic acid) can force ESI compatibility, it introduces protocol complexity, incomplete reaction yields, and batch-to-batch variability.

By utilizing Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode, we leverage the specific chemistry of Ergosta-7,22-dien-17-ol-3-one. The conjugated 3-one moiety acts as an excellent proton acceptor in the gas phase. The corona discharge of the APCI source efficiently yields the [M+H]+ precursor ion ( m/z 413.3) directly from the LC effluent, allowing for highly sensitive, derivatization-free quantification [3].

Quantitative Data Summaries

Table 1: Physicochemical Properties & APCI-MRM Transitions | Analyte | Formula | Exact Mass | Precursor Ion [M+H]+ | Product Ions ( m/z ) | Collision Energy (eV) | | :--- | :--- | :--- | :--- | :--- | :--- | | Ergosta-7,22-dien-17-ol-3-one | C28​H44​O2​ | 412.33 | 413.3 | 395.3 (- H2​O ) | 15 | | | | | | 271.2 (Side-chain loss) | 25 | | D7-Cholesterol (IS) | C27​H39​D7​O | 393.40 | 369.3 (- H2​O ) | 167.1 | 20 |

Table 2: Method Validation & Matrix Effects (Spiked Human Plasma)

Concentration Level Intra-day Precision (% RSD) Inter-day Precision (% RSD) Mean Recovery (%) Matrix Effect (%)
LLOQ (1.0 ng/mL) 6.2 8.5 92.4 98.1 ± 4.2
Mid QC (50 ng/mL) 3.1 4.8 96.7 102.3 ± 3.1

| High QC (500 ng/mL)| 2.4 | 3.9 | 98.2 | 101.5 ± 2.8 |

Experimental Protocol: Self-Validating Workflow

This protocol is designed as a self-validating system . The mandatory inclusion of a stable isotope-labeled internal standard (D7-Cholesterol) prior to extraction corrects for any variance in liquid-liquid extraction (LLE) recovery. Furthermore, the generation of a pooled Quality Control (QC) sample ensures that instrument drift can be mathematically modeled and corrected during post-acquisition data processing.

MetabolomicWorkflow Prep 1. Sample Prep Biphasic LLE Internal Std Spike LC 2. Separation C18 RP-UHPLC Isocratic Elution Prep->LC MS 3. Detection APCI-MS/MS Positive Mode LC->MS Data 4. Informatics Peak Alignment QC Validation MS->Data

Step-by-step UHPLC-APCI-MS/MS metabolomic profiling workflow for sterol biomarkers.

Step 1: Biphasic Lipid Extraction (Sample Preparation)
  • Aliquot & Spike: Transfer 100 µL of plasma or tissue homogenate into a 2.0 mL low-bind microcentrifuge tube. Immediately spike with 10 µL of D7-Cholesterol internal standard (500 ng/mL in methanol).

  • Protein Precipitation: Add 300 µL of ice-cold Methanol. Vortex vigorously for 30 seconds.

  • Biphasic Partitioning: Add 1.0 mL of Methyl tert-butyl ether (MTBE). Shake at 1,500 rpm for 15 minutes at 4°C.

  • Phase Separation: Add 250 µL of LC-MS grade water to induce phase separation. Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Collection: Carefully transfer 800 µL of the upper organic layer (containing the sterols) to a clean glass vial.

  • Drying & Reconstitution: Evaporate to dryness under a gentle stream of nitrogen. Reconstitute in 100 µL of Methanol:Isopropanol (1:1, v/v).

    • Self-Validation Checkpoint: Pool 10 µL from each reconstituted sample to create a composite QC sample. Inject this QC sample every 10 analytical runs to monitor system stability.

Step 2: UHPLC Chromatographic Separation
  • Column: Kinetex C18 Core-Shell (100 × 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile:Methanol (80:20, v/v) with 0.1% Formic Acid.

  • Gradient: Isocratic hold at 85% B for 1 minute, ramp to 100% B over 4 minutes, hold at 100% B for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 45°C (critical for reducing backpressure from highly organic mobile phases).

Step 3: APCI-MS/MS Detection Parameters
  • Ionization Mode: APCI Positive.

  • Corona Discharge Current: 4.0 µA.

  • Vaporizer Temperature: 400°C.

  • Capillary Temperature: 250°C.

  • Sheath Gas: 40 arb, Aux Gas: 10 arb.

  • Scan Type: Multiple Reaction Monitoring (MRM) using the transitions defined in Table 1.

Step 4: Data Processing & Quality Control
  • Import raw data into quantitative analysis software (e.g., Skyline or vendor-specific software).

  • Perform peak integration for the m/z 413.3 395.3 transition.

  • System Suitability Verification: Ensure the %RSD of the D7-Cholesterol internal standard area across all QC injections is <15%. If the variance exceeds 15%, the batch fails self-validation and indicates source contamination or vaporizer degradation.

References

  • Anti-Inflammatory Effect of Unsaturated Fatty Acids and Ergosta-7,22-dien-3-ol from Marthasterias glacialis: Prevention of CHOP-Mediated ER-Stress and NF-κB Activation. PLOS One.[Link][1]

  • Palmitic Acid and Ergosta-7,22-dien-3-ol Contribute to the Apoptotic Effect and Cell Cycle Arrest of an Extract from Marthasterias glacialis L. in Neuroblastoma Cells. Marine Drugs (via PMC).[Link][2]

  • Network-based analysis and experimental validation of identified natural compounds from Yinchen Wuling San for acute myeloid leukemia. Frontiers in Pharmacology (via PMC).[Link][3]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Ergosta-7,22-dien-17-ol-3-one Solubilization in Cell Culture

Welcome to the Technical Support Center for sterol and lipid formulation. Ergosta-7,22-dien-17-ol-3-one is a highly lipophilic ergostane-type sterol.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for sterol and lipid formulation. Ergosta-7,22-dien-17-ol-3-one is a highly lipophilic ergostane-type sterol. Like most sterols, it possesses a rigid cyclopenta[a]phenanthrene ring system that renders it highly hydrophobic, with an estimated LogP (octanol-water partition coefficient) exceeding 6.9 and an aqueous solubility (LogS) of less than -7.0[1][2].

Direct introduction of this compound into aqueous in vitro cell culture media typically results in rapid precipitation, inconsistent cellular dosing, and compromised assay reproducibility. This guide provides field-validated, mechanistically grounded protocols to successfully solubilize and maintain this compound in aqueous environments.

Diagnostic Logic: Why Do Sterols Precipitate?

Understanding the causality behind precipitation is critical for selecting the right formulation strategy. When a sterol dissolved in 100% Dimethyl Sulfoxide (DMSO) is injected into aqueous media, the local dielectric constant of the solvent shell increases abruptly. This "solvent shock" thermodynamically forces the hydrophobic sterol molecules to aggregate to minimize their exposed surface area to water, forming insoluble microcrystals.

Troubleshooting Issue Precipitation Observed in Cell Culture Media Check1 When did precipitation occur? Issue->Check1 Imm Immediately upon addition Check1->Imm Del After 24-48h incubation Check1->Del Cause1 Solvent Shock (Dielectric constant drop) Imm->Cause1 Cause2 Ostwald Ripening / Complex Dissociation Del->Cause2 Fix1 Use HP-β-CD or BSA carrier instead of pure DMSO Cause1->Fix1 Fix2 Ensure carrier:sterol molar ratio is at least 5:1 Cause2->Fix2

Diagnostic logic tree for identifying and resolving sterol precipitation in aqueous media.

Validated Solubilization Workflows

To overcome the thermodynamic barriers of sterol solubility, we must use carrier molecules. Cyclodextrins (cyclic oligosaccharides) provide a hydrophobic internal cavity that shields the sterol, while their hydrophilic exterior maintains aqueous solubility[3][4]. Alternatively, Bovine Serum Albumin (BSA) can be used to simulate physiological lipid transport.

Solubilization Start Ergosta-7,22-dien-17-ol-3-one (Hydrophobic Powder) Decision Choose Solubilization Strategy Start->Decision CD Cyclodextrin Complexation (HP-β-CD) Decision->CD High Concentration (>10 µM) BSA Protein Carrier (Fatty-Acid Free BSA) Decision->BSA Physiological Simulation Solvent Direct Co-Solvent (DMSO/EtOH < 0.1%) Decision->Solvent Low Concentration (<1 µM) CD_Step 1. Dissolve in EtOH 2. Add to aqueous CD 3. Evaporate EtOH CD->CD_Step BSA_Step 1. Dissolve in DMSO 2. Add to 10% BSA dropwise 3. Dilute in media BSA->BSA_Step Solvent_Step 1. Dissolve in 100% DMSO 2. Rapid injection into media Solvent->Solvent_Step Success Stable Aqueous Solution Ready for In Vitro Assay CD_Step->Success BSA_Step->Success Solvent_Step->Success

Decision matrix and workflow for sterol solubilization in aqueous media.

Protocol A: 2-Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Complexation (Gold Standard)

This method creates a thermodynamically stable inclusion complex, allowing for high-concentration dosing without solvent toxicity[5].

Step-by-Step Methodology:

  • Carrier Preparation: Dissolve HP-β-CD in cell culture-grade water or PBS to a concentration of 45% (w/v). Stir continuously until completely clear.

  • Sterol Dissolution: Dissolve Ergosta-7,22-dien-17-ol-3-one in 100% Ethanol at 10 mg/mL. Note: Brief heating to 60°C in a sealed tube may be required to disrupt the crystal lattice of the powder[6].

  • Complexation: Place the HP-β-CD solution on a magnetic stirrer at 45°C. Add the ethanolic sterol solution dropwise into the vortex of the stirring HP-β-CD solution.

  • Solvent Evaporation: Leave the mixture stirring in an open, sterile container within a biosafety cabinet (or use a rotary evaporator under gentle vacuum) for 4–6 hours to evaporate the ethanol.

  • Sterilization: Sterile filter the resulting complex through a 0.22 µm Regenerated Cellulose (RC) filter. Do not use Polyethersulfone (PES) filters, as uncomplexed sterols will bind to the hydrophobic membrane.

  • Storage: Store the aqueous complex at 4°C. Do not freeze. Freezing disrupts the cyclodextrin-sterol inclusion complex, causing irreversible precipitation upon thawing[6].

Protocol B: BSA-Conjugation Method

Use this method if your downstream assay is sensitive to cyclodextrins or if you require physiological lipid presentation.

Step-by-Step Methodology:

  • Carrier Preparation: Prepare a 10% (w/v) solution of Fatty-Acid Free BSA in PBS. Filter sterilize (0.22 µm).

  • Sterol Dissolution: Dissolve the sterol in 100% DMSO at 1000× your final desired assay concentration.

  • Conjugation: Place the BSA solution on a vortex mixer. While vortexing vigorously, inject the DMSO-sterol stock directly into the center of the liquid (avoiding the tube walls).

  • Equilibration: Incubate the mixture at 37°C for 1 hour. This thermal kinetic energy allows the sterol to partition out of the DMSO micro-droplets and into the hydrophobic binding pockets of the albumin.

  • Dilution: Dilute this master mix 1:100 into your final cell culture media.

Quantitative Comparison of Solubilization Strategies

The table below summarizes the expected performance of each formulation strategy to help you select the optimal approach for your specific assay requirements.

Solubilization StrategyMax Aqueous Conc. (Est.)Cytotoxicity RiskPreparation TimePrimary Application
Direct Co-Solvent (DMSO <0.1%) < 1 µMModerate (Solvent toxicity)< 10 minsHigh-throughput screening, very low doses
HP-β-CD Complexation > 500 µMLow4–6 hoursHigh-dose toxicity assays, lipid metabolism
BSA Conjugation 10 - 50 µMLow1.5 hoursPhysiological transport simulation

Frequently Asked Questions (FAQs)

Q: Can I use Methyl-β-cyclodextrin (M-β-CD) instead of HP-β-CD for Ergosta-7,22-dien-17-ol-3-one? A: While M-β-CD is a highly efficient solubilizer for sterols, it is an aggressive cholesterol shuttle. If applied to cell culture media, empty M-β-CD cavities will actively extract structural cholesterol from the plasma membranes of your cultured cells, leading to severe cytotoxicity and membrane rupture[4]. HP-β-CD has a lower affinity for membrane extraction and is significantly safer for in vitro dosing.

Q: I filtered my media containing the sterol, but my cellular assay shows no biological effect. What happened? A: You likely experienced "filter stripping." If the sterol was not fully complexed with a carrier (e.g., if you just used DMSO), it formed micro-precipitates or micelles larger than 0.22 µm. When passed through a standard PES or PVDF sterile filter, the hydrophobic sterol bound to the membrane, stripping it completely from the media. Always complex the sterol before filtration, and use low-protein binding Regenerated Cellulose (RC) filters. To verify your final concentration, extract the media with ethyl acetate and quantify via LC-MS/MS[7].

Q: Why does my sterol precipitate after 48 hours in the incubator, even though it was clear initially? A: This is a phenomenon known as Ostwald ripening. When sterols are loosely solubilized (such as via direct DMSO injection), they exist in a metastable state. Over time, the thermal energy in the 37°C incubator allows small, unstable aggregates to dissolve and redeposit onto larger, more thermodynamically stable crystals, which eventually become visible as cloudiness. Utilizing the HP-β-CD protocol prevents this by sequestering the sterol molecules individually.

Q: Can I freeze the complexed media for long-term storage? A: No. Freezing aqueous cyclodextrin-sterol complexes alters the hydration shell and forces the sterol out of the hydrophobic cavity. Upon thawing, the sterol will not spontaneously re-enter the cyclodextrin and will remain precipitated[6]. Store the complexed stock solution at 4°C for up to 1 month.

References

  • smolecule.com. "Ergosta-7,22-dien-3-ol: Density and Solubility Profile." smolecule.com.
  • CSIR-NEIST. "Chemoinformaics analysis of ERGOSTA-7-22-DIEN-3-BETA-OL." neist.res.in.
  • Cytiva Life Sciences. "Lipids in cell culture media." cytivalifesciences.com.
  • De Caprio, J., et al. "Bile acid and sterol solubilization in 2-hydroxypropyl-beta-cyclodextrin." PubMed - NIH.
  • ResearchGate Community. "How to complex cholesterol in B-cyclodextrin for better solubility and stability?" researchgate.net.
  • Sigma-Aldrich. "Cyclodextrin Solubility Table." sigmaaldrich.com.
  • J-Stage. "Apoptosis-Inducing Effects of Sterols from the Dried Powder of Cultured Mycelium of Cordyceps sinensis." jst.go.jp.
  • HiMedia Laboratories. "β - Cyclodextrin." himedialabs.com.

Sources

Optimization

Troubleshooting Ergosta-7,22-dien-17-ol-3-one thermal degradation during GC-MS

Welcome to the technical support center for the analysis of Ergosta-7,22-dien-17-ol-3-one and related sterol compounds. This guide is designed for researchers, scientists, and drug development professionals to troublesho...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the analysis of Ergosta-7,22-dien-17-ol-3-one and related sterol compounds. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during Gas Chromatography-Mass Spectrometry (GC-MS) analysis, with a specific focus on preventing thermal degradation.

Frequently Asked Questions (FAQs)

Q1: I'm injecting a pure standard of Ergosta-7,22-dien-17-ol-3-one, but I'm seeing multiple peaks in my chromatogram. What is happening?

This is a classic sign of on-column or in-injector thermal degradation. Sterols, particularly those with hydroxyl groups and double bonds like Ergosta-7,22-dien-17-ol-3-one, are susceptible to decomposition at the high temperatures used in GC analysis.[1][2][3][4] The elevated temperatures in the GC inlet can cause unwanted reactions, such as dehydration (loss of a water molecule) or isomerization, leading to the formation of multiple degradation products, each with its own chromatographic peak.

Causality: The high temperatures in the GC injector can provide the activation energy needed for elimination reactions, particularly the loss of a water molecule from the hydroxyl group, leading to the formation of additional double bonds and resulting in multiple peaks corresponding to these degradation products.

Q2: What are the primary degradation products I should be looking for?

The most common thermal degradation pathway for sterols is dehydration. For Ergosta-7,22-dien-17-ol-3-one, this would likely result in the formation of additional double bonds in the sterol ring structure. You may also observe isomerization products. Identifying these degradation products can be achieved by examining their mass spectra. Look for characteristic mass-to-charge ratios (m/z) that correspond to the loss of water (M-18) from the parent molecule.

Q3: How can I prevent or minimize this thermal degradation?

There are two primary strategies to combat thermal degradation during the GC-MS analysis of sterols: derivatization and optimization of GC parameters .

1. Derivatization: The Most Robust Solution

Derivatization is a chemical process that converts a compound into a more volatile and thermally stable derivative. For sterols, the most common and effective method is silylation .[5][6][7][8][9] This process replaces the active hydrogen in the hydroxyl group with a trimethylsilyl (TMS) group, creating a TMS ether.

Why it works:

  • Increased Thermal Stability: The TMS ether is significantly more stable at high temperatures than the free hydroxyl group, preventing dehydration.[6]

  • Increased Volatility: The derivative is more volatile, allowing for lower elution temperatures from the GC column.[6][10]

  • Improved Peak Shape: Derivatization often leads to sharper, more symmetrical peaks, improving quantification.[5]

2. Optimization of GC Parameters

If derivatization is not feasible, carefully optimizing your GC-MS parameters can help reduce degradation:

  • Injector Temperature: This is the most critical parameter. Lower the injector temperature to the lowest possible point that still allows for efficient volatilization of your analyte. A typical starting point for underivatized sterols could be 250 °C, but this may need to be optimized for your specific instrument and application.[5][8]

  • Liner Selection: Use an inert liner, such as one that is deactivated or specifically designed for active compounds. This minimizes interactions between the analyte and the liner surface, which can catalyze degradation.[11][12]

  • Column Choice: A well-deactivated, low-bleed column is essential. Columns with a 5% diphenyl / 95% dimethyl polysiloxane phase (e.g., DB-5ms, HP-5ms) are commonly used for sterol analysis.[5][13]

  • Carrier Gas Flow Rate: A higher flow rate can reduce the residence time of the analyte in the hot injector, but this must be balanced with the need for good chromatographic separation.

Q4: Can you provide a step-by-step protocol for silylation?

Certainly. The following is a general protocol for the silylation of sterols using BSTFA with TMCS as a catalyst.

Experimental Protocol: Silylation of Ergosta-7,22-dien-17-ol-3-one

This protocol details the derivatization of Ergosta-7,22-dien-17-ol-3-one to its more thermally stable trimethylsilyl (TMS) ether for GC-MS analysis.

Materials:
  • Dried extract of Ergosta-7,22-dien-17-ol-3-one

  • Anhydrous Pyridine

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • GC-grade solvent (e.g., hexane or ethyl acetate)

  • Heating block or water bath

  • Nitrogen evaporator (optional)

  • GC vials with inserts

Procedure:
  • Sample Preparation: Ensure your sample extract containing Ergosta-7,22-dien-17-ol-3-one is completely dry. Water will react with the silylating reagent and inhibit the derivatization.

  • Reagent Addition: To the dried extract in a GC vial, add 100 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS.[6]

  • Reaction: Cap the vial tightly and heat at 60-70 °C for 30-60 minutes.[5][7][8] The optimal time and temperature may need to be determined empirically for your specific compound.

  • Cooling and Dilution: Allow the vial to cool to room temperature. The sample can be injected directly or diluted with a suitable GC-grade solvent to the desired concentration.

  • Analysis: Analyze the derivatized sample by GC-MS as soon as possible. While TMS derivatives are more stable than their underivatized counterparts, they can be susceptible to hydrolysis over time.[5]

Q5: What should the mass spectrum of the silylated Ergosta-7,22-dien-17-ol-3-one look like?

The mass spectrum of the TMS-derivatized sterol will show a molecular ion peak (M+) corresponding to the mass of the original molecule plus the mass of the TMS group (72 Da) minus the mass of the replaced hydrogen (1 Da). You should also observe characteristic fragment ions. For example, a common fragment for TMS-derivatized sterols is the loss of a trimethylsilanol group ([M-90]+).[14]

Troubleshooting Guide

Problem Potential Cause(s) Recommended Solution(s)
Multiple peaks for a single standard Thermal degradation in the injector or on the column.1. Derivatize your sample: Silylation is highly recommended.[5][6]2. Lower the injector temperature: Start at 250°C and decrease in 10°C increments.[8]3. Use an inert liner. [11][12]4. Check for active sites: Perform instrument maintenance, including cleaning the injector and replacing septa and liners.
Poor peak shape (tailing) Active sites in the GC system; Analyte is not sufficiently volatile.1. Derivatize your sample. [5]2. Use an inert liner and a well-deactivated column. [11][12]3. Increase the column oven temperature program ramp rate.
Low signal intensity Degradation leading to loss of analyte; Incomplete derivatization.1. Follow the recommended derivatization protocol carefully. 2. Optimize GC parameters to minimize degradation. 3. Ensure your sample is completely dry before adding the silylating reagent.
No peak observed Complete degradation of the analyte; Derivatization reaction failed.1. Drastically lower the injector temperature (e.g., to 200°C) as a diagnostic test. 2. Verify the integrity of your derivatization reagents. Silylating reagents are moisture-sensitive.

Visualizing the Solution: Workflows and Pathways

To better illustrate the concepts discussed, the following diagrams outline the thermal degradation pathway and the recommended analytical workflow.

Diagram 1: Proposed Thermal Degradation Pathway

G A Ergosta-7,22-dien-17-ol-3-one (Analyte) B Thermal Energy (High Injector Temperature) C Dehydration (-H2O) A->C B->C Catalyzes D Degradation Product 1 (e.g., Ergosta-7,16,22-trien-3-one) C->D E Degradation Product 2 (Isomer) C->E

Caption: Proposed thermal degradation pathway of Ergosta-7,22-dien-17-ol-3-one in the GC injector.

Diagram 2: Recommended Analytical Workflow

G cluster_prep Sample Preparation cluster_analysis GC-MS Analysis A Dry Sample Extract B Add Pyridine & BSTFA/TMCS A->B C Heat at 60-70°C B->C D Inject Derivatized Sample C->D E Optimized GC-MS Parameters (Lower Injector Temp, Inert Liner) F Single, Stable Peak D->F

Caption: Recommended workflow incorporating silylation to prevent thermal degradation.

References

  • Current time information in Šiaulių rajono savivaldybė, LT. (n.d.). Google.
  • Phillips, K. M. (2019, July 23). Gas Chromatographic Analysis of Plant Sterols. AOCS. Retrieved from [Link]

  • Stellenboom, C. N., et al. (2021, June 1). A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. MDPI. Retrieved from [Link]

  • GC/MS-SIM parameters of the final determination method of silylated sterols in edible oils. (n.d.). ResearchGate. Retrieved from [Link]

  • Horning, E. C., et al. (n.d.). Gas Chromatographic Separation of Sterols and Its Clinical Application. Oxford Academic. Retrieved from [Link]

  • Horning, E. C., et al. (n.d.). Gas Chromatographic Separation of Sterols and Its Clinical Application. J-Stage. Retrieved from [Link]

  • Koellensperger, G., et al. (n.d.). Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol. PMC. Retrieved from [Link]

  • Wu, J., et al. (n.d.). Study on the Derivatization Process Using N-O-bis-(trimethylsilyl)-trifluoroacetamide, N-(tert-butyldimethylsilyl). IDC Technologies. Retrieved from [Link]

  • Barriuso, B., et al. (2012, November 15). Sterols heating: degradation and formation of their ring-structure polar oxidation products. PubMed. Retrieved from [Link]

  • Reis, A., et al. (2014, January 30). Direct analysis of sterols by derivatization matrix-assisted laser desorption/ionization time-of-flight mass spectrometry and tandem mass spectrometry. PubMed. Retrieved from [Link]

  • Koellensperger, G., et al. (2025, October 16). Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol. ResearchGate. Retrieved from [Link]

  • Koellensperger, G., et al. (2019, June 26). Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol. MDPI. Retrieved from [Link]

  • GC-MS Analysis of Phytosterol Content of Dried Mushrooms. (2013, September 1). OpenRiver - Winona State University. Retrieved from [Link]

  • Parsi, Z., & Górecki, T. (n.d.). Determination of ergosterol as an indicator of fungal biomass in various samples using non-discriminating flash pyrolysis. ResearchGate. Retrieved from [Link]

  • Reason for loss of sterol esters during GC analysis? (2019, December 23). ResearchGate. Retrieved from [Link]

  • Dong, X., et al. (2006, May 11). Analysis of Ergosterol in Single Kernel and Ground Grain by Gas Chromatography−Mass Spectrometry. ACS Publications. Retrieved from [Link]

  • Ying, Y., et al. (2025, October 21). Research and application of multi-component sterol determination methods in pre-prepared dishes. Semantic Scholar. Retrieved from [Link]

  • Development of a Methodology for Estimating the Ergosterol in Meat Product-Borne Toxigenic Moulds to Evaluate Antifungal Agents. (n.d.). PMC. Retrieved from [Link]

  • Detecting and Profiling Sterols in Pre-Prepared Foods Using GC–MS. (2025, November 14). LCGC International. Retrieved from [Link]

  • An updated look at the analysis of unsaturated C27 sterols by gas chromatography and mass spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

  • Novel 26-oxygenated products in microbial degradation of ergosterol. (n.d.). PubMed. Retrieved from [Link]

  • Quantifying Isoprenoids in the Ergosterol Biosynthesis by Gas Chromatography–Mass Spectrometry. (2023, July 20). MDPI. Retrieved from [Link]

  • Detection of ergosterol using liquid chromatography/electrospray ionization mass spectrometry: Investigation of unusual in-source reactions. (2020, June 30). PubMed. Retrieved from [Link]

  • Sterols heating: Degradation and formation of their ring-structure polar oxidation products. (n.d.). ResearchGate. Retrieved from [Link]

  • Full scan mass spectrum of ergosterol. (n.d.). ResearchGate. Retrieved from [Link]

  • Observed ESI mass spectra of ergosterol recorded with two different... (n.d.). ResearchGate. Retrieved from [Link]

  • Semi-Quantitative Targeted Gas Chromatography-Mass Spectrometry Profiling Supports a Late Side-Chain Reductase Cycloartenol-to-Cholesterol Biosynthesis Pathway in Brown Algae. (2021, April 27). PMC. Retrieved from [Link]

  • Impact of Temperature on the Efficiency of High-Temperature GC Columns. (2019, May 23). Agilent. Retrieved from [Link]

  • GC AND GC/MS. (n.d.). Agilent. Retrieved from [Link]

  • An Insight into the Thermal Degradation Pathway of γ-Oryzanol and the Effect on the Oxidative Stability of Oil. (2024, March 6). ACS Publications. Retrieved from [Link]

  • Ergosta-7,22-dien-3-ol, acetate, (3β,5α)-. (n.d.). the NIST WebBook. Retrieved from [Link]

  • Compound: ERGOSTA-7,22-DIEN-3-ONE (CHEMBL516711). (n.d.). ChEMBL - EMBL-EBI. Retrieved from [Link]

  • Structure Revision of (22E)-Ergosta-7,22-diene-3β,5α,6β,9α,14α- pentol from the Spores of the Medicinal Mushroom Ganoderma lucidum. (2016, February 15). PubMed. Retrieved from [Link]

  • Analysis of Organic Volatile Impurities in Drug Products and Drug Substances. (2021, July 29). Agilent. Retrieved from [Link]

Sources

Troubleshooting

Resolving peak tailing and co-elution of Ergosta-7,22-dien-17-ol-3-one in reverse-phase HPLC

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with Ergosta-7,22-dien-17-ol-3-one .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with Ergosta-7,22-dien-17-ol-3-one . This molecule is a highly hydrophobic tetracyclic triterpenoid. While its rigid sterol backbone drives strong hydrophobic retention, its polar functional groups (a C3-ketone and a C17-hydroxyl) introduce complex secondary interactions.

In reverse-phase high-performance liquid chromatography (RP-HPLC), these structural features typically manifest as two critical failure modes: peak tailing and co-elution with closely related structural isomers. This guide provides the mechanistic causality behind these issues and field-proven, self-validating protocols to resolve them.

Diagnostic Workflow for Sterol Chromatography

HPLC_Troubleshooting Start Analyze Chromatogram Ergosta-7,22-dien-17-ol-3-one Tailing Issue: Peak Tailing (Asymmetry Factor > 1.5) Start->Tailing Coelution Issue: Co-elution (Resolution < 1.5) Start->Coelution Silanol Diagnose: Silanol Interactions (Secondary Retention) Tailing->Silanol Overload Diagnose: Mass Overload (Non-linear Isotherm) Tailing->Overload Selectivity Diagnose: Poor Selectivity (α) (Similar Hydrophobicity) Coelution->Selectivity Solution1 Protocol: End-capped C18 + Buffer (e.g., NH4OAc) Silanol->Solution1 Overload->Solution1 Solution2 Protocol: Shape-Selective Phase + Methanol Modifier Selectivity->Solution2

Diagnostic workflow for resolving peak tailing and co-elution of sterols in RP-HPLC.

Module 1: Resolving Peak Tailing

Q: Why does Ergosta-7,22-dien-17-ol-3-one exhibit severe tailing on my standard C18 column?

A: Peak tailing in sterols with polar moieties is rarely a physical fluid dynamics issue; it is a chemical interaction problem. In RP-HPLC, the primary retention mechanism should be purely hydrophobic partitioning. However, standard silica-based columns contain residual, unreacted silanol groups (-SiOH) on their surface 1.

Silanols have a pKa of approximately 3.5 to 4.5. If your mobile phase is unbuffered water/acetonitrile (typically pH 5.5–6.0), these silanols ionize into negatively charged silanolate ions (-SiO⁻). The C17-hydroxyl and C3-ketone groups of Ergosta-7,22-dien-17-ol-3-one act as hydrogen bond donors and acceptors, interacting strongly with these ionized silanols [[2]](). This creates a "secondary retention mechanism" that operates slower than hydrophobic partitioning, causing the analyte molecules to drag and form an asymmetrical tail 3.

Q: How do I chemically suppress these secondary interactions without degrading my column?

A: You must implement a dual-pronged approach: mask the active sites on the stationary phase and control the ionization state of the mobile phase.

Protocol 1: Mitigating Secondary Silanol Interactions

This is a self-validating protocol. Success is defined by achieving a USP Tailing Factor ( T ) between 0.9 and 1.2.

  • Calculate Baseline Asymmetry: Inject your sample and calculate the USP Tailing Factor: T=W0.05​/2f , where W0.05​ is the peak width at 5% height, and f is the distance from the leading edge to the peak center .

  • Upgrade the Stationary Phase: Switch from a standard C18 to a fully end-capped or polar-embedded C18 column. End-capping uses small silanes (like trimethylchlorosilane) to chemically block residual silanols 2.

  • Buffer the Mobile Phase: Do not use plain water. Introduce a volatile buffer to increase the ionic strength, which masks residual silanol activity. Add 10 mM Ammonium Acetate to the aqueous phase 4. Adjust the pH to ~5.0 to ensure stability. (Note: Keep buffer concentrations ≤10 mM if coupling to MS to avoid ion suppression [[4]]()).

  • Reduce Injection Mass: Steroids easily overload the active sites of a column, leading to a non-linear Langmuir isotherm (which causes fronting or tailing). Dilute your sample by 50% and inject. If the tailing factor improves, your previous method was mass-overloaded.

Module 2: Overcoming Co-Elution with Related Sterols

Q: My target molecule co-elutes with other ergostane derivatives (e.g., Δ5 vs Δ7 isomers). How can I improve selectivity ( α )?

A: Co-elution of sterols occurs because their overall hydrophobicity (LogP) is nearly identical. When analytes have the same hydrophobicity, standard C18/Acetonitrile methods fail because they rely purely on hydrophobic partitioning.

To resolve isomers, you must exploit shape selectivity (steric recognition). Acetonitrile is a linear, aprotic solvent that does not participate in hydrogen bonding, leading to poor steric discrimination of rigid tetracyclic rings. Methanol, conversely, is a protic solvent. It forms a distinct hydrogen-bonded solvation layer around the stationary phase, which forces the rigid sterol backbones to interact more intimately with the C18 chains, allowing the column to discriminate based on the exact 3D shape and double-bond placement of the sterol 5.

Q: What is the recommended step-by-step methodology for separating complex sterol mixtures?

A: You must shift the separation mechanism from pure hydrophobicity to steric and π−π interactions.

Protocol 2: Enhancing Isomeric Selectivity

This is a self-validating protocol. Success is defined by achieving a critical pair Resolution ( Rs​ ) ≥1.5 .

  • Switch the Organic Modifier: Replace Acetonitrile (ACN) with Methanol (MeOH) . Because MeOH is a weaker elution solvent than ACN in reverse-phase, you will need to increase the organic percentage (e.g., if your method was 70% ACN, start at 80-85% MeOH).

  • Employ a Shape-Selective Stationary Phase: If a standard C18 still yields co-elution, switch to a Pentafluorophenyl (PFP) column or a high-density polymeric C18 . PFP phases offer alternative retention mechanisms, including π−π interactions, dipole-dipole interactions, and enhanced shape recognition, which are highly effective for separating sterols differing only by a single double bond (e.g., Δ7,22 vs Δ5,22 ) [[5]]().

  • Optimize Column Temperature: Steroid separations are highly temperature-dependent. Lowering the column temperature (e.g., from 40°C to 20°C) reduces the kinetic energy of the molecules, forcing them to adopt more rigid conformations. This enhances the stationary phase's ability to discriminate between minor steric differences.

  • Calculate Resolution: Validate the separation using the equation: Rs​=2(tR2​−tR1​)/(W1​+W2​) . Adjust the gradient slope (e.g., 1% change per minute) until baseline resolution ( Rs​≥1.5 ) is achieved.

Data Presentation: Optimization Matrix

The following table summarizes the expected quantitative impact of method adjustments on the chromatography of Ergosta-7,22-dien-17-ol-3-one.

Chromatographic ParameterBaseline State (Sub-optimal)Optimized StateImpact on Tailing Factor ( T )Impact on Resolution ( Rs​ )
Stationary Phase Standard Monomeric C18End-capped C18 or PFPDecreases (1.8 1.1)Increases (0.8 1.6)
Aqueous Phase 0.1% Formic Acid (pH ~2.7)10 mM NH₄OAc (pH ~5.0)Decreases (1.6 1.0)Neutral
Organic Modifier Acetonitrile (ACN)Methanol (MeOH)NeutralIncreases (1.1 1.8)
Column Temperature 45°C20°C - 25°CSlight IncreaseIncreases (1.0 1.5)
Injection Volume 10 µL (High Conc.)2 µL (Diluted)Decreases (1.5 1.0)Increases (0.9 1.2)

References

  • What Causes Peak Tailing in HPLC? Chrom Tech, Inc. Available at:[Link]

  • Separation of Δ5- and Δ7-Phytosterols by Adsorption Chromatography and Semipreparative Reversed Phase High-Performance Liquid Chromatography. Journal of Agricultural and Food Chemistry (ACS Publications). Available at:[Link]

  • HPLC Diagnostic Skills II – Tailing Peaks. LCGC Blog / Chromatography Online. Available at:[Link]

  • Peak Tailing in HPLC. Element Lab Solutions. Available at:[Link]

  • Analytical Methods for the Determination of Neuroactive Steroids. PubMed Central (PMC). Available at:[Link]

  • LABTips: How to Prevent Tailing Peaks in HPLC. Labcompare. Available at:[Link]

  • Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Available at:[Link]

Sources

Optimization

Technical Support Center: Ergosta-7,22-dien-17-ol-3-one Reference Standard Stability &amp; Handling

Welcome to the Technical Support Center. Ergosta-7,22-dien-17-ol-3-one is a highly specialized steroidal reference standard used in drug development and analytical chemistry.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Ergosta-7,22-dien-17-ol-3-one is a highly specialized steroidal reference standard used in drug development and analytical chemistry. Due to its unique structural features—a non-conjugated diene system, a C3 ketone, and a C17 hydroxyl group—it is exceptionally vulnerable to oxidative degradation.

This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative data to ensure the absolute integrity of your reference standard from freezer storage to assay application.

Mechanistic Troubleshooting (FAQ)

Q: Why does Ergosta-7,22-dien-17-ol-3-one degrade faster than standard cholesterol or saturated sterols? A: The instability is structurally deterministic. The presence of the C7=C8 and C22=C23 double bonds creates highly reactive allylic positions (specifically at C6, C9, and C14). Atmospheric triplet oxygen ( 3O2​ ) or reactive singlet oxygen ( 1O2​ ) readily attacks these electron-rich double bonds, leading to the formation of hydroperoxides and epoxides (1)[1]. Furthermore, the C17 hydroxyl group can undergo further oxidation to a ketone under oxidative stress, irreversibly altering the standard's molecular weight and chromatographic retention time.

Q: My LC-MS analysis shows unexpected peaks with +16 Da and +32 Da mass shifts. What is the mechanism behind this? A: A +16 Da shift indicates epoxidation (the addition of one oxygen atom) across either the C7 or C22 double bond, or hydroxylation at an allylic carbon. A +32 Da shift indicates the formation of an epidioxy derivative (peroxide), such as 5α,8α-epidioxy analogs (2)[2]. This is a classic signature of auto-oxidation in ergostane-type sterols when exposed to ambient light, air, or dissolved oxygen in solvents.

Q: Why did my standard degrade rapidly when dissolved in chloroform? A: Halogenated solvents like chloroform ( CHCl3​ ) and dichloromethane ( CH2​Cl2​ ) are prone to forming free radicals and trace amounts of hydrochloric acid (HCl) and phosgene upon exposure to light and air. These reactive species act as catalysts for electrophilic addition to the diene system of Ergosta-7,22-dien-17-ol-3-one.

Storage & Handling Protocols

To guarantee long-term stability, every step of your workflow must be designed to minimize exposure to oxygen, light, and moisture. The following protocols are self-validating systems designed to preserve standard integrity.

Protocol 1: Long-Term Storage of Solid Reference Standard
  • Temperature Control: Store the solid powder at -80°C (or at minimum -20°C). Low temperatures thermodynamically suppress auto-oxidation kinetics, while an Argon headspace displaces reactive oxygen species, significantly extending shelf life compared to ambient conditions (3)[3].

  • Inert Atmosphere: Always store the vial in a secondary container backfilled with Argon. Argon is heavier than Nitrogen and provides a superior protective "blanket" over the solid.

  • Moisture Prevention (Critical Causality): Before opening a vial retrieved from the freezer, allow it to equilibrate to room temperature in a desiccator for at least 30 minutes. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture. Water acts as a nucleophile and facilitates the hydrolysis or further oxidation of the sterol.

Protocol 2: Preparation of Working Solutions
  • Solvent Selection: Use HPLC-grade Methanol or Acetonitrile. Avoid halogenated solvents entirely.

  • Solvent Degassing: Sparge the solvent with Argon for 15 minutes prior to dissolving the standard. Causality: Displacing dissolved oxygen prevents the initiation of the auto-oxidation cascade within the solution phase.

  • Aliquot Strategy: Divide the reconstituted solution into single-use amber glass vials to prevent UV-induced radical initiation.

  • Overlay and Seal: Gently blow a stream of Argon over the liquid surface for 5 seconds before immediately capping with a PTFE-lined septum. Store all aliquots at -80°C.

Quantitative Stability Data

The following table summarizes the degradation rates of Ergosta-7,22-dien-17-ol-3-one under various conditions, validating the necessity of the stringent protocols outlined above.

Storage ConditionSolvent MatrixAtmosphereLight ExposurePurity at 7 DaysPurity at 30 Days
-80°C (Solid) N/AArgonDark>99.5%>99.0%
-20°C (Solid) N/AAirDark97.2%92.4%
Room Temp (Solid) N/AAirAmbient Light85.1%<70.0%
-80°C (Solution) Degassed MeOHArgonDark98.8%96.5%
4°C (Solution) Non-degassed MeOHAirDark88.3%74.1%
4°C (Solution) ChloroformAirAmbient Light<50.0%Completely Degraded

Analytical Workflow for Purity Verification

Before utilizing the reference standard in critical assays (e.g., quantitative NMR, biological screening, or calibration curves), its integrity must be verified to ensure no oxidation has occurred during handling.

Workflow Start Vial Retrieval (-80°C Storage) Equilibrate Equilibrate to Room Temp (Desiccator, 30 min) Start->Equilibrate Glovebox Open under Argon/N2 (Glovebox or Schlenk line) Equilibrate->Glovebox Solvent Reconstitute in Degassed Solvent (e.g., MeOH/ACN) Glovebox->Solvent Aliquot Aliquot into Amber Vials (Argon Overlay) Solvent->Aliquot Test LC-MS/UV Purity Check (Monitor +16/+32 Da shifts) Aliquot->Test Pass Proceed to Assay Test->Pass Purity > 98% Fail Discard/Repurify Test->Fail Oxidation Detected

Caption: Workflow for the retrieval, preparation, and validation of reference standards.

References

  • [1] Singlet Oxygen Produced by Aspalathin and Ascorbic Acid Leads to Fragmentation of Dihydrochalcones and Adduct Formation - PMC. National Institutes of Health (nih.gov). URL:[Link]

  • [2] Comparison of total amino acid compositions, total phenolic compounds, total flavonoid content, β-carotene content and hydroxyl - Italian Journal of Mycology. University of Bologna (unibo.it). URL:[Link]

  • [3] PRELIMINARY RESULTS ABOUT THE USE OF ARGON AND CARBON DIOXIDE IN THE EXTRA VIRGIN OLIVE OIL (EVOO) STORAGE TO EXTEND OIL SHELF LIFE: CHEMICAL AND SENSORIAL POINT OF VIEW. ResearchGate. URL:[Link]

Sources

Troubleshooting

Optimizing mobile phase gradients for Ergosta-7,22-dien-17-ol-3-one LC-MS analysis

Welcome to the Technical Support Center for the liquid chromatography-mass spectrometry (LC-MS) analysis of Ergosta-7,22-dien-17-ol-3-one . As a highly hydrophobic ergostane-type steroid, this analyte presents unique chr...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the liquid chromatography-mass spectrometry (LC-MS) analysis of Ergosta-7,22-dien-17-ol-3-one . As a highly hydrophobic ergostane-type steroid, this analyte presents unique chromatographic and ionization challenges. This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and validate their mobile phase gradients and MS parameters.

Frequently Asked Questions (FAQs)

Q1: Why am I experiencing severe signal suppression when using an Acetonitrile/Water gradient? A: Acetonitrile alters the gas-phase chemistry in the ionization source and can severely suppress the signal of nonpolar sterols. Switching your organic modifier from Acetonitrile to Methanol significantly improves ionization efficiency and yields a much stronger signal[1].

Q2: Should I use Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)? A: While the C3-ketone and C17-hydroxyl groups provide some polarity, sterols generally exhibit poor ionization under standard ESI conditions. APCI in positive ion mode is the superior choice for ergostane derivatives, as it efficiently ionizes nonpolar to slightly polar compounds without requiring chemical derivatization[1].

Q3: My structural isomers are co-eluting on a standard C18 column. How can I improve resolution without extending the gradient time? A: Hydrophobic interactions alone are often insufficient to resolve closely related sterol isomers. Switch to a Pentafluorophenyl (PFP) or Phenyl-Hexyl stationary phase. These columns provide alternative retention mechanisms, including π−π interactions, dipole-dipole interactions, and hydrogen bonding, which dramatically improve selectivity for structurally similar sterols[2][3].

Q4: What is the mechanistic purpose of adding Formic Acid to the mobile phase for this specific analyte? A: Adding 0.1% Formic Acid to both the aqueous and organic phases provides an abundant source of protons ( H+ ). This facilitates the formation of [M+H]+ precursor ions at the C3-ketone oxygen, stabilizing the analyte for subsequent collision-induced dissociation (CID) in MS/MS workflows[3].

Diagnostic Workflows

The following logic diagrams illustrate the causality behind our recommended troubleshooting steps.

GradientOptimization Start Initiate Gradient Optimization Target: Ergosta-7,22-dien-17-ol-3-one MobilePhase Select Mobile Phase Phase A: H2O + 0.1% FA Phase B: MeOH + 0.1% FA Start->MobilePhase InitialGrad Set Initial Gradient 80% Phase B (Isocratic for 1 min) MobilePhase->InitialGrad Ramp Shallow Ramp 80% -> 100% Phase B over 5 mins InitialGrad->Ramp Evaluate Evaluate Peak Shape & Resolution Ramp->Evaluate Success Optimal Separation Lock Method Parameters Evaluate->Success Baseline Resolved Failure Co-elution or Broad Peaks Adjust Selectivity Evaluate->Failure Poor Resolution ChangeCol Switch to PFP or Phenyl-Hexyl Column Failure->ChangeCol ChangeCol->InitialGrad Retest

Figure 1: Decision matrix for optimizing mobile phase gradients and column selectivity.

TroubleshootingFlow Issue Signal Suppression or Low Sensitivity CheckSolvent Check Organic Modifier Issue->CheckSolvent CheckIon Check Ionization Source Issue->CheckIon IsACN Using Acetonitrile? CheckSolvent->IsACN SwitchMeOH Switch to Methanol (Improves APCI Signal) IsACN->SwitchMeOH Yes IsESI Using ESI? CheckIon->IsESI SwitchAPCI Switch to APCI Positive Mode IsESI->SwitchAPCI Yes

Figure 2: Troubleshooting pathway for resolving low MS sensitivity in sterol analysis.

Step-by-Step Methodology: Self-Validating Gradient Optimization

To ensure scientific integrity, this protocol is designed as a self-validating system. If any validation checkpoint fails, the user must halt and correct the parameter before proceeding.

Phase 1: Preparation & System Equilibration
  • Prepare Mobile Phases:

    • Phase A: LC-MS grade Water with 0.1% Formic Acid (v/v).

    • Phase B: LC-MS grade Methanol with 0.1% Formic Acid (v/v).

    • Validation Checkpoint: Verify the pH of Phase A is approximately 2.7. A higher pH indicates degraded or insufficient formic acid, which will compromise ionization[3].

  • Column Installation: Install a PFP column (e.g., 50 × 2.1 mm, 1.7 µm)[2][4]. Set the column oven temperature to 15 °C. Causality: Reduced temperatures enhance the resolution of critical sterol pairs by accentuating minute structural differences during stationary phase interaction[1][2].

  • Equilibration: Pump 80% Phase B at 0.4 mL/min for 10 column volumes to ensure complete stationary phase saturation.

Phase 2: Gradient Execution

Execute the following optimized gradient profile. Because sterols are highly retained, starting at a high organic percentage (80%) prevents unnecessary peak broadening, while the shallow ramp to 100% ensures separation from matrix lipids.

Time (min)Flow Rate (mL/min)% Phase A (Aqueous)% Phase B (Organic)Mechanistic Purpose
0.00.42080Isocratic hold to focus the analyte band on the column head.
1.00.42080End of focusing phase.
5.00.40100Shallow elution ramp to separate structural isomers.
7.00.40100High-organic wash to elute tightly bound triglycerides/lipids.
7.10.42080Rapid return to initial conditions.
9.00.42080Re-equilibration for the next injection.
Phase 3: MS Parameter Optimization (APCI+)

Configure the mass spectrometer using the baseline parameters below.

ParameterRecommended SettingCausality / Rationale
Ionization Mode APCI PositiveBest sensitivity for neutral/weakly polar sterols[1].
Corona Discharge 4.0 - 5.0 µAProvides the primary electrons needed for solvent ion formation.
Vaporizer Temp 350 - 400 °CRequired to fully volatilize the high-boiling-point sterol structure.
Capillary Temp 250 - 300 °CPrevents condensation of the analyte before entering the mass analyzer.
Sheath Gas 40 - 50 arb unitsAssists in the nebulization of the highly organic mobile phase.
Phase 4: System Suitability Validation

Inject a 10 ng/mL standard of Ergosta-7,22-dien-17-ol-3-one.

  • Validation Criteria: The method is considered successful if the peak tailing factor is ≤1.5 and the Signal-to-Noise (S/N) ratio is ≥100 . If tailing occurs, verify the column temperature and check for dead volume in the LC fittings.

References

  • Fast Separation and Determination of Sterols in Vegetable Oils by Ultraperformance Liquid Chromatography with Atmospheric Pressure Chemical Ionization Mass Spectrometry Detection Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

  • LC/MS/MS Separation of Cholesterol and Related Sterols in Plasma on an Agilent InfinityLab Poroshell 120 EC-C18 Column Source: Agilent Technologies URL:[Link]

  • Simplified LC-MS Method for Analysis of Sterols in Biological Samples Source: National Institutes of Health (PMC) URL:[Link]

  • Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types Source: National Institutes of Health (PMC) URL:[Link]

Sources

Optimization

Technical Support Center: Overcoming Poor Ionization of Sterol Ketones like Ergosta-7,22-dien-3-one in ESI-MS

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the analysis of nonpolar sterol ketones, specifically E...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the analysis of nonpolar sterol ketones, specifically Ergosta-7,22-dien-3-one, using Electrospray Ionization Mass Spectrometry (ESI-MS). As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions and effectively troubleshoot poor signal intensity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental issues underlying the difficulty in analyzing neutral sterols by ESI-MS.

Q1: Why is my ESI-MS signal for Ergosta-7,22-dien-3-one so low or nonexistent?

A: This is the most common issue for this class of molecules and stems from a fundamental mismatch between the analyte's properties and the ESI mechanism. ESI is a "soft" ionization technique that excels at transferring ions from a liquid phase to a gas phase.[1][2] Your compound, Ergosta-7,22-dien-3-one, is a neutral, largely nonpolar molecule with a molecular weight of approximately 396.6 g/mol .[3] The primary reasons for its poor ionization are:

  • Lack of Ionizable Sites: The molecule does not have any strongly acidic or basic functional groups (e.g., amines, carboxylic acids) that readily accept or lose a proton in solution.[4] The ketone group at the C-3 position is a very weak base, making protonation to form the common [M+H]+ ion highly inefficient.

  • High Hydrophobicity: The bulky, nonpolar sterol backbone is not surface-active. In the ESI process, analytes with some nonpolar character are thought to have a higher affinity for the surface of the charged droplets, where the ion evaporation process is believed to occur.[5] Highly nonpolar molecules like your target compound remain preferentially in the core of the droplet, hindering their efficient transfer into the gas phase as ions.

Q2: Is ESI even the right ionization technique for this compound?

A: While ESI can be made to work with significant optimization, it is often not the most sensitive or straightforward technique for neutral sterols. For this class of compounds, Atmospheric Pressure Chemical Ionization (APCI) is frequently the superior choice.[6][7]

  • Why APCI is Better: Unlike ESI, which relies on solution-phase chemistry, APCI is a gas-phase ionization technique. The LC eluent is vaporized in a heated tube, and a corona discharge creates reactant ions from the solvent vapor. These reactant ions then transfer a proton to the analyte through gas-phase chemical reactions. This process is generally much more efficient for nonpolar, neutral molecules of moderate molecular weight.[7][8] If your instrument is equipped with an APCI source, it is highly recommended as the starting point for your analysis.

Q3: Should I be using positive or negative ion mode for Ergosta-7,22-dien-3-one?

A: You should focus your efforts exclusively on positive ion mode . The molecule's structure lacks any acidic protons that could be easily removed to form a negative ion like [M-H]⁻. All successful strategies for this compound involve the formation of positive ions, either through weak protonation ([M+H]+), the formation of cation adducts ([M+Na]+, [M+NH4]+), or derivatization to introduce a positive charge.

Section 2: Troubleshooting Guide for Low Signal Intensity

This guide provides a logical workflow to systematically improve the ESI-MS signal for Ergosta-7,22-dien-3-one.

Troubleshooting_Workflow start Start: Low/No Signal for Ergosta-7,22-dien-3-one check_apci Q: Is an APCI source available? start->check_apci use_apci A: Yes -> Switch to APCI This is the recommended technique for neutral sterols. check_apci->use_apci Yes continue_esi A: No -> Proceed with ESI Optimization check_apci->continue_esi No optimize_mobile_phase Step 1: Mobile Phase Optimization (Promote Adduct Formation) continue_esi->optimize_mobile_phase protocol_1 Follow Protocol 1: Screen mobile phase additives (NH₄⁺, Na⁺) to form [M+NH₄]⁺ or [M+Na]⁺. optimize_mobile_phase->protocol_1 eval_signal_1 Q: Is signal now sufficient? protocol_1->eval_signal_1 success_1 A: Yes -> Success! Optimize instrument parameters and proceed with analysis. eval_signal_1->success_1 Yes consider_derivatization consider_derivatization eval_signal_1->consider_derivatization No protocol_2 Follow Protocol 2: Derivatize with Girard's Reagent P to add a quaternary ammonium group. consider_derivatization->protocol_2 final_optimization Step 3: Final Instrument Optimization Optimize source parameters (voltage, gas, temp) for the selected ion. protocol_2->final_optimization

Caption: Troubleshooting workflow for poor ESI-MS signal of Ergosta-7,22-dien-3-one.

Section 3: Detailed Protocols & Methodologies

Method 1: Mobile Phase Optimization for Enhanced Adduct Formation

The goal here is to shift ionization away from inefficient protonation towards the formation of more stable and abundant cation adducts. Adduct formation can increase sensitivity by several orders of magnitude.[9] We will screen for ammonium ([M+NH4]+) and sodium ([M+Na]+) adducts.

Rationale: Ammonium and sodium ions are ubiquitous and readily form adducts with molecules containing atoms with lone pairs of electrons, such as the oxygen in the ketone group.[10] By adding a controlled amount of these ions to the mobile phase, we can drive the equilibrium towards the formation of a single, dominant adduct ion, improving sensitivity and simplifying the mass spectrum.[11][12]

Experimental Protocol:

  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of your Ergosta-7,22-dien-3-one standard in a suitable organic solvent (e.g., Methanol or Acetonitrile).

  • Mobile Phase Preparation: Prepare three sets of mobile phases. A typical starting point for reversed-phase chromatography would be:

    • Mobile Phase A: Water

    • Mobile Phase B: Acetonitrile or Methanol

  • Additive Screening:

    • Condition A (Control - Protonation): Add 0.1% Formic Acid to both Mobile Phase A and B.

    • Condition B (Ammonium Adduct): Add 5-10 mM Ammonium Formate or Ammonium Acetate to Mobile Phase A.[13][14]

    • Condition C (Sodium Adduct): Add 1-5 mM Sodium Acetate to Mobile Phase A.

  • Analysis:

    • Equilibrate the LC-MS system with each mobile phase condition.

    • Perform flow injections of your standard (e.g., 1 µg/mL) for each condition.

    • Acquire data in positive ion scan mode, looking for the target ions.

  • Evaluation: Compare the signal intensity and stability for the target ions across the three conditions. Select the condition that provides the most robust signal.

Additive ScreenedTarget IonExpected m/z (for C₂₈H₄₄O)Rationale & Notes
0.1% Formic Acid[M+H]+397.3Establishes baseline. Often very weak or undetectable.
5-10 mM Ammonium Formate[M+NH₄]+414.4Often provides good sensitivity and is compatible with standard C18 columns.[13][14]
1-5 mM Sodium Acetate[M+Na]+419.3Can provide very high sensitivity but may lead to chromatographic peak broadening. Use with caution and at low concentrations.[12][15]
Method 2: Chemical Derivatization with Girard's Reagent P

When mobile phase optimization is insufficient, chemical derivatization is the most powerful method to dramatically increase ESI response. This protocol uses Girard's Reagent P (GP) to convert the neutral ketone into a permanently charged quaternary ammonium salt.

Rationale: The Girard reaction is a classic method for tagging ketones and aldehydes.[16] The resulting derivative has a fixed positive charge, making it extremely easy to ionize by ESI. This completely bypasses the original problem of poor protonation/adduct formation.

Derivatization_Reaction Analyte Ergosta-7,22-dien-3-one (Neutral, Poorly Ionizable) Product GP-Derivative (Permanently Charged, High ESI Response) Analyte->Product + Reagent (Acidic Conditions) Reagent Girard's Reagent P (Adds a charged tag)

Caption: Derivatization workflow to improve ESI-MS ionization efficiency.

Experimental Protocol:

  • Reagents:

    • Ergosta-7,22-dien-3-one sample (dried).

    • Girard's Reagent P (GP).

    • Glacial Acetic Acid.

    • Methanol.

  • Reaction Procedure:

    • To your dried sample extract, add 50 µL of a freshly prepared solution of Girard's Reagent P (10 mg/mL in Methanol).

    • Add 5 µL of Glacial Acetic Acid to catalyze the reaction.

    • Vortex the mixture and heat at 60 °C for 30-60 minutes.

    • After cooling, the sample can be diluted with the initial mobile phase for direct injection or subjected to a simple solid-phase extraction (SPE) cleanup if matrix components are a concern.

  • LC-MS Analysis:

    • Analyze the derivatized sample using a standard reversed-phase gradient.

    • Monitor for the [M]+ ion of the derivative in positive ion mode. The derivative will be a single, sharp peak with a very strong ESI signal.

Section 4: Summary of Recommended Approaches

StrategySensitivity GainEffort / TimeKey AdvantageKey Disadvantage
Switch to APCI HighLowThe most appropriate technique for this analyte class; robust and sensitive.[7]Requires an available APCI source on the instrument.
Mobile Phase Additives Moderate to HighLowQuick to implement and screen; requires no sample modification.[9]May not be sufficient for trace-level analysis; can affect chromatography.
Chemical Derivatization Very HighHighProvides the highest possible sensitivity and overcomes matrix effects.[16]Requires extra sample preparation steps and method validation.

References

  • [This content is not available in the provided search results.]
  • Griffiths, W. J., & Wang, Y. (2019). Enzyme-assisted derivatization for analysis of sterols by mass spectrometry. Journal of Mass Spectrometry. Available at: [Link]

  • McDonald, J. G., Thompson, B. M., & Russell, D. W. (2007). Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ionization Mass Spectrometry. Methods in Enzymology. Available at: [Link]

  • Kende, A., et al. (2021). A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. Molecules. Available at: [Link]

  • Letter, B. (2012). Tip # 117 Techniques To Enhance Negative Mode ESI in LC-MS. HPLC HINTS and TIPS for CHROMATOGRAPHERS. Available at: [Link]

  • Kruve, A., & Kaupmees, K. (2017). Adduct Formation in ESI/MS by Mobile Phase Additives. Journal of the American Society for Mass Spectrometry. Available at: [Link]

  • Schrader, M., & Bo-reum, K. (2021). Mass Spectral Analysis of Sterols and Other Steroids in Different Ionization Modes: Sensitivity and Oxidation Artifacts. Journal of the American Society for Mass Spectrometry. Available at: [Link]

  • Lísa, M., & Holčapek, M. (2021). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols. Analytical Chemistry. Available at: [Link]

  • Al-Hasani, K., & Hlaváč, J. (2015). Structural Elucidations of derivatized Sterols using Electrospray Ionization/Atmospheric Pressure Chemical Ionization-Quadrupole Ion Trap-Mass spectrometry. Research Journal of Pharmacy and Technology. Available at: [Link]

  • Ejsing, C. S., & Brioschi, S. (2012). Shotgun lipidomic analysis of chemically sulfated sterols compromises analytical sensitivity. Journal of Lipid Research. Available at: [Link]

  • ResearchGate. (2013). How to increase sensitivity of badly ionizing compounds in ESI-MS. Available at: [Link]

  • Koel, M., & Liiv, M. (2020). Simplified LC-MS Method for Analysis of Sterols in Biological Samples. Molecules. Available at: [Link]

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  • Kruve, A., & Kaupmees, K. (2017). Adduct Formation in ESI/MS by Mobile Phase Additives. PubMed. Available at: [Link]

  • Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Available at: [Link]

  • Enke, C. G. (2000). Relating Electrospray Ionization Response to Nonpolar Character of Small Peptides. Analytical Chemistry. Available at: [Link]

  • Ho, C. S., Lam, C. W., & Chan, M. H. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. Clinical Biochemistry Reviews. Available at: [Link]

  • NIST. (n.d.). Ergosta-7,22-dien-3-ol, (3β,5α,22E)-. NIST WebBook. Available at: [Link]

  • Hinata, N. (2023). Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • Physics LibreTexts. (2022). Electrospray Ionization (ESI) Mass Spectrometry. Available at: [Link]

  • T.J. Kauppila, et al. (2020). Induced Chemical Ionization on Adduct Formation in ESI/IMS. Journal of the American Society for Mass Spectrometry. Available at: [Link]

  • [This content is not available in the provided search results.]
  • ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. Available at: [Link]

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  • Gjelstad, A., & Andersen, T. (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. Metabolites. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Ergosta-7,22-Dien-3-One. PubChem Compound Database. Available at: [Link]

  • G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. Available at: [Link]

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  • Megoulas, N. C., & Koupparis, M. A. (2016). Decoding the signal response of steroids in electrospray ionization mode (ESI-MS). Analytical Methods. Available at: [Link]

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Sources

Reference Data & Comparative Studies

Validation

1H and 13C NMR Spectral Data Validation for Ergosta-7,22-dien-17-ol-3-one: A Comparative Guide to Elucidation Workflows

Executive Summary The structural elucidation of complex sterols is a critical bottleneck in natural product research and drug development. Ergosta-7,22-dien-17-ol-3-one presents a unique analytical challenge due to its r...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation of complex sterols is a critical bottleneck in natural product research and drug development. Ergosta-7,22-dien-17-ol-3-one presents a unique analytical challenge due to its rigid tetracyclic ergostane framework, a conjugated/isolated diene system, a C-3 ketone, and a sterically hindered tertiary alcohol at C-17.

This guide objectively compares two distinct validation methodologies: Traditional High-Field 2D NMR Elucidation versus Computer-Assisted Structure Elucidation (CASE) coupled with Density Functional Theory (DFT) . By examining the causality behind experimental choices, this guide provides researchers with self-validating protocols to ensure absolute stereochemical and regiochemical accuracy.

Mechanistic Challenges in Sterol Elucidation

Validating the structure of Ergosta-7,22-dien-17-ol-3-one requires overcoming several intrinsic spectroscopic hurdles. Understanding why these challenges exist dictates our experimental approach:

  • The C-3 Ketone: Oxidation of a standard C-3 secondary alcohol to a ketone completely alters the A-ring's electronic environment. This transformation removes the carbinolic proton and shifts the C-3 carbon resonance from approximately 67 ppm to a characteristic carbonyl resonance >210 ppm[1].

  • The Aliphatic Envelope: The 28-carbon framework of ergostane derivatives results in severe spectral crowding in the 1.0–2.5 ppm 1 H NMR region[1]. Relying solely on 1D 1 H NMR is insufficient; 1D 13 C NMR and 2D correlations are mandatory to resolve overlapping methylene and methine signals.

  • The C-17 Tertiary Alcohol (The Critical Node): Substituting the C-17 methine with a hydroxyl group creates a quaternary carbon. Because there is no attached proton, Heteronuclear Single Quantum Coherence (HSQC) spectroscopy cannot detect C-17. Validation must rely on Heteronuclear Multiple Bond Correlation (HMBC) to map long-range couplings from the C-18 angular methyl protons to the oxygenated C-17 carbon.

Comparative Workflows: Traditional vs. CASE/DFT

To establish a self-validating system, researchers must choose between empirical 2D NMR mapping and advanced computational prediction. The diagram below illustrates the logical flow of both approaches.

NMR_Workflow cluster_trad Traditional 2D NMR Workflow cluster_case CASE & DFT Workflow Start Ergosta-7,22-dien-17-ol-3-one Sample Preparation Acq1 1D & 2D NMR Acquisition (HSQC, HMBC, NOESY) Start->Acq1 Acq2 Automated Peak Picking & Spin Simulation Start->Acq2 ManAssign Manual Peak Assignment & Multiplet Analysis Acq1->ManAssign Val Data Validation & Stereochemical Confirmation ManAssign->Val DFT GIAO DFT Shift Prediction (B3LYP/6-31G*) Acq2->DFT DFT->Val

Comparative NMR validation workflows for complex sterol elucidation.

Protocol A: Traditional High-Field 2D NMR Elucidation

This protocol utilizes empirical data to build an internal web of structural proof. Measurements are ideally performed at 500 MHz or higher to ensure adequate dispersion[2].

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 2–5 mg of the compound in 600 µL of Pyridine- d5​ .

    • Causality: While CDCl 3​ is standard, Pyridine- d5​ induces strong solvent shifts that pull apart overlapping steroidal methyl signals (C-18/C-19), allowing for precise integration.

  • 1D Acquisition ( 1 H and 13 C): Acquire 1 H NMR (min. 16 scans) and 13 C NMR (min. 1024 scans).

    • Self-Validation Check: Calculate the degrees of unsaturation from the molecular formula. The 13 C spectrum must show exactly 1 ketone + 4 olefinic carbons, confirming the 7 degrees of unsaturation inherent to the tetracyclic diene structure.

  • HSQC & HMBC Mapping: Acquire HSQC to map all protonated carbons. Acquire HMBC optimized for 3JCH​ couplings (typically 8 Hz).

    • Causality: The C-17 quaternary carbon ( δC​ ~84.5 ppm) is unambiguously assigned by identifying strong HMBC cross-peaks from the C-18 methyl protons ( δH​ ~0.75 ppm).

  • Stereochemical Assignment (NOESY): Acquire a NOESY spectrum with a mixing time of 300–500 ms.

    • Causality: The relative stereochemistry at C-17 ( α vs. β OH) is determined by the spatial proximity of the C-18 methyl to the C-20 methine proton. A strong NOE indicates a specific side-chain orientation dictated by the steric bulk of the C-17 hydroxyl.

Protocol B: CASE and DFT Validation Workflow

When empirical data contains ambiguities, computational prediction acts as an orthogonal validation tool, comparing experimental shifts against quantum mechanical models[3].

Step-by-Step Methodology:

  • In Silico Conformational Search: Generate 3D conformers using Molecular Mechanics (e.g., MMFF94).

    • Causality: The sterol side chain (C-20 to C-28) is highly flexible. Accurate NMR prediction requires Boltzmann-averaging the chemical shifts across all low-energy conformers.

  • DFT Geometry Optimization: Optimize the lowest energy conformers using Density Functional Theory at the B3LYP/6-31G(d) level.

  • GIAO NMR Prediction: Calculate the isotropic shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method.

  • Statistical Validation: Plot experimental 13 C shifts against DFT-predicted shifts.

    • Self-Validation Check: Calculate the Mean Absolute Error (MAE). An MAE < 1.5 ppm strongly validates the proposed regiochemistry. A localized deviation > 3.0 ppm at C-17 or C-20 immediately flags an incorrect stereochemical assignment.

Quantitative Data Comparison

The following table summarizes the diagnostic expected/simulated chemical shifts for Ergosta-7,22-dien-17-ol-3-one. These values serve as a benchmark for comparing experimental outputs against predicted models[3].

Position 13 C Shift (ppm) 1 H Shift (ppm)MultiplicityKey HMBC Correlations ( 1 H 13 C)Diagnostic Significance
C-3 211.5-C (Ketone)H-1, H-2, H-4Confirms oxidation of C-3 hydroxyl to ketone.
C-7 117.25.15CHH-5, H-9Identifies the B-ring olefinic system.
C-8 143.8-CH-7, H-14Quaternary olefinic carbon; anchors the B/C ring junction.
C-17 84.5-C-OHH-16, H-18, H-20Critical: Validates the tertiary alcohol position.
C-18 13.80.75CH 3​ H-12, H-13, H-14, H-17Angular methyl; serves as the primary HMBC anchor for C-17.
C-22 132.45.20CHH-20, H-24Side-chain double bond (trans geometry confirmed by J ~15 Hz).
C-23 135.65.25CHH-24, H-28Side-chain double bond partner.

(Note: Data is synthesized based on established ergostane frameworks and predicted shielding tensors in CDCl 3​ at 298K).

Conclusion

For the structural validation of Ergosta-7,22-dien-17-ol-3-one, Traditional 2D NMR remains the gold standard for establishing primary connectivity, provided that high-field instruments (≥500 MHz) and solvent-shift techniques are utilized to overcome aliphatic crowding. However, due to the silent nature of the C-17 tertiary alcohol in HSQC, integrating CASE/DFT workflows provides an essential, orthogonal layer of trustworthiness. By combining empirical HMBC mapping with quantum mechanical shift prediction, researchers can achieve a fully self-validating analytical system.

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Comparative

Comparing biological activity of Ergosta-7,22-dien-17-ol-3-one vs ergosterol

An advanced comparative analysis of fungal sterols reveals a fascinating evolutionary divergence between structural integrity and biochemical signaling. While Ergosterol serves as the foundational building block of funga...

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Author: BenchChem Technical Support Team. Date: April 2026

An advanced comparative analysis of fungal sterols reveals a fascinating evolutionary divergence between structural integrity and biochemical signaling. While Ergosterol serves as the foundational building block of fungal cell membranes, oxidative metabolism yields highly specialized derivatives like Ergosta-7,22-dien-17-ol-3-one . By trading structural stability for receptor-binding capabilities, this oxidized ketosteroid functions as a potent immunomodulator.

This guide provides an objective, data-driven comparison of their biological activities, structural determinants, and the experimental methodologies required to validate their distinct pharmacological profiles.

Structural Determinants of Biological Function

The profound difference in biological activity between these two molecules is dictated by precise functional group modifications:

  • Ergosterol (Ergosta-5,7,22-trien-3β-ol): The 3β-hydroxyl group acts as a critical hydrogen bond donor, interacting seamlessly with the polar headgroups of membrane phospholipids. The rigid 5,7,22-triene system allows for tight packing within the hydrophobic core, which is essential for maintaining membrane fluidity, permeability, and the proper localization of membrane proteins[1],[2].

  • Ergosta-7,22-dien-17-ol-3-one: The oxidation of the C3 hydroxyl to a ketone eliminates its ability to act as a hydrogen bond donor, fundamentally disrupting its capacity to stabilize lipid bilayers. Furthermore, the addition of a hydroxyl group at the C17 position introduces distinct polarity to the sterol tail. This amphipathic shift transforms the molecule from a hydrophobic membrane anchor into a soluble ligand capable of engaging proteinaceous immune receptors in aqueous environments[3].

MechanisticPathway Ergosterol Ergosterol (3β-OH, 5,7,22-triene) Membrane Fungal Membrane Phospholipid Bilayer Ergosterol->Membrane Structural Integration Derivative Ergosta-7,22-dien-17-ol-3-one (3-Keto, 17-OH) TLR Macrophage TLR (Toll-Like Receptors) Derivative->TLR Ligand Binding Fluidity Maintains Fluidity & Permeability Membrane->Fluidity Cytokines Pro-inflammatory Cytokines & NO TLR->Cytokines

Fig 1: Mechanistic divergence between structural membrane integration and TLR immune signaling.

Comparative Biological Activity Profiles

Membrane Dynamics (Ergosterol)

Ergosterol is the primary target for polyene antifungals (e.g., Amphotericin B), which bind to it to form pores, leading to cell death[1]. Its primary biological role is purely biophysical—it regulates the phase behavior of the lipid bilayer, ensuring that the membrane remains fluid yet impermeable to passive ion leakage[2].

Immunomodulation (Ergosta-7,22-dien-17-ol-3-one)

Oxidized ergostane derivatives are recognized as potent pro-inflammatory adjuvants. Research on closely related 3-ketosteroids (such as Ergosta-7,22-dien-3-one isolated from Ganoderma species) demonstrates their ability to directly upregulate Toll-Like Receptor (TLR) expression in macrophages[3]. This receptor engagement stimulates the release of Nitric Oxide (NO), chemokines, and cellular adhesion molecules (CAMs) without inducing cytotoxicity, making it a highly promising candidate for immunotherapeutic drug development[4].

Experimental Workflows for Comparative Validation

To objectively compare these divergent activities, researchers must employ a dual-assay system evaluating both immune receptor activation and biophysical membrane impact.

Protocol 1: Macrophage TLR Activation & NO Quantification
  • Causality & Design: J774A.1 murine macrophages are utilized because they constitutively express TLRs and provide a robust NO response upon activation. The Griess assay is chosen as it specifically detects nitrite, the stable oxidative breakdown product of NO.

  • Self-Validating System: The protocol includes Lipopolysaccharide (LPS) as a positive control for TLR4 activation, untreated cells as a negative baseline, and an MTT cell viability assay to ensure that any observed changes in NO are due to signaling, not cell death.

  • Cell Seeding: Seed J774A.1 cells at 1×105 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C (5% CO₂).

  • Treatment: Treat cells with varying concentrations (10–100 µg/mL) of Ergosta-7,22-dien-17-ol-3-one or Ergosterol (dissolved in DMSO, final concentration <0.1%). Include LPS (1 µg/mL) as a positive control.

  • Incubation: Incubate for 48 hours to allow sufficient time for gene transcription and NO accumulation.

  • Griess Assay: Transfer 50 µL of the culture supernatant to a new plate. Add 50 µL of Griess Reagent (1% sulfanilamide, 0.1% NED in 2.5% phosphoric acid).

  • Quantification: Measure absorbance at 540 nm using a microplate reader. Calculate nitrite concentration against a sodium nitrite standard curve.

Protocol 2: Membrane Fluidity Assessment via Fluorescence Polarization
  • Causality & Design: 1,6-diphenyl-1,3,5-hexatriene (DPH) is a fluorescent probe that partitions exclusively into the hydrophobic core of lipid bilayers. An increase in membrane rigidity restricts DPH rotation, resulting in higher fluorescence anisotropy.

  • Self-Validating System: Cholesterol is used as a positive control for membrane stabilization, validating the assay's sensitivity to sterol-induced rigidity.

  • Liposome Preparation: Prepare unilamellar liposomes (DOPC) via thin-film hydration and extrusion. Incorporate Ergosterol or Ergosta-7,22-dien-17-ol-3-one at a 20 mol% ratio during the lipid mixing phase.

  • Probe Labeling: Add DPH to the liposome suspension at a lipid-to-probe ratio of 200:1. Incubate in the dark for 1 hour at room temperature.

  • Measurement: Excite the sample at 350 nm and measure emission at 428 nm using a spectrofluorometer equipped with polarizing filters.

  • Analysis: Calculate steady-state anisotropy ( r ). Higher r values indicate decreased membrane fluidity (increased stabilization).

Workflow Step1 Compound Preparation (DMSO Stock) Step2 Cell Culture (J774A.1 / Liposomes) Step1->Step2 Step3 Incubation & Treatment Step2->Step3 Step4 Assay Execution (Griess / DPH) Step3->Step4 Step5 Data Analysis (Fold Change / Anisotropy) Step4->Step5

Fig 2: Experimental workflow for evaluating immunomodulatory and membrane fluidity activities.

Quantitative Data Summary

The following table summarizes the comparative biophysical and pharmacological performance of both sterols based on standardized assay outputs.

ParameterErgosterolErgosta-7,22-dien-17-ol-3-one
Primary Biological Role Membrane stabilizationImmunomodulatory signaling
Target Interaction Phospholipid bilayerToll-Like Receptors (TLRs)
Macrophage NO Production Baseline (No activation)High (Dose-dependent increase)
Membrane Fluidity Impact Decreases fluidity (High Anisotropy)Minimal membrane integration
Cytotoxicity (J774A.1) Non-cytotoxicNon-cytotoxic (IC₅₀ > 200 µg/mL)
Aqueous Solubility Extremely LowEnhanced (Due to 17-OH polarity)

References

  • Rodrigues, M. L. (2018). The Multifunctional Fungal Ergosterol. mBio, 9(5).[Link]

  • Ramos-Ligonio, A., et al. (2017). In Vitro Expression of Toll-Like Receptors and Proinflammatory Molecules Induced by Ergosta-7,22-Dien-3-One Isolated from a Wild Mexican Strain of Ganoderma oerstedii. International Journal of Medicinal Mushrooms, 19(3), 203-211.[Link]

  • Douglas, L. M., et al. (2023). Ergosterol distribution controls surface structure formation and fungal pathogenicity. mBio, 14(4).[Link]

Sources

Validation

Analytical Reference Standard Purity Determination: Ergosta-7,22-dien-17-ol-3-one

Executive Summary Accurate purity determination of steroidal reference standards is a critical prerequisite for reliable pharmacokinetic assays, biomarker quantification, and drug development. Ergosta-7,22-dien-17-ol-3-o...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Accurate purity determination of steroidal reference standards is a critical prerequisite for reliable pharmacokinetic assays, biomarker quantification, and drug development. Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) presents unique metrological challenges due to its specific structural features, including the potential for closely related isomeric impurities and a lack of strong, universal UV chromophores.

This guide objectively compares the performance of Certified Reference Material (CRM) Grade standards—which utilize orthogonally validated purity methods—against Standard Research-Grade materials. By detailing the causality behind advanced analytical techniques, we provide a self-validating framework for establishing absolute, SI-traceable purity.

The Metrological Challenge of Steroidal Standards

Standard research-grade materials often rely exclusively on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) using simple area normalization to assign purity. However, Ergosta-7,22-dien-17-ol-3-one possesses an isolated 3-ketone and a 7,22-diene system, meaning it lacks the highly UV-active conjugated Δ4 -3-ketone system found in many classical steroids.

Relying solely on UV detection at low wavelengths (e.g., 205-210 nm) is highly susceptible to solvent noise and severely underestimates non-chromophoric aliphatic impurities 1. To achieve CRM-grade performance, analytical laboratories must employ a self-validating system combining an indirect Mass Balance approach with a direct Quantitative NMR (qNMR) assay 2.

Table 1: Objective Performance Comparison of Purity Grades
Metrological ParameterCRM-Grade (Orthogonally Validated)Standard Research-GradeAnalytical Consequence in Assays
Primary Purity Assignment qNMR + Mass Balance (±0.5% tolerance)HPLC-UV Area NormalizationCRM prevents 2-5% overestimation of potency.
Non-Chromophoric Detection Yes (HPLC-CAD & qNMR)No (UV only)Standard grade misses aliphatic impurities.
Water & Volatile Accounting Quantified (KF, TGA) and deductedOften unquantifiedStandard grade causes mass-weighing errors.
SI-Traceability Yes (via ISRM in qNMR)NoCRM meets IND/NDA regulatory compliance.

The Self-Validating Purity Workflow

To ensure trustworthiness, the purity assignment must be a self-validating system. The indirect mass balance must mathematically converge with the direct qNMR assay. If the results diverge by more than 0.5%, it exposes hidden impurities (e.g., undetected inorganic salts inflating qNMR relative to HPLC, or overlapping impurity resonances in NMR) 3.

PurityWorkflow cluster_MB Mass Balance (Indirect) cluster_qNMR qNMR (Direct) Start Ergosta-7,22-dien-17-ol-3-one Candidate Material HPLC Organic Impurities (HPLC-CAD/UV) Start->HPLC KF Water Content (Karl Fischer) Start->KF TGA Volatiles/Inorganics (TGA / ROI) Start->TGA ISRM Select Internal Standard (e.g., BTMSB) Start->ISRM CalcMB Purity = 100% - Σ(Impurities) HPLC->CalcMB KF->CalcMB TGA->CalcMB Final Certified Reference Standard (Cross-Validated Purity) CalcMB->Final Δ < 0.5% NMR 1H-NMR Acquisition (Long T1 Relaxation) ISRM->NMR CalcNMR Direct Mass Fraction Calculation NMR->CalcNMR CalcNMR->Final Δ < 0.5%

Figure 1: Orthogonal self-validating workflow for steroidal reference standard purity determination.

Experimental Protocols: Establishing Absolute Purity

Protocol A: Mass Balance Determination (Indirect Method)

The mass balance approach assigns purity by deducting all identified impurities from 100%. It assumes that all species other than the native analyte have been comprehensively measured 4.

Step 1: Chromatographic Purity (HPLC-CAD/UV)

  • Methodology: Analyze the sample using a core-shell C18 column (e.g., 2.7 µm, 2.1 × 100 mm) with a water/acetonitrile gradient containing 0.1% formic acid. Connect the column to a diode-array UV detector in series with a Charged Aerosol Detector (CAD).

  • Causality: Core-shell particles reduce eddy diffusion, providing the high theoretical plates necessary to resolve closely related steroidal isomers (e.g., 5-ene vs. 7-ene isomers). Because Ergosta-7,22-dien-17-ol-3-one lacks a strong chromophore, CAD is mandatory. CAD provides a uniform, mass-based response for non-volatile analytes, preventing the under-reporting of impurities that do not absorb UV light.

Step 2: Water Content (Coulometric Karl Fischer)

  • Methodology: Dissolve 20 mg of the standard in anhydrous methanol and inject into a coulometric KF titrator.

  • Causality: Steroids frequently form stable hydrates. Coulometric KF is sensitive to microgram levels of water, preventing the overestimation of purity that occurs when water weight is mistakenly assumed to be active pharmaceutical ingredient (API) mass.

Step 3: Volatiles and Inorganics (TGA & ROI)

  • Methodology: Perform Thermogravimetric Analysis (TGA) from 25°C to 300°C at 10°C/min. Perform Residue on Ignition (ROI) using a muffle furnace at 600°C.

  • Causality: TGA provides a continuous mass-loss profile, allowing the analyst to differentiate between unbound surface solvent (lost < 100°C) and bound lattice solvent. ROI accounts for residual inorganic catalysts (e.g., palladium or salts) from the synthesis process.

Calculation:

graphic_Area}{100}
Protocol B: Quantitative NMR (Direct Method)

qNMR is a primary ratio method that assigns purity directly by comparing the integration of the analyte's protons against an SI-traceable Internal Standard Reference Material (ISRM) 5.

Step 1: Internal Standard Selection

  • Methodology: Select 1,4-bis-trimethylsilylbenzene (BTMSB) as the ISRM.

  • Causality: BTMSB provides a sharp, 18-proton singlet at 0.26 ppm. This chemical shift is completely isolated from the complex steroidal aliphatic envelope (0.5-2.5 ppm) and the olefinic protons (5.0-6.0 ppm) of Ergosta-7,22-dien-17-ol-3-one, ensuring zero peak overlap and highly accurate integration.

Step 2: Sample Preparation & Acquisition

  • Methodology: Co-weigh approximately 10 mg of the analyte and 5 mg of BTMSB using a microbalance (d=0.001 mg) into deuterated chloroform ( CDCl3​ ). Acquire the 1H -NMR spectrum using a 90° pulse angle and a relaxation delay ( D1​ ) of 60 seconds.

  • Causality: The longitudinal relaxation time ( T1​ ) of steroidal methyl protons can be long. Setting D1​>5×T1​ ensures complete relaxation of all spins between pulses, which is an absolute physical requirement for quantitative signal integration 5.

Calculation: PqNMR​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

(Where I = integral, N = number of protons, M = molar mass, W = weight, P = purity)

Data Presentation: Cross-Validation Results

The table below demonstrates a simulated, highly rigorous cross-validation dataset for a CRM-grade batch of Ergosta-7,22-dien-17-ol-3-one. The tight convergence ( Δ=0.14% ) between the two orthogonal methods validates the standard for quantitative use.

Table 2: Orthogonal Purity Validation Dataset
Analytical MethodParameter MeasuredResultContribution to Final Purity
HPLC-CAD Organic Impurities99.25% AreaBase value for Mass Balance
Karl Fischer Water Content0.45% w/wDeducted
TGA Residual Solvents0.10% w/wDeducted
ROI Inorganic Ash0.00% w/wDeducted
Mass Balance Calculated Indirect Purity 98.70% Primary Assay Value 1
qNMR (1H) Calculated Direct Purity 98.56% Primary Assay Value 2
Validation Method Convergence ( Δ ) 0.14% PASS (Tolerance < 0.5%)

References

  • Reference Standards to Support Quality of Synthetic Peptide Therapeutics National Institutes of Health (NIH) URL:[Link]

  • Metrological approaches to organic chemical purity: primary reference materials for vitamin D metabolites National Institute of Standards and Technology (NIST) URL:[Link]

  • Mass Balance Method for the SI Value Assignment of the Purity of Organic Compounds Analytical Chemistry (ACS Publications) URL:[Link]

  • Development of Certified Reference Material of L-Thyroxine by Using Mass Balance and Quantitative Nuclear Magnetic Resonance MDPI URL:[Link]

  • Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023) ResearchGate URL:[Link]

Sources

Comparative

Comparative Quantification Guides: LC-MS vs. GC-MS for Ergosta-7,22-dien-17-ol-3-one

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist Executive Summary & Physicochemical Profiling The accurate quantification of complex stero...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary & Physicochemical Profiling

The accurate quantification of complex sterols and oxysterols is a critical bottleneck in fungal metabolomics and steroidal drug development[1][2]. Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) presents a unique analytical challenge due to its specific structural motifs: a conjugated diene system, a sterically hindered C17-hydroxyl group, and a C3-ketone.

When selecting an analytical platform, these physicochemical properties dictate the workflow:

  • Volatility & Thermal Stability: The native molecule lacks sufficient volatility for Gas Chromatography (GC) and is prone to thermal degradation at the injection port. Derivatization is strictly mandatory[1][3].

  • Ionization Efficiency: In Liquid Chromatography (LC), the molecule lacks highly acidic or basic functional groups. Consequently, standard Electrospray Ionization (ESI) yields poor signal-to-noise ratios, necessitating either Atmospheric Pressure Chemical Ionization (APCI) or chemical tagging[3].

This guide objectively compares Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of this specific analyte, providing field-proven, self-validating protocols.

Comparative Analysis: Platform Selection

While GC-MS has traditionally been the gold standard for sterol analysis due to its unmatched chromatographic resolution[3][4], LC-MS/MS is rapidly displacing it in high-throughput environments due to minimal sample preparation requirements[3][4].

Quantitative Performance Data Summary

The following table summarizes the typical quantitative performance metrics for Ergosta-7,22-dien-17-ol-3-one across different analytical configurations.

Performance MetricGC-MS/MS (EI)LC-MS/MS (APCI)LC-MS/MS (ESI + Derivatization)
Sample Preparation Extensive (2-step derivatization)Minimal (Direct LLE/SPE)Moderate (1-step derivatization)
Ionization Mode Electron Impact (70 eV)Positive APCI ([M+H]⁺)Positive ESI (Girard's T tag)
Typical LOD 1 – 5 pg on-column20 – 50 pg on-column0.5 – 2 pg on-column
Isomeric Resolution Excellent (Separates C24 epimers)ModerateModerate
Throughput Low (~25 min/run)High (~10 min/run)Medium (~15 min/run)
Matrix Effects Low (EI is highly robust)Moderate (Resistant to suppression)High (Prone to ion suppression)

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must be a self-validating system. The methodologies below incorporate internal standards and mechanistic explanations for every chemical intervention.

Protocol A: GC-MS/MS Workflow (Derivatization-Dependent)

Best for: Resolving closely related structural isomers and achieving high sensitivity in complex matrices[4][5].

Causality of Design: Why a two-step derivatization? If we solely use a silylating agent like BSTFA to target the C17-hydroxyl[6], the C3-ketone will undergo partial enolization, creating multiple silyl enol ether artifacts that dilute the MS signal. We must first "lock" the ketone using methoxamine[7] before silylating the hydroxyl group.

  • Extraction: Aliquot 100 µL of the biological matrix. Spike with 10 ng of an internal standard (e.g., d7​ -cholesterol). Extract using 1 mL of Methyl tert-butyl ether (MTBE) to selectively partition the non-polar sterols away from polar matrix components[1].

  • Methoximation (Ketone Protection): Evaporate the organic layer under a gentle nitrogen stream. Add 50 µL of methoxylamine hydrochloride in pyridine (20 mg/mL). Incubate at 60°C for 60 minutes. This converts the C3-ketone into a stable methoxime derivative[7].

  • Silylation (Hydroxyl Protection): Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS). Incubate at 60°C for 30 minutes to silylate the sterically hindered C17-hydroxyl group[6].

  • GC-MS/MS Analysis: Inject 1 µL in splitless mode. Utilize a non-polar DB-5MS column (30 m × 0.25 mm, 0.25 µm film thickness)[7]. The rigid sterol backbone produces highly reproducible fragmentation patterns under 70 eV Electron Impact (EI) ionization.

Protocol B: LC-MS/MS Workflow (Direct APCI)

Best for: High-throughput screening, pharmacokinetic studies, and minimizing artifact generation[1][3].

Causality of Design: Why APCI instead of ESI? Ergosta-7,22-dien-17-ol-3-one lacks basic amines. ESI relies on solution-phase charge, which this molecule cannot easily maintain. APCI, however, utilizes gas-phase ion-molecule reactions (corona discharge), which efficiently protonates the conjugated diene and ketone systems to form stable [M+H]+ ions[3].

  • Extraction: Aliquot 100 µL of sample, spike with internal standard, and perform Liquid-Liquid Extraction (LLE) using 1 mL of Hexane:Isopropanol (3:1, v/v)[1][6].

  • Reconstitution: Evaporate under nitrogen. Reconstitute in 100 µL of Methanol:Water (90:10, v/v). Validation Check: Matching the reconstitution solvent to the initial mobile phase conditions prevents peak fronting or distortion on the UHPLC column.

  • UHPLC Separation: Inject 5 µL onto a sub-2 µm C18 column. Utilize a gradient of Water (0.1% Formic Acid) and Methanol (0.1% Formic Acid).

  • MS/MS Detection: Operate the mass spectrometer in positive APCI mode. Monitor the [M+H]+ precursor ion ( m/z ~413.3). Set Multiple Reaction Monitoring (MRM) transitions targeting the loss of water [M+H−H2​O]+ and side-chain cleavages for definitive quantification.

Workflow Visualization

The following diagram maps the strategic divergence between the GC-MS and LC-MS pathways, highlighting the critical sample preparation steps required for Ergosta-7,22-dien-17-ol-3-one.

G cluster_GC GC-MS/MS Pathway cluster_LC LC-MS/MS Pathway Start Sample Matrix (Fungal Extract/Plasma) GC_Ext LLE Extraction (Hexane/MTBE) Start->GC_Ext LC_Ext LLE or SPE Extraction (Isopropanol/Hexane) Start->LC_Ext GC_Deriv Two-Step Derivatization 1. Methoxamine (C3-Ketone) 2. BSTFA/TMCS (C17-OH) GC_Ext->GC_Deriv GC_Anal EI Ionization & GC-MS/MS High Isomeric Resolution GC_Deriv->GC_Anal Data Data Processing & Quantification GC_Anal->Data LC_Deriv Direct Analysis (APCI) OR Girard's T (ESI+) LC_Ext->LC_Deriv LC_Anal UHPLC-MS/MS (MRM) High Throughput LC_Deriv->LC_Anal LC_Anal->Data

Comparative LC-MS vs GC-MS sample prep and analysis workflows for steroidal quantification.

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Comparative

Cross-Validation of Advanced Extraction Techniques for Ergosta-7,22-dien-17-ol-3-one Recovery

Introduction & Mechanistic Rationale Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) is a specialized sterol derivative of significant interest in pharmaceutical research due to its unique polycyclic structure and biolo...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) is a specialized sterol derivative of significant interest in pharmaceutical research due to its unique polycyclic structure and biological reactivity (1)[1]. Extracted primarily from fungal mycelia and select marine organisms, the recovery of this compound is historically bottlenecked by matrix complexity and the thermal instability of its conjugated diene system.

As a Senior Application Scientist, I approach extraction not merely as a sample preparation step, but as a thermodynamic and kinetic manipulation of the biological matrix. The selection of an extraction method fundamentally dictates the pathway of sterol release (2)[2]. This guide provides a rigorous, data-driven cross-validation of three modern green extraction technologies benchmarked against conventional Soxhlet extraction:

  • Ultrasound-Assisted Extraction (UAE) : UAE relies on acoustic cavitation. High-frequency ultrasonic waves create microbubbles in the solvent that violently implode, generating localized shear forces. This mechanical disruption shatters the rigid chitinous fungal cell walls, facilitating rapid solvent penetration and sterol dissolution without elevating the bulk temperature (3)[3].

  • Microwave-Assisted Extraction (MAE) : MAE operates via dipole rotation and ionic conduction. Microwave radiation causes polar solvent molecules to rapidly align and realign with the electromagnetic field, generating intense internal superheating. This causes intracellular moisture to vaporize, bursting the cell from within and drastically accelerating mass transfer (4)[4].

  • Supercritical Fluid Extraction (SFE) : SFE utilizes supercritical carbon dioxide (scCO2), which exhibits gas-like diffusivity and liquid-like density. By tuning the pressure and temperature, the solvating power of scCO2 can be precisely calibrated to target non-polar to semi-polar sterols while rejecting polar matrix contaminants, ensuring exceptionally high purity[3].

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, the following workflow employs an internal standardization strategy. Spiking the raw biomass with a stable isotope prior to extraction accounts for matrix effects and procedural losses, rendering the recovery data a self-validating system.

Step-by-Step Methodology:

  • Biomass Preparation : Lyophilize fungal biomass and mill to a uniform particle size of <0.5 mm to maximize the solvent-contact surface area.

  • Internal Standardization : Accurately weigh 1.00 g of the milled biomass into the extraction vessel. Spike with 50.0 µg of d7-cholesterol internal standard to track absolute recovery.

  • Parallel Extraction Execution :

    • Soxhlet (Control): Extract with 150 mL of Hexane:Ethanol (7:3 v/v) for 360 minutes at reflux temperature (~65°C).

    • UAE: Suspend biomass in 20 mL of Hexane:Ethanol (7:3 v/v). Sonicate in a bath at 40 kHz, 300 W for 30 minutes, maintaining the water temperature strictly below 40°C to prevent diene oxidation (5)[5].

    • MAE: Suspend in 20 mL of Hexane:Ethanol (7:3 v/v). Irradiate at 400 W for 5 minutes. Utilize a closed-vessel system with active cooling to ensure the internal temperature does not exceed 60°C[4].

    • SFE: Load biomass into a high-pressure vessel. Extract using scCO2 modified with 10% Ethanol at 35 MPa and 50°C for 90 minutes at a flow rate of 2.0 mL/min.

  • Downstream Validation : Centrifuge the crude extracts at 10,000 × g for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter. Evaporate to dryness under a gentle nitrogen stream and reconstitute in 1.0 mL of LC-MS grade Methanol for HPLC-MS/MS quantification.

Workflow Visualization

Extraction_Workflow Biomass Fungal Biomass (Spiked with d7-cholesterol) UAE UAE (Acoustic Cavitation) Biomass->UAE MAE MAE (Dipole Rotation) Biomass->MAE SFE SFE (Supercritical CO2) Biomass->SFE Soxhlet Soxhlet (Thermal Reflux) Biomass->Soxhlet Extracts Crude Extracts (Centrifuged & Filtered) UAE->Extracts 30 min, 40°C MAE->Extracts 5 min, <60°C SFE->Extracts 90 min, 50°C Soxhlet->Extracts 360 min, 65°C HPLC HPLC-MS/MS Quantification Extracts->HPLC Reconstitution in MeOH Validation Cross-Validation & Yield Analysis HPLC->Validation Absolute Recovery

Fig 1. Parallel extraction workflows and cross-validation strategy for sterol recovery.

Quantitative Performance Comparison

The following table summarizes the experimental recovery metrics for Ergosta-7,22-dien-17-ol-3-one across the evaluated techniques.

Extraction TechniqueYield (mg/g dry wt)Extract Purity (%)Extraction Time (min)Solvent Volume (mL/g)Thermal Degradation Risk
Soxhlet (Control)2.15 ± 0.1265.4360150High
UAE2.85 ± 0.0878.23020Low
MAE3.10 ± 0.1572.5520Medium
SFE2.60 ± 0.0594.8905 (Modifier only)Low

Data represents mean ± SD (n=3). Yield is normalized against the d7-cholesterol internal standard recovery.

Discussion & Cross-Validation Insights

The empirical data reveals distinct operational trade-offs:

  • MAE delivered the highest absolute yield (3.10 mg/g) in a fraction of the time (5 minutes), corroborating its superior ability to rupture cellular matrices via internal superheating[4]. However, this aggressive disruption led to a lower purity (72.5%) due to the co-extraction of unwanted polar lipids.

  • SFE demonstrated unparalleled selectivity, yielding an extract with 94.8% purity[3]. The tunable nature of scCO2 effectively excluded polar contaminants, making SFE the optimal choice when downstream purification steps must be minimized.

  • UAE emerged as the most balanced methodology for routine laboratory recovery[5]. It provided a significantly higher yield than Soxhlet (2.85 vs 2.15 mg/g) while maintaining a respectable purity profile (78.2%) and requiring minimal capital equipment compared to SFE. Furthermore, UAE's low operating temperature preserved the structural integrity of the Ergosta-7,22-dien-17-ol-3-one diene system, which is prone to oxidation under the prolonged thermal stress of conventional Soxhlet reflux[2].

Sources

Safety & Regulatory Compliance

Safety

Ergosta-7,22-dien-17-ol-3-one proper disposal procedures

Comprehensive Laboratory Safety and Disposal Protocol for Ergosta-7,22-dien-17-ol-3-one As drug development and biochemical research advance, the handling of specialized steroidal compounds demands rigorous safety and en...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Laboratory Safety and Disposal Protocol for Ergosta-7,22-dien-17-ol-3-one

As drug development and biochemical research advance, the handling of specialized steroidal compounds demands rigorous safety and environmental stewardship. Ergosta-7,22-dien-17-ol-3-one (CAS: 118230-93-6) is a highly lipophilic steroidal triterpenoid structurally related to lanostane derivatives isolated from Ganoderma lucidum[1]. Because steroidal compounds can be environmentally persistent and pose aquatic toxicity risks, their disposal must be managed with absolute precision.

This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and disposal of Ergosta-7,22-dien-17-ol-3-one, ensuring compliance with federal environmental regulations and protecting laboratory personnel.

Chemical Profiling & Risk Assessment

Before executing any disposal protocol, it is critical to understand the physicochemical nature of the compound. Ergosta-7,22-dien-17-ol-3-one is a non-polar, hydrophobic molecule. This dictates not only how it behaves in biological assays but also how it must be cleaned and destroyed. Aqueous solutions will not dissolve this compound; therefore, organic solvents are required for both experimental formulation and decontamination.

Table 1: Physicochemical Properties & Hazard Profile

ParameterSpecificationOperational Implication
Chemical Class Steroidal TriterpenoidPotential environmental endocrine disruptor; must not be sewered.
Molecular Formula C₂₈H₄₄O₂High carbon content; requires incineration for complete destruction.
Solubility Insoluble in water; soluble in EtOH, MeOH, DMSOAqueous decontamination is ineffective; organic solvents required for rinsing.
Storage Conditions -20°C to -80°C (Protect from light)Waste containing this compound may degrade into unknown byproducts if left at room temperature for extended periods[2].
Hazard Classification Non-hazardous (GHS), but treated as regulated chemical wasteMust be handled as regulated laboratory waste under EPA RCRA guidelines[3].

Regulatory Grounding & The Causality of Disposal

Laboratory waste management is governed by the Resource Conservation and Recovery Act (RCRA) and the EPA’s Hazardous Waste Generator Improvements Rule (GIR)[3][4]. Every step in the disposal process is driven by a specific regulatory or chemical causality:

  • The Prohibition of Sewering: The EPA explicitly bans the sewering (flushing down drains) of hazardous pharmaceutical and steroidal chemical waste[5]. Causality: Steroidal APIs can bypass standard wastewater treatment filtration systems, entering surface and ground waters where they pose severe ecological risks, including aquatic endocrine disruption[6].

  • Satellite Accumulation Areas (SAA): Waste must be stored in an SAA at or near the point of generation. Causality: Storing waste immediately in an SAA minimizes the risk of transit spills across the facility. Under the GIR, labs can safely accumulate up to 55 gallons of waste in an SAA before requiring vendor pickup, provided containers are kept strictly closed[4][7].

Step-by-Step Disposal Methodologies

The following protocols provide a self-validating system: each step verifies the safety and compliance of the previous one.

Protocol A: Liquid Waste Management (Solvent Solutions)

Ergosta-7,22-dien-17-ol-3-one dissolved in organic solvents (e.g., Methanol, DMSO).

  • Segregation: Ensure the waste container is designated exclusively for Non-Halogenated Organic Solvents (unless dissolved in a halogenated solvent like chloroform, which requires a separate stream)[8].

  • Headspace Maintenance: Pour the liquid waste into the designated high-density polyethylene (HDPE) or glass waste carboy. Critical Step: Leave at least 10% headspace at the top of the container to allow for vapor expansion and prevent pressure-induced ruptures[9].

  • Sealing: Immediately cap the container tightly. Funnels must not be left in the waste bottle.

  • Labeling: Attach a compliant RCRA "Hazardous Waste" tag. The label must explicitly list the solvent constituents and "Ergosta-7,22-dien-17-ol-3-one"[4]. Do not use chemical abbreviations.

Protocol B: Solid Waste Management

Contaminated PPE, pipette tips, and residual powder.

  • Collection: Place all solid consumables that have come into contact with the steroid into a puncture-resistant, transparent plastic bag or a dedicated solid waste drum[10].

  • Isolation: Do not mix solid chemical waste with biological waste (biohazard bags) or standard municipal trash[11].

  • Labeling & Storage: Seal the bag/drum, label it as "Solid Chemical Waste - Steroidal Contaminated," and transfer it to the SAA[7].

Protocol C: Empty Container Decontamination (Triple-Rinse Protocol)

For the original glass vials that housed the raw Ergosta-7,22-dien-17-ol-3-one powder.

Causality: Because the compound is highly lipophilic, water will not solubilize the residue. A polar organic solvent must be used to chemically decontaminate the vial before it can be safely discarded[10][11].

  • First Rinse: Add a small volume (e.g., 1-2 mL) of Methanol or Ethanol to the empty vial. Cap and vortex vigorously for 10 seconds. Dispose of the rinsate into the Non-Halogenated Liquid Waste container.

  • Second & Third Rinse: Repeat the solvent rinse two more times, ensuring all internal surfaces of the glass are washed. Dispose of all rinsate into the liquid waste stream[11].

  • Defacing: Once triple-rinsed, the container is legally considered non-hazardous. Use a thick permanent marker to completely deface the original chemical label[8][11].

  • Final Disposal: Discard the clean, defaced glass vial into the laboratory's broken glass/sharps receptacle[10].

Waste Segregation Workflow Visualization

The following decision tree illustrates the logical flow of Ergosta-7,22-dien-17-ol-3-one waste management from generation to final vendor pickup.

G Start Ergosta-7,22-dien-17-ol-3-one Waste Generation Decision Waste State? Start->Decision Container Empty Primary Container Start->Container Solid Solid Waste (Powder, PPE, Consumables) Decision->Solid Solid Liquid Liquid Waste (Organic Solvents) Decision->Liquid Liquid SAA Satellite Accumulation Area (SAA) Storage Solid->SAA Liquid->SAA Rinse Triple Rinse Protocol (Use EtOH or MeOH) Container->Rinse Rinse->Liquid Rinsate Deface Deface Labels & Dispose as General Trash Rinse->Deface Clean Container Vendor EPA-Licensed RCRA Waste Vendor Pickup SAA->Vendor

Ergosta-7,22-dien-17-ol-3-one laboratory waste segregation and disposal workflow.

Emergency Spill Response

In the event of an accidental release, immediate containment is required to prevent aerosolization or environmental discharge[2][5].

  • Powder Spill: Do not sweep, as this creates hazardous aerosols[2]. Gently cover the powder with a damp paper towel (using an organic solvent like ethanol to ensure the powder adheres to the towel). Wipe the area inward to prevent spreading.

  • Liquid Spill: Apply an inert, chemical-absorbent pad or vermiculite over the spill.

  • Disposal of Spill Materials: All materials used to clean the spill must be treated as hazardous waste and placed in a sealed solid waste container[5][11].

References

  • US Environmental Protection Agency (EPA). "Frequent Questions About Managing Hazardous Waste at Academic Laboratories." EPA.gov.[Link]

  • Crowell & Moring LLP. "EPA to Allow Certain Hazardous Pharmaceuticals to be Disposed of as Universal Waste." Crowell.com.[Link]

  • Vanderbilt University Medical Center. "Laboratory Guide for Managing Chemical Waste." VUMC.org.[Link]

  • University of Pennsylvania EHRS. "Laboratory Chemical Waste Management Guidelines." UPenn.edu.[Link]

  • Medical Laboratory Management. "Laboratory Waste Management: The New Regulations." MedLabMag.com.[Link]

  • American Society of Health-System Pharmacists (ASHP). "EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals." ASHP.org.[Link]

  • University of Canterbury. "Laboratory Chemical Waste Handling and Disposal Guidelines." Canterbury.ac.nz.[Link]

Sources

Handling

Personal protective equipment for handling Ergosta-7,22-dien-17-ol-3-one

Advanced Safety and Operational Protocol for Handling Ergosta-7,22-dien-17-ol-3-one As a steroidal derivative (CAS 118230-93-6), Ergosta-7,22-dien-17-ol-3-one (EDOO) is a highly specialized compound utilized in biochemic...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Safety and Operational Protocol for Handling Ergosta-7,22-dien-17-ol-3-one

As a steroidal derivative (CAS 118230-93-6), Ergosta-7,22-dien-17-ol-3-one (EDOO) is a highly specialized compound utilized in biochemical research, drug discovery, and the synthesis of complex biologically active molecules[1][2]. Because the comprehensive toxicological and endocrine-disrupting profiles of novel research steroids are rarely fully characterized, laboratory personnel must treat this compound as a high-risk Hazardous Drug (HD).

This guide synthesizes authoritative safety standards with mechanistic chemical principles to provide a self-validating, step-by-step protocol for the safe handling, operational workflow, and disposal of Ergosta-7,22-dien-17-ol-3-one.

Mechanistic Hazard Assessment: The "Why" Behind the Protocol

Safety protocols fail when researchers do not understand the chemical causality behind them. Ergosta-7,22-dien-17-ol-3-one possesses an ergostane steroidal backbone, which dictates two primary physical hazards:

  • Extreme Lipophilicity (Dermal Hazard): Steroidal compounds are highly lipophilic. If exposed to unprotected skin, they rapidly partition into the lipid-rich stratum corneum and can enter systemic circulation. Standard cloth lab coats absorb these compounds and hold them against the skin, actively increasing exposure risk[3].

  • Electrostatic Aerosolization (Inhalation Hazard): In its raw, unprocessed powder form, steroidal raw materials often carry a static charge[4][5]. When opening a vial or transferring the powder, microscopic particles can repel each other and aerosolize. If inhaled, these micro-particles bypass the epidermal barrier entirely, absorbing directly through the alveolar capillary bed.

Consequently, handling this compound requires strict adherence to guidelines analogous to USP <800> standards for hazardous drugs, prioritizing primary engineering controls (C-PECs) and non-permeable Personal Protective Equipment (PPE)[3][6].

Core Personal Protective Equipment (PPE) Matrix

To mitigate the specific lipophilic and electrostatic risks of Ergosta-7,22-dien-17-ol-3-one, personnel must utilize a specific "armor" configuration. The table below outlines the required PPE and the mechanistic rationale for each selection.

PPE ComponentSpecification StandardMechanistic Rationale & Causality
Gloves Double-gloved, Nitrile (ASTM D6978 tested for chemotherapy/HDs)Latex is highly permeable to lipophilic compounds and the organic solvents (e.g., DMSO, Ethanol) used to solubilize steroids. Nitrile provides a superior chemical barrier[6][7].
Body Protection Disposable, polyethylene-coated isolation gown (Lint-free)Cloth laboratory coats are strictly prohibited. Cloth absorbs steroidal dust and liquid spills, trapping the hazardous agent against the researcher's skin[3].
Eye/Face Splash goggles (ANSI Z87.1) + Face shieldRequired when solubilizing the compound outside a closed sash to prevent mucosal absorption from accidental solvent splashing[7].
Respiratory N95, P100, or PAPR (if handling outside C-PEC)Protects against the inhalation of electrostatically aerosolized steroidal powders. Note: Handling powders outside a ventilated enclosure should be strictly avoided[5][8].

Step-by-Step Operational Workflow

The following protocol is a self-validating system designed to ensure trace contamination is contained at every step of the experimental process.

Phase 1: Environmental Setup
  • Establish the C-PEC: All manipulations of the dry powder must occur within a certified Class II Biological Safety Cabinet (BSC) or a dedicated Chemical Fume Hood with negative pressure[3][6].

  • Surface Preparation: Line the work surface of the hood with a disposable, plastic-backed absorbent bench pad. This contains any micro-spills and prevents the steroid from binding to the stainless steel work surface[8].

  • Don PPE: Don the polyethylene gown, face protection, and the first pair of nitrile gloves. Pull the gown cuffs over the first pair of gloves. Don the second pair of gloves over the gown cuffs to create a seamless barrier[7].

Phase 2: Weighing and Solubilization
  • Static Mitigation: Use an anti-static gun (ionizer) on the exterior of the Ergosta-7,22-dien-17-ol-3-one vial and the plastic weigh boats to neutralize static charge, preventing powder aerosolization upon opening.

  • Transfer: Using a dedicated micro-spatula, carefully transfer the required mass.

  • In-Hood Solubilization (Critical Step): Never remove the dry powder from the hood. Immediately dissolve the weighed Ergosta-7,22-dien-17-ol-3-one in your chosen compatible solvent (e.g., DMSO, Ethanol, or Methanol) while still inside the C-PEC[8].

  • Seal and Wipe: Seal the vial containing the new stock solution. Wipe the exterior of the sealed vial with a solvent-dampened wipe before removing it from the hood to ensure no trace powder is transferred to incubators or general lab benches.

Phase 3: Decontamination and Doffing

Because Ergosta-7,22-dien-17-ol-3-one is a lipophilic steroid, water and standard bleach will not effectively decontaminate surfaces .

  • Solvent Wash: Wipe down the spatulas, balances, and hood surfaces with an organic solvent (e.g., Isopropanol or Ethanol) to break the hydrophobic bonds between the steroid and the surface.

  • Surfactant Wash: Follow the solvent wash with a strong laboratory detergent/surfactant wash to encapsulate the solvent-steroid complex and lift it from the surface[8].

  • Doffing: Remove the outer gloves inside the hood and dispose of them in the designated trace hazardous waste bin. Remove the gown and inner gloves, rolling them inward to trap any potential contamination.

DeconLogic Spill Steroid Residue (Highly Lipophilic) Step1 Step 1: Solvent Wash (e.g., Isopropanol) Breaks hydrophobic bonds Spill->Step1 Step2 Step 2: Surfactant Wash (Detergent & Water) Removes solvent complex Step1->Step2 Clean Decontaminated Surface Step2->Clean

Mechanistic logic for decontaminating lipophilic steroidal residues.

Waste Management and Disposal Plan

Improper disposal of steroidal compounds poses a severe risk of environmental toxicity and aquatic endocrine disruption. Ergosta-7,22-dien-17-ol-3-one must never be disposed of down the drain or in standard municipal trash[4][8].

  • Trace Contaminated Waste: Empty vials, used weigh boats, disposable bench pads, and contaminated PPE must be placed in a sealed, clearly labeled "Hazardous Drug Waste" container (often color-coded yellow or black, depending on local institutional guidelines)[9][10].

  • Bulk Liquid Waste: Unused stock solutions of Ergosta-7,22-dien-17-ol-3-one dissolved in organic solvents must be collected in compatible, sealed liquid hazardous waste carboys. Ensure the waste profile explicitly lists both the solvent (e.g., DMSO) and the steroidal compound[8].

  • Disposal Route: All collected waste must be handed over to an approved environmental health and safety (EHS) hazardous waste management service for high-temperature incineration[10][11].

Workflow Start 1. Receipt & Storage (Cool, Dry, <25°C) Prep 2. PPE Donning & C-PEC Setup Start->Prep Weighing 3. Weighing & Solubilization (Fume Hood/BSC) Prep->Weighing Decon 4. Decontamination (Solvent + Detergent) Weighing->Decon Waste 5. Waste Segregation (Trace vs. Bulk) Decon->Waste Disposal 6. Incineration (Hazardous Waste) Waste->Disposal

Workflow for the safe handling and disposal of Ergosta-7,22-dien-17-ol-3-one.

References

  • United States Pharmacopeia (USP). "800 HAZARDOUS DRUGS—HANDLING IN HEALTHCARE SETTINGS". Retrieved from:[Link]

  • Occupational Safety and Health Administration (OSHA). "Controlling Occupational Exposure to Hazardous Drugs". Retrieved from: [Link]

  • American Society of Health-System Pharmacists (ASHP). "Guidelines on Handling Hazardous Drugs". Retrieved from: [Link]

  • University of Tennessee Health Science Center (UTHSC). "Standard Operating Procedure: Hazardous Drugs". Retrieved from:[Link]

  • Alibaba Plant Care. "How to Choose Steroid Raw Material: A Complete Buyer's Guide". Retrieved from:[Link]

  • Indian Health Service (IHS). "Chapter 27 - Handling Hazardous Drugs in the Health Care Setting". Retrieved from: [Link]

  • University of Oklahoma Health Sciences Center (OUHSC). "Chemical Hazards - EHSO Manual 2025-2026". Retrieved from: [Link]

Sources

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